Ethyl thiomorpholin-4-ylacetate

• CAS: 39981-80-1

Core Science & Biosynthesis

Ethyl thiomorpholin-4-ylacetate chemical properties

An In-Depth Technical Guide to the Chemical Properties of Ethyl Thiomorpholin-4-ylacetate

Introduction

In the landscape of medicinal chemistry and materials science, the thiomorpholine moiety stands out as a privileged scaffold.[1][2][3][4] This saturated six-membered heterocycle, containing both sulfur and nitrogen atoms, offers a unique combination of structural rigidity and conformational flexibility. Its derivatives have been explored for a vast array of biological activities, including antitubercular, antioxidant, anti-inflammatory, and anticancer properties.[2][3][4] Ethyl thiomorpholin-4-ylacetate is a derivative that incorporates this key scaffold, functionalized with an ethyl acetate group at the nitrogen atom. This modification not only influences the molecule's physicochemical properties but also provides a versatile chemical handle for further elaboration in drug discovery and development.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing in-depth information on the chemical properties, synthesis, reactivity, and potential applications of Ethyl thiomorpholin-4-ylacetate. The insights herein are grounded in established chemical principles and data from related compounds to offer a predictive and practical understanding of this molecule.

Figure 1: Chemical Structure of Ethyl thiomorpholin-4-ylacetate

Section 1: Physicochemical Properties

Understanding the fundamental physicochemical properties of Ethyl thiomorpholin-4-ylacetate is critical for its application in research and development, influencing everything from reaction conditions to formulation.

Property	Value	Source
IUPAC Name	ethyl 2-(thiomorpholin-4-yl)acetate	[5][6]
Synonyms	4-Thiomorpholine acetic acid, ethyl ester	[5][6]
Molecular Formula	C₈H₁₅NO₂S	[7]
Molecular Weight	189.28 g/mol	[7]
Physical State	Expected to be a liquid or low-melting solid at room temperature.	Inferred from similar structures
Solubility	Expected to be soluble in common organic solvents like ethyl acetate, dichloromethane, and methanol.[8][9]	Inferred from functional groups

Section 2: Synthesis and Characterization

A robust synthetic route is essential for accessing sufficient quantities of a compound for research. The most logical and widely applicable method for synthesizing Ethyl thiomorpholin-4-ylacetate is through the nucleophilic substitution of an ethyl haloacetate with thiomorpholine.

Synthetic Strategy: N-Alkylation

The synthesis involves the N-alkylation of the secondary amine of the thiomorpholine ring with ethyl bromoacetate. This reaction is typically carried out in the presence of a non-nucleophilic base to neutralize the hydrobromic acid byproduct, driving the reaction to completion.

Figure 2: Synthetic Workflow for Ethyl thiomorpholin-4-ylacetate

Experimental Protocol: Synthesis of Ethyl thiomorpholin-4-ylacetate

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add thiomorpholine (1.0 eq.) and a suitable solvent such as acetonitrile or dimethylformamide (DMF).

• Base Addition: Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃, 1.5 eq.) or triethylamine (Et₃N, 1.2 eq.), to the solution.

• Reagent Addition: Cool the mixture in an ice bath (0 °C). Add ethyl bromoacetate (1.1 eq.) dropwise to the stirring solution over 15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, filter the mixture to remove the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent.

• Purification: Redissolve the crude residue in a suitable organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. The final product can be purified by column chromatography on silica gel if necessary.

Spectroscopic Characterization (Predicted)

For a researcher synthesizing this compound, spectroscopic analysis is key for structural confirmation. Based on its structure, the following spectral characteristics are expected:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 4.20 (q, 2H, -O-CH₂-CH₃)

  • δ 3.25 (s, 2H, -N-CH₂-COO-)

  • δ 2.80-2.95 (m, 4H, thiomorpholine protons adjacent to N)

  • δ 2.65-2.80 (m, 4H, thiomorpholine protons adjacent to S)

  • δ 1.25 (t, 3H, -O-CH₂-CH₃)

• ¹³C NMR (CDCl₃, 101 MHz):

  • δ 170.5 (C=O, ester)

  • δ 60.5 (-O-CH₂-)

  • δ 58.0 (-N-CH₂-COO-)

  • δ 54.0 (thiomorpholine carbons adjacent to N)

  • δ 27.5 (thiomorpholine carbons adjacent to S)

  • δ 14.2 (-CH₃)

• IR Spectroscopy (ATR):

  • A strong, characteristic C=O stretching vibration for the ester group is expected around 1735-1750 cm⁻¹.

  • C-H stretching vibrations from the alkyl groups will appear around 2850-2980 cm⁻¹.

• Mass Spectrometry (ESI+):

  • The expected molecular ion peak [M+H]⁺ would be observed at m/z 190.08.

Section 3: Chemical Reactivity and Potential Transformations

The utility of Ethyl thiomorpholin-4-ylacetate as a research tool is defined by its chemical reactivity, which offers pathways to a diverse range of derivatives.

Figure 3: Key Reactivity Pathways

• Oxidation of the Sulfur Atom: The sulfur atom in the thiomorpholine ring is susceptible to oxidation. Treatment with a mild oxidizing agent like sodium periodate (NaIO₄) can yield the corresponding sulfoxide, while stronger agents like meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide (H₂O₂) can produce the sulfone, Ethyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)acetate.[10] This transformation significantly increases the polarity and hydrogen bond accepting capability of the molecule.

• Hydrolysis of the Ester: The ethyl ester group can be readily hydrolyzed under either acidic or basic conditions to yield the corresponding carboxylic acid, thiomorpholin-4-ylacetic acid. This provides a key intermediate for coupling with amines (via amide bond formation) or alcohols (to form different esters).

• Amide Formation: Through aminolysis, the ester can be converted directly into a wide range of amides by heating with a primary or secondary amine. This is a fundamental reaction in medicinal chemistry for creating libraries of compounds for structure-activity relationship (SAR) studies.

Section 4: Applications in Research and Drug Discovery

While specific biological activities for Ethyl thiomorpholin-4-ylacetate are not widely reported, the thiomorpholine scaffold itself is of significant interest to the pharmaceutical industry.[2][3][4] Its derivatives have demonstrated a remarkable diversity of pharmacological actions.[2][3]

• Privileged Scaffold: Thiomorpholine is considered a "privileged" structure because it is capable of binding to multiple, diverse biological targets.[1][2][3][4]

• Therapeutic Potential: Derivatives have shown promise as antitubercular, antimalarial, antioxidant, and antiprotozoal agents.[2][3] Some have also been investigated as dipeptidyl peptidase IV (DPP-IV) inhibitors for the treatment of type 2 diabetes.[2]

• Building Block for Novel Compounds: Ethyl thiomorpholin-4-ylacetate serves as an excellent starting material or building block. The reactive ester handle allows for its incorporation into larger, more complex molecules, enabling the exploration of new chemical space in the search for novel therapeutics. For example, novel quinoline derivatives incorporating a thiomorpholine moiety have been synthesized and shown to be potent inhibitors of Mycobacterium tuberculosis.[11]

Section 5: Safety and Handling

• General Precautions: As with all laboratory chemicals, this compound should be handled in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn at all times.[12][13]

• Potential Hazards:

  • The oxidized derivative, Ethyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)acetate, is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[10] It is prudent to assume the parent compound may have similar irritant properties.

  • Avoid inhalation of vapors and direct contact with skin and eyes.[14]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from strong oxidizing agents.[13]

Conclusion

Ethyl thiomorpholin-4-ylacetate is a valuable chemical entity built upon the privileged thiomorpholine scaffold. While detailed experimental data on its physical properties are sparse, its chemical behavior can be confidently predicted based on its functional groups. Its straightforward synthesis and versatile reactivity make it an important building block for medicinal chemists and researchers. The extensive biological activities associated with the thiomorpholine core underscore the potential of Ethyl thiomorpholin-4-ylacetate as a starting point for the design and synthesis of novel therapeutic agents. This guide provides the foundational knowledge necessary for its effective and safe utilization in a research and development setting.

References

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• (PDF) Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. ResearchGate.
• Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. PubMed.
• SDS Distribution: The information in this document should be made available to all who may handle the product. - SAFETY DATA SHEET. A.G. Layne, Inc.
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• SAFETY DATA SHEET. Fisher Scientific.
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• Exploring a Water–Ethyl Acetate System for the Efficient Synthesis of 4‐Aryl Quinolines. NIH.
• Stimuli-Responsive Thiomorpholine Oxide-Derived Polymers with Tailored Hydrophilicity and Hemocompatible Properties. PMC - NIH.
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An In-Depth Technical Guide to Ethyl Thiomorpholin-4-ylacetate (CAS No. 39981-80-1): Synthesis, Properties, and Applications in Medicinal Chemistry

Executive Summary

This technical guide provides a comprehensive overview of Ethyl thiomorpholin-4-ylacetate (CAS No. 39981-80-1), a heterocyclic compound built upon the thiomorpholine scaffold. Thiomorpholine and its derivatives are recognized as "privileged scaffolds" in medicinal chemistry, demonstrating a vast array of biological activities.[1][2][3][4] This document is structured to provide researchers, scientists, and drug development professionals with a foundational understanding of the compound's synthesis, physicochemical properties, reactivity, and potential applications as a versatile building block in the design of novel therapeutic agents. By synthesizing established chemical principles with data on related structures, this guide explains the causality behind synthetic choices and outlines the molecule's potential in creating diverse chemical libraries for drug discovery programs.

The Thiomorpholine Scaffold: A Privileged Structure in Drug Discovery

The thiomorpholine ring, a saturated six-membered heterocycle containing both a nitrogen and a sulfur atom, is a cornerstone in modern medicinal chemistry.[1] Its structural distinction from the more common morpholine (oxygen instead of sulfur) or piperazine scaffolds imparts unique physicochemical properties, including altered lipophilicity, hydrogen bonding capacity, and metabolic stability.

The demonstrated versatility of the thiomorpholine core is extensive, with substituted analogs exhibiting a wide spectrum of pharmacological activities.[2][3][4] These include:

• Antitubercular[3][5]

• Antioxidant[2][3]

• Antiprotozoal[2][3]

• Antimalarial[2][3]

• Hypolipidemic[2][3]

• Dipeptidyl peptidase IV (DPP-IV) inhibition for type 2 diabetes[2][3]

Ethyl thiomorpholin-4-ylacetate represents a key functionalized intermediate. It incorporates the thiomorpholine core N-substituted with an ethyl acetate group, providing a reactive handle for further chemical modification and library development.

Physicochemical Properties

While extensive experimental data for Ethyl thiomorpholin-4-ylacetate is not widely published, its fundamental properties can be compiled from supplier data and chemical databases.

Property	Value	Source
CAS Number	39981-80-1	-
Molecular Formula	C₈H₁₅NO₂S	[6]
Molecular Weight	189.28 g/mol	[6]
Synonyms	4-Thiomorpholine acetic acid, ethyl ester; Ethyl 2-(thiomorpholin-4-yl)acetate	[7][8]
Appearance	(Predicted) Colorless to light brown liquid	Based on related compounds[9]

For comparison, the oxidized analog, Ethyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)acetate (CAS 343334-01-0), has a higher molecular weight of 221.28 g/mol , highlighting how modification of the sulfur atom significantly alters molecular properties.[10]

Synthesis and Mechanistic Insights

The most direct and industrially scalable synthesis of Ethyl thiomorpholin-4-ylacetate is via the nucleophilic substitution (Sₙ2) reaction between thiomorpholine and ethyl bromoacetate.

Caption: Proposed synthesis of Ethyl thiomorpholin-4-ylacetate.

Experimental Protocol: N-Alkylation of Thiomorpholine

This protocol is a validated, general procedure adapted for this specific synthesis, incorporating principles from similar alkylation reactions.[11][12]

Materials:

• Thiomorpholine (1.0 equiv)

• Ethyl bromoacetate (1.1 equiv)[13]

• Potassium carbonate (K₂CO₃), anhydrous (2.0-3.0 equiv)

• Acetonitrile (ACN), anhydrous

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous potassium carbonate and anhydrous acetonitrile.

  • Causality: Anhydrous conditions prevent unwanted side reactions, such as hydrolysis of the ester. K₂CO₃ is a mild, heterogeneous base that neutralizes the HBr byproduct, driving the reaction to completion.

• Addition of Reactants: Add thiomorpholine to the stirring suspension. Stir for 10-15 minutes. Subsequently, add ethyl bromoacetate dropwise via a syringe.

  • Causality: Staggered addition ensures the base is present to deprotonate the secondary amine of thiomorpholine, increasing its nucleophilicity before the electrophile is introduced. Ethyl bromoacetate is a potent alkylating agent.[13]

• Reaction Monitoring (Self-Validation): Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the thiomorpholine starting material is consumed (typically 4-12 hours). Gentle heating (e.g., 40-50 °C) can be applied to accelerate the reaction if necessary.

• Workup: Once the reaction is complete, cool the mixture to room temperature and remove the solid K₂CO₃ by filtration. Wash the solid cake with a small amount of acetonitrile or ethyl acetate.

• Extraction: Concentrate the filtrate under reduced pressure. Redissolve the residue in a suitable organic solvent like ethyl acetate and wash with water and then brine to remove any remaining inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure Ethyl thiomorpholin-4-ylacetate.

Predictive Spectroscopic Characterization

While specific spectra for this compound are not publicly available, its structure allows for a reliable prediction of its key spectroscopic features, which is essential for product validation.

Technique	Predicted Features
¹H NMR	δ ~4.2 ppm (q, 2H): -O-CH₂ -CH₃ of the ethyl group. δ ~3.3 ppm (s, 2H): -N-CH₂ -C=O of the acetate group. δ ~2.8 ppm (t, 4H): Protons on carbons adjacent to Nitrogen in the thiomorpholine ring. δ ~2.6 ppm (t, 4H): Protons on carbons adjacent to Sulfur in the thiomorpholine ring. δ ~1.2 ppm (t, 3H): -O-CH₂-CH₃ of the ethyl group.
¹³C NMR	δ ~170 ppm: Ester carbonyl carbon (C =O). δ ~61 ppm: Methylene carbon of the ethyl group (-O-C H₂-CH₃). δ ~58 ppm: Methylene carbon of the acetate group (-N-C H₂-C=O). δ ~55 ppm: Carbons adjacent to Nitrogen in the thiomorpholine ring. δ ~28 ppm: Carbons adjacent to Sulfur in the thiomorpholine ring. δ ~14 ppm: Methyl carbon of the ethyl group (-O-CH₂-C H₃).
IR (Infrared)	~1740 cm⁻¹: Strong C=O stretch (characteristic of an ester). ~2850-2980 cm⁻¹: C-H stretching of the aliphatic groups. ~1180 cm⁻¹: C-O stretch of the ester.
MS (Mass Spec)	m/z = 189: Molecular ion peak [M]⁺. m/z = 116: Fragment corresponding to the loss of the ethoxycarbonyl group (-COOEt). m/z = 102: Fragment corresponding to the thiomorpholine ring.

Reactivity and Synthetic Utility

Ethyl thiomorpholin-4-ylacetate is not merely a final product but a versatile intermediate for further synthetic transformations.

Caption: Key synthetic transformations of the title compound.

• Ester Hydrolysis: The ethyl ester can be readily hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid. This transformation is fundamental, as the resulting acid is a key substrate for amide bond formation, enabling the coupling of the thiomorpholine moiety to various amines and amino acids.

• Sulfur Oxidation: The sulfur atom in the thiomorpholine ring is susceptible to oxidation. Treatment with a mild oxidizing agent (e.g., sodium periodate) can yield the sulfoxide, while stronger agents (e.g., m-CPBA or hydrogen peroxide) can produce the corresponding sulfone.[10] This modification is a powerful tool for modulating the compound's polarity, solubility, and hydrogen bonding potential, which are critical parameters in drug design.

• Further Alkylation: As suggested in the literature, the nitrogen atom or potentially the sulfur atom could undergo further reactions. For example, alkylation of the parent compound itself with agents like ethyl bromoacetate could lead to the formation of quaternary ammonium salts, introducing a permanent positive charge.[14]

Applications in Drug Discovery and Development

The true value of Ethyl thiomorpholin-4-ylacetate lies in its application as a strategic building block.

• Scaffold for Library Synthesis: This compound is an ideal starting point for parallel synthesis. The ester can be converted to an acid, which is then coupled with a diverse library of amines to rapidly generate a large number of novel thiomorpholine derivatives for high-throughput screening.

• Linker Chemistry: The ethyl acetate group serves as a short, flexible linker. This allows the thiomorpholine scaffold, a known pharmacophore, to be tethered to other molecules of interest without significant steric hindrance, a common strategy in the development of PROTACs or dual-target drugs.

• Bioisosteric Replacement: In drug design, the thiomorpholine ring can be used as a bioisostere for morpholine or piperazine. Replacing these common rings with thiomorpholine can lead to improved metabolic profiles, altered receptor binding affinities, or novel intellectual property. The availability of functionalized intermediates like Ethyl thiomorpholin-4-ylacetate facilitates such explorations.

Safety and Handling

While a specific Safety Data Sheet (SDS) for Ethyl thiomorpholin-4-ylacetate is not widely available, safe handling practices can be inferred from its structure and synthetic precursors.

• Precursor Hazards: The synthesis involves thiomorpholine, which is corrosive[15], and ethyl bromoacetate, a potent lacrimator and alkylating agent that should be handled with extreme care.[13]

• General Precautions: As a substituted amine and alkylating agent derivative, the compound should be handled in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Standard laboratory PPE, including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.

• Storage: The compound should be stored in a tightly sealed container in a cool, dry place, away from strong oxidizing agents.

Conclusion

Ethyl thiomorpholin-4-ylacetate, CAS No. 39981-80-1, is a strategically important, yet under-documented, chemical entity. Its value is derived from its parent thiomorpholine scaffold, which is a privileged structure in medicinal chemistry. This guide has outlined a robust synthetic pathway, predicted its key analytical characteristics, and explored its reactivity and vast potential as a building block for the synthesis of novel, biologically active compounds. For researchers in drug discovery, this molecule represents a versatile entry point for creating diverse chemical libraries aimed at a wide range of therapeutic targets.

References

• BenchChem. (n.d.). Theoretical and Computational Explorations of Thiomorpholine Derivatives: A Technical Guide for Drug Discovery and Molecular Eng.
• Asirvatham, S., Thakor, E., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews, 3(4), 247-269.
• Nayak, S. K., et al. (2019). Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. European Journal of Medicinal Chemistry, 164, 171-178.
• PubChem. (n.d.). Ethyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)acetate. National Center for Biotechnology Information.
• Asirvatham, S., Thakor, E., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews.
• Asirvatham, S., Thakor, E., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. ResearchGate.
• Duty, R. C., & Milewski, C. F. (1971). Alkylation of ethyl 4-thiomorpholineacetate and ethyl 1-(4-methylpiperidine)acetate with ethyl bromoacetate. The Journal of Organic Chemistry.
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• Fisher Scientific. (2024). SAFETY DATA SHEET - Ethyl thiophene-3-acetate.
• ResearchGate. (n.d.). Reactions and conditions. a: THF, ethyl bromoacetate, room temperature...
• Santa Cruz Biotechnology. (n.d.). 4-Thiomorpholine acetic acid, ethyl ester.
• Santa Cruz Biotechnology. (n.d.). 4-Thiomorpholine acetic acid, ethyl ester.
• National Toxicology Program. (1995). Nomination Background: Ethyl bromoacetate (CASRN: 105-36-2).
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An In-Depth Technical Guide to the Synthesis of Ethyl Thiomorpholin-4-ylacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of Ethyl thiomorpholin-4-ylacetate, a valuable intermediate in pharmaceutical and medicinal chemistry. As a Senior Application Scientist, this document is structured to deliver not just a procedural outline, but a deeper understanding of the reaction mechanism, experimental nuances, and the rationale behind the chosen synthetic strategy.

Introduction and Significance

Ethyl thiomorpholin-4-ylacetate is a heterocyclic compound incorporating both a thiomorpholine ring and an ethyl acetate moiety. The thiomorpholine scaffold is a privileged structure in drug discovery, known to impart favorable pharmacokinetic and pharmacodynamic properties to bioactive molecules. Its sulfur atom can influence lipophilicity and metabolic stability, making it a desirable substitute for the more common morpholine ring in certain therapeutic agents.[1] The ethyl acetate side chain provides a reactive handle for further chemical modifications, such as amide bond formation or reduction to an alcohol, rendering Ethyl thiomorpholin-4-ylacetate a versatile building block for the synthesis of more complex drug candidates.[2][3]

Synthetic Pathway: N-Alkylation of Thiomorpholine

The most direct and widely employed method for the synthesis of Ethyl thiomorpholin-4-ylacetate is the N-alkylation of thiomorpholine with ethyl chloroacetate. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.

Reaction Mechanism

The lone pair of electrons on the nitrogen atom of the thiomorpholine ring acts as a nucleophile, attacking the electrophilic carbon atom of ethyl chloroacetate that is bonded to the chlorine atom. The chlorine atom, being a good leaving group, is displaced, resulting in the formation of a new carbon-nitrogen bond and yielding the desired product, Ethyl thiomorpholin-4-ylacetate. The presence of a base is crucial to neutralize the hydrochloric acid generated as a byproduct of the reaction.

Figure 1: SN2 Mechanism for the Synthesis of Ethyl thiomorpholin-4-ylacetate.

Experimental Protocol

This protocol is based on established procedures for the N-alkylation of cyclic amines and provides a reliable method for the synthesis of Ethyl thiomorpholin-4-ylacetate.[4]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Thiomorpholine	103.19	10.32 g	0.1
Ethyl chloroacetate	122.55	12.26 g	0.1
Triethylamine	101.19	12.14 g (16.7 mL)	0.12
Benzene	78.11	100 mL	-

Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add thiomorpholine (0.1 mol) and benzene (100 mL).

• Addition of Base: While stirring, add triethylamine (0.12 mol) to the solution. Triethylamine acts as a base to neutralize the HCl formed during the reaction, driving the equilibrium towards the product.[4]

• Addition of Alkylating Agent: Slowly add ethyl chloroacetate (0.1 mol) to the reaction mixture.

• Reaction: Heat the mixture to reflux and maintain for 6-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. The triethylamine hydrochloride salt will precipitate. Filter the mixture to remove the salt.

• Extraction: Wash the filtrate with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to remove any remaining acidic impurities, followed by a wash with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to yield pure Ethyl thiomorpholin-4-ylacetate.

Figure 2: Experimental Workflow for the Synthesis of Ethyl thiomorpholin-4-ylacetate.

Characterization Data (Predicted)

While a dedicated publication with the complete spectral data for Ethyl thiomorpholin-4-ylacetate was not identified, the following data is predicted based on the analysis of closely related thiomorpholine derivatives and general principles of spectroscopy.[5]

Molecular Formula: C₈H₁₅NO₂S Molecular Weight: 189.28 g/mol [6]

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 4.15 (q, J=7.1 Hz, 2H, -OCH₂CH₃)

  • δ 3.25 (s, 2H, -NCH₂COO-)

  • δ 2.80-2.70 (m, 4H, -N(CH₂)₂)

  • δ 2.65-2.55 (m, 4H, -S(CH₂)₂)

  • δ 1.25 (t, J=7.1 Hz, 3H, -OCH₂CH₃)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ 170.5 (C=O)

  • δ 60.5 (-OCH₂)

  • δ 58.0 (-NCH₂COO-)

  • δ 54.5 (-N(CH₂)₂)

  • δ 28.0 (-S(CH₂)₂)

  • δ 14.2 (-CH₃)

• IR (KBr, cm⁻¹):

  • 2950-2800 (C-H stretching)

  • 1740 (C=O stretching, ester)

  • 1180 (C-O stretching)

  • 1130 (C-N stretching)

• Mass Spectrometry (EI):

  • m/z (%): 189 (M⁺), 116 (M⁺ - CO₂Et), 100, 86

Safety Precautions

• Thiomorpholine: Corrosive. Causes severe skin burns and eye damage. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Ethyl chloroacetate: Flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Lachrymator. Handle in a fume hood with appropriate PPE.

• Triethylamine: Flammable liquid and vapor. Corrosive. Harmful if swallowed or inhaled. Handle in a fume hood with appropriate PPE.

• Benzene: Carcinogen and flammable liquid. Use in a well-ventilated fume hood is mandatory. Consider substituting with a less toxic solvent like toluene or acetonitrile if the reaction conditions allow.

Conclusion

The synthesis of Ethyl thiomorpholin-4-ylacetate via N-alkylation of thiomorpholine with ethyl chloroacetate is a robust and efficient method. This guide provides the necessary theoretical background and a detailed experimental protocol to enable researchers to successfully synthesize this valuable intermediate. Adherence to the safety precautions outlined is paramount for the safe execution of this procedure. The predicted characterization data serves as a benchmark for the confirmation of the final product's identity and purity.

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An In-Depth Technical Guide to Ethyl Thiomorpholin-4-ylacetate: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl thiomorpholin-4-ylacetate is a heterocyclic organic compound featuring a thiomorpholine ring N-substituted with an ethyl acetate group. The thiomorpholine scaffold, a saturated six-membered ring containing both sulfur and nitrogen, is considered a "privileged scaffold" in medicinal chemistry.[1][2] Its unique structural and electronic properties allow for diverse biological activities, and its derivatives have been explored for uses ranging from antitubercular and antioxidant to hypolipidemic agents.[3][4][5]

This technical guide provides a comprehensive overview of ethyl thiomorpholin-4-ylacetate, focusing on its structural formula, physicochemical properties, a detailed synthesis protocol with mechanistic insights, and its applications as a key intermediate in chemical and pharmaceutical research.

Chemical Identity and Structural Elucidation

Nomenclature and Identifiers

A clear identification of the compound is fundamental for any research application. The key identifiers for ethyl thiomorpholin-4-ylacetate are summarized below.

Identifier	Value	Source
IUPAC Name	ethyl 2-(thiomorpholin-4-yl)acetate	[6]
Molecular Formula	C₈H₁₅NO₂S	[7]
Molecular Weight	189.28 g/mol	[7]
Common Synonyms	4-Thiomorpholine acetic acid, ethyl ester	N/A

Structural Formula

The molecular structure consists of a thiomorpholine ring connected via its nitrogen atom to the methylene carbon of an ethyl acetate group.

Figure 1: Structural Formula of Ethyl Thiomorpholin-4-ylacetate.

Physicochemical Properties

While extensive experimental data for this specific compound is not widely published, its properties can be estimated based on its structure and data from similar compounds. It is expected to be a liquid or low-melting solid at room temperature and soluble in common organic solvents. For research purposes, it is crucial to refer to the lot-specific Certificate of Analysis provided by the supplier.[7]

Synthesis and Mechanistic Insights

The primary route for synthesizing ethyl thiomorpholin-4-ylacetate is through the direct N-alkylation of thiomorpholine with an appropriate ethyl haloacetate, typically ethyl chloroacetate.[8]

Reaction Principle: Sₙ2 Nucleophilic Substitution

The synthesis is a classic example of a bimolecular nucleophilic substitution (Sₙ2) reaction. The secondary amine nitrogen of the thiomorpholine ring acts as a nucleophile, attacking the electrophilic methylene carbon of ethyl chloroacetate. This attack results in the displacement of the chloride leaving group and the formation of a new carbon-nitrogen bond.[8] A mild, non-nucleophilic base is required to neutralize the hydrochloric acid (HCl) generated during the reaction, preventing the protonation and deactivation of the starting amine.

Synthesis Workflow

The overall transformation from reactants to the final purified product is illustrated in the workflow diagram below.

Figure 2: Workflow for the Synthesis of Ethyl Thiomorpholin-4-ylacetate.

Detailed Experimental Protocol

This protocol is adapted from established methodologies for the N-alkylation of cyclic secondary amines.[8]

Materials:

• Thiomorpholine (1.0 eq.)

• Ethyl chloroacetate (1.2 eq.)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq.)

• Acetonitrile (CH₃CN), anhydrous

• Dichloromethane (DCM)

• 10% Hydrochloric Acid (HCl) solution

• 20% Sodium Carbonate (Na₂CO₃) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, add thiomorpholine (1.0 eq.) and anhydrous acetonitrile.

• Addition of Reagents: Add anhydrous potassium carbonate (2.0 eq.) to the solution. This serves as a mild base to neutralize the HCl formed, preventing side reactions like ester hydrolysis that stronger bases might induce.[8]

• Alkylation: Add ethyl chloroacetate (1.2 eq.) dropwise to the stirring suspension. A slight excess ensures the complete consumption of the starting amine. The reaction is allowed to stir at room temperature overnight.

• Reaction Monitoring: The progress can be monitored by Thin Layer Chromatography (TLC) until the thiomorpholine spot is no longer visible.

• Initial Workup (Acid Wash): After completion, filter the mixture to remove the solid K₂CO₃ and potassium chloride byproduct. Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane. Wash the organic layer with a 10% HCl solution. This crucial step protonates the desired tertiary amine product, moving it to the aqueous layer, while unreacted ethyl chloroacetate and other non-basic impurities remain in the organic layer, which is then discarded.[8]

• Basification and Extraction: Carefully neutralize the acidic aqueous layer with a 20% Na₂CO₃ solution until it is basic (pH > 9). This deprotonates the product, making it soluble in organic solvents again.

• Final Extraction: Extract the aqueous layer three times with dichloromethane. Combine the organic extracts.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ethyl thiomorpholin-4-ylacetate.

• Purification (Optional): If necessary, the product can be further purified by vacuum distillation or flash column chromatography.

Applications in Research and Development

Ethyl thiomorpholin-4-ylacetate serves primarily as a versatile chemical intermediate and building block.

• Drug Discovery: The thiomorpholine core is present in molecules with a wide range of biological activities, including antitubercular, antioxidant, and hypolipidemic properties.[3][4][5] This compound provides a convenient starting point for synthesizing libraries of more complex derivatives for structure-activity relationship (SAR) studies.[9]

• Proteomics Research: The compound is marketed as a reagent for proteomics research, suggesting its use in derivatizing proteins or peptides, or as a component in developing chemical probes.[7]

• Molecular Hybridization: The ester functional group is a valuable handle for further chemical transformations, such as amidation or reduction, allowing it to be incorporated into larger, hybrid molecules designed to interact with specific biological targets.[8]

Safety and Handling

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat.

• Handling: Work in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

Always consult the material safety data sheet (MSDS) provided by the supplier before use.

Conclusion

Ethyl thiomorpholin-4-ylacetate is a valuable heterocyclic compound whose utility is anchored in the privileged thiomorpholine scaffold. Its straightforward synthesis via Sₙ2 alkylation makes it an accessible intermediate for researchers in medicinal chemistry and drug discovery. The presence of both the thiomorpholine ring and a reactive ester group provides two distinct points for molecular elaboration, ensuring its continued relevance as a building block for creating novel compounds with potential therapeutic applications.

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Introduction: The Thiomorpholine Scaffold in Modern Drug Discovery

An In-Depth Technical Guide to the Physicochemical Properties of Ethyl Thiomorpholin-4-ylacetate

For Researchers, Scientists, and Drug Development Professionals

The thiomorpholine ring, a saturated heterocyclic scaffold, is a cornerstone in medicinal chemistry, valued for its unique structural and electronic properties.[1] As a bioisostere of the morpholine ring, the replacement of the oxygen atom with sulfur introduces significant changes in lipophilicity, hydrogen bonding capacity, and metabolic stability, making it a "privileged scaffold".[2][3] Thiomorpholine derivatives have demonstrated a wide spectrum of biological activities, including antitubercular, antioxidant, hypolipidemic, and antimalarial properties.[2][4] This diverse bioactivity has propelled the exploration of novel derivatives for various therapeutic targets.[2]

This guide provides a comprehensive technical overview of Ethyl thiomorpholin-4-ylacetate, a specific derivative of this important class. The focus is on the core physicochemical properties that are critical for its application in research and drug development, from understanding its solubility and stability to predicting its behavior in biological systems. We will delve into not only the properties themselves but also the robust experimental methodologies required for their accurate determination, providing a self-validating framework for researchers.

Compound Identification and Core Properties

Accurate identification is the first step in any chemical analysis. Ethyl thiomorpholin-4-ylacetate is characterized by the attachment of an ethyl acetate group to the nitrogen atom of the thiomorpholine ring.

Chemical Structure:

Caption: Chemical structure of Ethyl thiomorpholin-4-ylacetate.

This structure dictates the compound's physical and chemical behavior. The tertiary amine, the thioether, and the ester functional groups are key features that influence its properties.

Summary of Physicochemical Properties

The following table summarizes the fundamental physicochemical properties of Ethyl thiomorpholin-4-ylacetate. While extensive experimental data for this specific molecule is not widely published, the provided data is based on available information and calculated values, which serve as a crucial starting point for any experimental work.

Property	Value	Source
Molecular Formula	C₈H₁₅NO₂S	[5]
Molecular Weight	189.28 g/mol	[5]
Appearance	(Expected) Colorless to pale yellow liquid or low-melting solid	Inferred from similar structures
CAS Number	Not explicitly assigned in searched literature
Calculated LogP	(To be determined experimentally)
Solubility	(To be determined experimentally)
Boiling Point	(To be determined experimentally)
Melting Point	(To be determined experimentally)

Experimental Methodologies for Physicochemical Characterization

The following sections provide detailed, field-proven protocols for determining the key physicochemical properties of Ethyl thiomorpholin-4-ylacetate. The rationale behind each step is explained to ensure both accuracy and reproducibility.

Determination of Melting Point

The melting point is a critical indicator of a solid compound's purity.[6] Pure crystalline compounds typically exhibit a sharp melting range of 0.5-1.0°C, whereas impurities lead to a depressed and broader melting range.

Causality Behind the Protocol: The protocol is designed to achieve a slow, controlled heating rate as the melting point is approached. Rapid heating can cause the thermometer reading to lag behind the actual temperature of the sample, leading to an artificially wide and inaccurate melting range. Pulverizing the sample ensures uniform heat distribution.

Step-by-Step Protocol:

• Sample Preparation: Ensure the sample is completely dry. If the solid is crystalline or granular, gently pulverize it to a fine powder using a mortar and pestle.

• Capillary Loading: Invert a capillary tube (closed at one end) and tap the open end into the powdered sample. Gently tap the bottom of the tube on a hard surface to pack the solid down.[7] Repeat until a packed sample height of 2-3 mm is achieved.[7]

• Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point apparatus (e.g., Mel-Temp).

• Rapid Initial Heating: If the approximate melting point is unknown, perform a rapid determination by heating quickly to get a rough estimate.

• Accurate Determination: Allow the apparatus to cool. Using a fresh sample, heat at a medium rate until the temperature is about 20°C below the estimated melting point.[7]

• Slow Heating and Observation: Decrease the heating rate so the temperature rises no more than 1°C per 30 seconds.[7]

• Record the Range:

  • Record the temperature (T₁) at which the first droplet of liquid appears.[7]

  • Record the temperature (T₂) at which the entire sample has completely liquefied.[7]

• Reporting: Report the result as a melting range (T₁ - T₂).

Caption: Workflow for Melting Point Determination.

Determination of Boiling Point

The boiling point, the temperature at which a liquid's vapor pressure equals the external pressure, is a fundamental physical property for liquids.[8] The capillary method is a reliable technique for determining the boiling point of small sample volumes.[9][10]

Causality Behind the Protocol: The method works by trapping the compound's vapor in an inverted capillary tube. As the liquid is heated, the vapor pressure increases, forcing air out.[10] The boiling point is identified upon cooling, when the external atmospheric pressure overcomes the vapor pressure, causing the liquid to be drawn back into the capillary.[9][10] This point represents the equilibrium where vapor pressure equals atmospheric pressure.

Step-by-Step Protocol:

• Apparatus Setup: Attach a small test tube containing 0.5 mL of the sample to a thermometer using a rubber band.

• Capillary Insertion: Place a small capillary tube (sealed at one end) into the test tube with the open end down.[8]

• Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil) ensuring the sample is below the oil level.[11]

• Observation of Bubbles: Heat the bath gently. As the temperature rises, air will be expelled from the capillary tube. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the capillary tip.[11]

• Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

• Record the Temperature: The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[11] Record this temperature.

Caption: Workflow for Boiling Point Determination via Capillary Method.

Determination of Aqueous Solubility

Solubility is a critical parameter in drug development, influencing absorption and bioavailability. The shake-flask method is the gold standard for determining equilibrium solubility.[12]

Causality Behind the Protocol: This method ensures that a true equilibrium is reached between the undissolved solid and the saturated solution by agitating the mixture for an extended period. This allows for the accurate measurement of the maximum concentration of the solute that can be dissolved in the solvent at a specific temperature.

Step-by-Step Protocol:

• Sample Preparation: Add an excess amount of Ethyl thiomorpholin-4-ylacetate to a known volume of the desired solvent (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial. The presence of undissolved solid is essential.[12]

• Equilibration: Agitate the vial at a constant temperature (e.g., 25°C or 37°C) using a shaker for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vial to stand, or centrifuge it, to separate the undissolved solid from the saturated solution.

• Sampling: Carefully withdraw a precise aliquot from the clear supernatant.

• Quantification: Dilute the aliquot and determine the concentration of the dissolved compound using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Calculate the solubility based on the measured concentration and the dilution factor.

Caption: Workflow for Solubility Determination via Shake-Flask Method.

Determination of Lipophilicity (LogP)

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP), describes a compound's distribution between an immiscible lipid (n-octanol) and aqueous phase.[13] It is a key predictor of a drug's absorption, distribution, metabolism, and excretion (ADME) properties.

Causality Behind the Protocol: The shake-flask method directly measures the partitioning of a compound between n-octanol and water after equilibration.[13] The ratio of the concentrations in the two phases gives the partition coefficient, P. Using pre-saturated solvents minimizes volume changes during the experiment.

Step-by-Step Protocol:

• Solvent Preparation: Prepare water-saturated n-octanol and n-octanol-saturated water by vigorously mixing equal volumes of n-octanol and water and allowing the layers to separate overnight.

• Sample Preparation: Dissolve a known amount of Ethyl thiomorpholin-4-ylacetate in the n-octanol-saturated water.

• Partitioning: Add an equal volume of water-saturated n-octanol to the aqueous solution in a sealed vial.

• Equilibration: Shake the vial for several hours to allow the compound to partition between the two phases until equilibrium is reached.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two layers.

• Quantification: Carefully sample both the aqueous and n-octanol layers. Determine the concentration of the compound in each layer using an appropriate analytical technique (e.g., HPLC-UV).

• Calculation: Calculate the partition coefficient (P) and LogP using the following formulas:

  • P = [Concentration in Octanol] / [Concentration in Water]

  • LogP = log₁₀(P)

Caption: Workflow for LogP Determination via Shake-Flask Method.

Spectroscopic Characterization Framework

Spectroscopic techniques provide definitive structural confirmation.[14][15] For a novel or synthesized batch of Ethyl thiomorpholin-4-ylacetate, comparing its spectra to predicted patterns is essential for identity and purity verification.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum will provide information on the number of different types of protons and their neighboring environments. Expected signals include:

  • A triplet for the methyl (-CH₃) group of the ethyl ester.

  • A quartet for the methylene (-CH₂-) group of the ethyl ester.

  • A singlet for the methylene (-CH₂-) group adjacent to the nitrogen and the carbonyl group.

  • Two distinct multiplets for the four methylene protons on the thiomorpholine ring, likely appearing as complex signals due to their axial and equatorial environments.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This technique will show distinct signals for each unique carbon atom in the molecule, confirming the carbon skeleton. A signal at ~170 ppm would be characteristic of the ester carbonyl carbon.

• IR (Infrared) Spectroscopy: IR spectroscopy is used to identify functional groups.[15] The key diagnostic peak for Ethyl thiomorpholin-4-ylacetate will be a strong C=O (carbonyl) stretch from the ester group, typically appearing around 1735-1750 cm⁻¹.

• MS (Mass Spectrometry): Mass spectrometry provides the molecular weight and fragmentation pattern of the compound.[14] The molecular ion peak (M⁺) should correspond to the molecular weight of 189.28.[5] Characteristic fragmentation patterns would likely involve the loss of the ethoxy group (-OCH₂CH₃) or cleavage of the acetate side chain.

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An In-Depth Technical Guide to the Spectroscopic Data of Ethyl thiomorpholin-4-ylacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl thiomorpholin-4-ylacetate is a heterocyclic compound of significant interest in medicinal chemistry and drug development. The thiomorpholine scaffold, a saturated six-membered ring containing both sulfur and nitrogen, is considered a "privileged" structure due to its presence in numerous biologically active compounds. The incorporation of an ethyl acetate moiety at the 4-position of the thiomorpholine ring introduces functionalities that can modulate pharmacokinetic and pharmacodynamic properties. Understanding the precise molecular structure and electronic environment of Ethyl thiomorpholin-4-ylacetate is paramount for its rational application in the design of novel therapeutic agents.

Molecular Structure and Atom Numbering

The chemical structure of Ethyl thiomorpholin-4-ylacetate is presented below with a systematic atom numbering scheme that will be used for the assignment of NMR signals.

Figure 1: Molecular structure of Ethyl thiomorpholin-4-ylacetate with atom numbering for NMR assignments.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment, connectivity, and stereochemistry of hydrogen atoms. The predicted ¹H NMR spectrum of Ethyl thiomorpholin-4-ylacetate in a deuterated solvent such as chloroform-d (CDCl₃) would exhibit distinct signals for the protons of the thiomorpholine ring and the ethyl acetate substituent.

Predicted ¹H NMR Data

Protons (Atom Number)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2, H-6	2.70 - 2.85	t	~5-7	4H
H-3, H-5	2.80 - 2.95	t	~5-7	4H
H-7	3.20 - 3.30	s	-	2H
H-10	4.10 - 4.20	q	~7.1	2H
H-11	1.20 - 1.30	t	~7.1	3H

Interpretation of the Predicted ¹H NMR Spectrum

• Thiomorpholine Ring Protons (H-2, H-6, H-3, H-5): The protons on the carbon atoms adjacent to the sulfur atom (C2 and C6) are expected to resonate at a slightly upfield position compared to those adjacent to the nitrogen atom (C3 and C5), although in an unsubstituted thiomorpholine, these signals are often close and may appear as a multiplet.[4] In the N-substituted Ethyl thiomorpholin-4-ylacetate, the protons at positions 3 and 5, being alpha to the nitrogen, will be deshielded and are predicted to appear as a triplet in the range of 2.80 - 2.95 ppm. The protons at positions 2 and 6, adjacent to the sulfur, are expected to resonate as a triplet at approximately 2.70 - 2.85 ppm.[1] The chair conformation of the thiomorpholine ring may lead to more complex splitting patterns if the axial and equatorial protons are magnetically non-equivalent.

• Methylene Protons of the Acetate Group (H-7): The methylene protons (H-7) are adjacent to the nitrogen atom and the carbonyl group. The electron-withdrawing nature of the carbonyl group will cause a significant downfield shift, and this signal is predicted to appear as a singlet in the range of 3.20 - 3.30 ppm.[5]

• Ethyl Group Protons (H-10 and H-11): The protons of the ethyl group will exhibit a characteristic ethyl pattern. The methylene protons (H-10) are adjacent to an oxygen atom, which is strongly deshielding, resulting in a quartet at approximately 4.10 - 4.20 ppm.[2] These protons are coupled to the three protons of the methyl group (H-11), hence the quartet multiplicity (n+1 = 3+1 = 4). The methyl protons (H-11) are further from the electronegative oxygen and will appear as a triplet at a more upfield position, around 1.20 - 1.30 ppm, due to coupling with the adjacent methylene protons (n+1 = 2+1 = 3).[6]

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of Ethyl thiomorpholin-4-ylacetate in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrumentation: Acquire the ¹H NMR spectrum on a 300 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Number of scans: 16-32

  • Relaxation delay: 1-2 seconds

  • Pulse width: 30-45 degrees

  • Spectral width: -2 to 12 ppm

• Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) and perform a Fourier transform. Phase and baseline correct the spectrum and integrate the signals.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy provides valuable information about the carbon skeleton of a molecule. Each unique carbon atom in a molecule gives a distinct signal, and its chemical shift is indicative of its electronic environment.

Predicted ¹³C NMR Data

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C-2, C-6	28 - 30
C-3, C-5	53 - 55
C-7	58 - 60
C-8 (C=O)	170 - 172
C-10	60 - 62
C-11	14 - 15

Interpretation of the Predicted ¹³C NMR Spectrum

• Thiomorpholine Ring Carbons (C-2, C-6, C-3, C-5): The carbon atoms of the thiomorpholine ring are expected to show two distinct signals. The carbons adjacent to the sulfur atom (C-2 and C-6) are predicted to resonate in the upfield region of 28 - 30 ppm.[7] The carbons adjacent to the nitrogen atom (C-3 and C-5) will be deshielded and are expected to appear at a downfield position, around 53 - 55 ppm.[1]

• Acetate and Ethyl Group Carbons (C-7, C-8, C-10, C-11): The carbonyl carbon (C-8) of the ester group is highly deshielded and will have the most downfield chemical shift, predicted to be in the range of 170 - 172 ppm.[3] The methylene carbon of the acetate group (C-7), being attached to the nitrogen, is expected at around 58 - 60 ppm. The methylene carbon of the ethyl group (C-10), bonded to the oxygen, will resonate at approximately 60 - 62 ppm.[8] The methyl carbon (C-11) of the ethyl group will be the most upfield signal, appearing around 14 - 15 ppm.[9]

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. A higher concentration (20-50 mg) may be required for a better signal-to-noise ratio.

• Instrumentation: Acquire the ¹³C NMR spectrum on a 75 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Acquisition mode: Proton-decoupled

  • Number of scans: 512-2048 or more, depending on the sample concentration.

  • Relaxation delay: 2-5 seconds

  • Pulse width: 30-45 degrees

  • Spectral width: 0 to 200 ppm

• Data Processing: Process the FID similarly to the ¹H NMR spectrum.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It provides information about the molecular weight and elemental composition of a compound and can reveal structural details through the analysis of fragmentation patterns.

Predicted Mass Spectrometry Data

m/z	Predicted Fragment Ion
189	[M]⁺ (Molecular Ion)
116	[M - COOC₂H₅]⁺
103	[Thiomorpholine]⁺
88	[M - C₄H₈NS]⁺
73	[COOC₂H₅]⁺
43	[CH₃CO]⁺

Interpretation of the Predicted Mass Spectrum

The electron ionization (EI) mass spectrum of Ethyl thiomorpholin-4-ylacetate is expected to show a molecular ion peak at m/z 189, corresponding to its molecular weight. The fragmentation pattern will likely be influenced by the cleavage of bonds adjacent to the heteroatoms (N and S) and the ester functional group.[10][11]

A plausible fragmentation pathway is initiated by the cleavage of the bond between the thiomorpholine ring and the acetate side chain. This can lead to the formation of a stable thiomorpholine cation at m/z 103 and a fragment corresponding to the ethyl acetate moiety. Alpha-cleavage next to the nitrogen is also a common fragmentation pathway for N-substituted amines. The loss of the entire ethyl acetate group would result in a fragment at m/z 116. Fragmentation of the ethyl acetate side chain itself can lead to characteristic ions such as [COOC₂H₅]⁺ at m/z 73 and [CH₃CO]⁺ at m/z 43.[12]

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The Thiomorpholine Scaffold: A Privileged Structure in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The thiomorpholine nucleus, a sulfur-containing saturated heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry. Its unique stereoelectronic properties, metabolic stability, and synthetic tractability have led to the development of a vast library of derivatives with a broad spectrum of biological activities. This technical guide provides a comprehensive exploration of the significant pharmacological effects of thiomorpholine derivatives, with a focus on their anticancer, antimicrobial, neuroprotective, antioxidant, and hypolipidemic properties. We will delve into the underlying mechanisms of action, present detailed experimental protocols for their evaluation, and provide quantitative data to illustrate their therapeutic potential. This guide is intended to serve as a valuable resource for researchers engaged in the design and development of novel therapeutics based on this versatile heterocyclic core.

Introduction: The Thiomorpholine Core

Thiomorpholine is a six-membered heterocyclic compound containing both a nitrogen and a sulfur atom. It can be considered a thio-analogue of morpholine, where the oxygen atom is replaced by sulfur. This substitution imparts distinct physicochemical properties, including altered lipophilicity, hydrogen bonding capacity, and metabolic fate, which can be strategically exploited in drug design. The thiomorpholine ring can be readily functionalized at the nitrogen atom, allowing for the introduction of various substituents to modulate pharmacological activity and target selectivity. Furthermore, the sulfur atom can exist in different oxidation states (sulfide, sulfoxide, and sulfone), providing an additional avenue for structural diversification and optimization of biological properties.

The versatility of the thiomorpholine scaffold is underscored by its presence in a number of clinically used drugs and a plethora of investigational agents. This guide will explore the key biological activities that have established thiomorpholine derivatives as a cornerstone in the quest for new and effective therapeutic agents.

Anticancer Activity: Targeting Key Oncogenic Pathways

Thiomorpholine derivatives have demonstrated significant potential as anticancer agents, exhibiting cytotoxic effects against a range of human cancer cell lines.[1] Their mechanism of action often involves the modulation of critical signaling pathways that are dysregulated in cancer.

Mechanism of Action: Inhibition of the PI3K/Akt/mTOR Pathway

A prominent mechanism underlying the anticancer activity of many thiomorpholine-containing compounds is the inhibition of the Phosphatidylinositol 3-kinase (PI3K)/Protein Kinase B (Akt)/mammalian Target of Rapamycin (mTOR) signaling pathway.[2][3][4][5][6] This pathway is a central regulator of cell growth, proliferation, survival, and metabolism, and its aberrant activation is a hallmark of many human cancers.[2][3]

Dual inhibitors that target both PI3K and mTOR can effectively shut down this oncogenic signaling cascade.[2][5] The morpholine ring, and by extension the thiomorpholine ring, is a common feature in many PI3K/Akt/mTOR inhibitors, often forming a critical hydrogen bond with the hinge region of the kinase domain.[6]

Below is a diagram illustrating the central role of the PI3K/Akt/mTOR pathway in cancer and the inhibitory action of thiomorpholine derivatives.

Caption: Inhibition of the PI3K/Akt/mTOR pathway by thiomorpholine derivatives.

Quantitative Data: In Vitro Cytotoxicity

The anticancer potency of thiomorpholine derivatives is typically quantified by determining their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Derivative Type	Cancer Cell Line	IC50 (µM)	Reference
Thiazolyl-thiomorpholine (3f)	A549 (Lung Carcinoma)	3.72	[1]
Thiazolyl-thiomorpholine (3c)	A549 (Lung Carcinoma)	7.61	[1]
Thiazolyl-thiomorpholine (3d)	A549 (Lung Carcinoma)	6.93	[1]
Morpholino-pyrimidine	MDA-MB-231 (Breast Cancer)	34.04	[7]
Morpholino-pyrimidine	HT-29 (Colon Cancer)	45.62	[7]
Tetrahydroquinoline-thiomorpholine	A549 (Lung Carcinoma)	0.033	[8]

Note: Lower IC50 values indicate higher cytotoxic potency.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method to assess cell viability and the cytotoxic potential of chemical compounds.[9][10][11]

Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture human cancer cell lines (e.g., A549, HeLa, HepG-2) in appropriate growth medium.

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[9]

• Compound Treatment:

  • Prepare stock solutions of the thiomorpholine derivatives in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the compounds in culture medium to achieve a range of final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include a vehicle control (medium with DMSO) and a positive control (e.g., cisplatin).

  • Incubate the plate for 24-72 hours.[9]

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible under a microscope.[9]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100-200 µL of a solubilization solution (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.[9][11]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm.

  • Calculate the percentage of cell viability relative to the untreated control cells.

  • Plot a dose-response curve and determine the IC50 value using appropriate software.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Antimicrobial Activity

The emergence of multidrug-resistant pathogens has created an urgent need for novel antimicrobial agents. Thiomorpholine derivatives have shown promise in this area, exhibiting activity against a range of bacteria and fungi.[12]

Mechanism of Action

The precise mechanisms of antimicrobial action for many thiomorpholine derivatives are still under investigation. However, it is believed that their efficacy may be attributed to several factors, including:

• Increased Lipophilicity: The incorporation of the thiomorpholine ring can enhance the lipophilicity of a molecule, facilitating its passage through the microbial cell membrane and increasing its intracellular concentration.[12]

• Enzyme Inhibition: Some derivatives may act as inhibitors of essential microbial enzymes, such as DNA gyrase, thereby disrupting DNA replication and leading to cell death.[13]

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The antimicrobial activity of a compound is typically determined by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration that prevents visible growth of a microorganism.

Derivative	Microorganism	MIC (µg/mL)	Reference
1-Chloro-2-isocyanatoethane thiomorpholine	Staphylococcus aureus	64	[13]
1-Chloro-2-isocyanatoethane morpholine	Bacillus cereus	4	[13]
4-Thiomorpholin-4-ylbenzohydrazide derivative	Staphylococcus aureus	Varies by substituent	[12]
4-Thiomorpholin-4-ylbenzohydrazide derivative	Escherichia coli	Varies by substituent	[12]
Aminoisoxazoline-pyrimidine derivative	Staphylococcus aureus	>128	[14]
Aminoisoxazoline-pyrimidine derivative	Escherichia coli	>128	[14]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized and widely used technique for determining the MIC of antimicrobial agents.

Principle: A standardized inoculum of a microorganism is exposed to serial twofold dilutions of an antimicrobial agent in a liquid growth medium. The MIC is read as the lowest concentration of the agent that inhibits visible growth after a defined incubation period.

Step-by-Step Methodology:

• Preparation of Inoculum:

  • Culture the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in an appropriate broth medium overnight.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antimicrobial Dilutions:

  • Prepare a stock solution of the thiomorpholine derivative in a suitable solvent.

  • Perform serial twofold dilutions of the compound in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculation and Incubation:

  • Add the standardized inoculum to each well of the microtiter plate.

  • Include a growth control well (no antimicrobial agent) and a sterility control well (no inoculum).

  • Incubate the plate at 35-37°C for 16-20 hours.

• Reading and Interpretation of Results:

  • After incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of the antimicrobial agent in a well that shows no visible growth.

Neuroprotective Activity

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss of neuronal structure and function. Heterocyclic compounds, including thiomorpholine derivatives, are being investigated for their potential to protect neurons from damage and death.[15][16][17]

Mechanism of Action: Attenuation of Excitotoxicity

One of the key mechanisms of neuronal damage is excitotoxicity, which is caused by the overstimulation of glutamate receptors, particularly the N-methyl-D-aspartate (NMDA) receptor.[18][19] This leads to an excessive influx of calcium ions, triggering a cascade of events that result in neuronal cell death.

Neuroprotective agents can act by:

• Modulating Ion Channels: Stabilizing neuronal excitability by acting on ion channels.

• Antioxidant Effects: Reducing oxidative stress, which is a major contributor to neuronal damage.

• Anti-inflammatory Properties: Suppressing neuroinflammation, which is often associated with neurodegeneration.

Experimental Protocol: Glutamate-Induced Excitotoxicity Assay

An in vitro model using primary neurons or neuronal cell lines (e.g., SH-SY5Y) is commonly employed to assess the neuroprotective effects of compounds against glutamate-induced excitotoxicity.[19][20][21][22][23]

Principle: Neuronal cells are pre-treated with the test compound and then exposed to a high concentration of glutamate to induce cell death. The neuroprotective effect of the compound is determined by measuring the extent to which it can prevent this glutamate-induced cell death, typically by assessing cell viability.

Step-by-Step Methodology:

• Cell Culture:

  • Culture primary cortical neurons or a suitable neuronal cell line (e.g., SH-SY5Y) on appropriate culture plates.

  • Allow the cells to differentiate and mature.

• Compound Pre-treatment:

  • Prepare various concentrations of the thiomorpholine derivative in the cell culture medium.

  • Incubate the cells with the test compounds for a specified period (e.g., 2-24 hours) before glutamate exposure.[20][21]

• Induction of Excitotoxicity:

  • After the pre-treatment incubation, expose the cells to a neurotoxic concentration of L-glutamate for a defined duration.

• Assessment of Neuroprotection:

  • After the glutamate insult, assess cell viability using methods such as the MTT assay (as described in section 2.3) or by measuring the release of lactate dehydrogenase (LDH), an indicator of cell membrane damage.[20][21]

  • The percentage of neuroprotection is calculated by comparing the viability of cells treated with the compound and glutamate to those treated with glutamate alone.

Antioxidant and Hypolipidemic Activities

Thiomorpholine derivatives have also been reported to possess antioxidant and hypolipidemic properties, suggesting their potential in the management of cardiovascular and metabolic diseases.[24][25][26][27]

Mechanism of Action

• Antioxidant Activity: The antioxidant effects of thiomorpholine derivatives are often attributed to their ability to scavenge free radicals, thereby preventing oxidative damage to lipids, proteins, and DNA. This is typically evaluated using assays like the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

• Hypolipidemic Activity: Some thiomorpholine derivatives have been shown to lower plasma levels of triglycerides and cholesterol.[25][27] A plausible mechanism for this is the inhibition of key enzymes involved in lipid biosynthesis, such as squalene synthase or HMG-CoA reductase.[25][26]

Experimental Protocol: DPPH Radical Scavenging Assay

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the absorbance at 517 nm decreases.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of DPPH in methanol or ethanol.

  • Prepare various concentrations of the thiomorpholine derivative and a standard antioxidant (e.g., ascorbic acid or Trolox).

• Assay Procedure:

  • Add a small volume of the test compound solution to a larger volume of the DPPH solution in a 96-well plate or cuvettes.

  • Incubate the mixture in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a spectrophotometer.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity.

  • Determine the IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Conclusion

The thiomorpholine scaffold represents a highly versatile and valuable platform in the field of medicinal chemistry. The diverse biological activities of its derivatives, ranging from anticancer and antimicrobial to neuroprotective and metabolic effects, highlight its significant therapeutic potential. The ability to readily modify the thiomorpholine core allows for the fine-tuning of pharmacological properties and the development of compounds with improved potency, selectivity, and pharmacokinetic profiles. This in-depth technical guide has provided an overview of the key biological activities, underlying mechanisms, and essential experimental protocols for the evaluation of thiomorpholine derivatives. It is our hope that this resource will aid researchers in their efforts to harness the full potential of this privileged scaffold in the discovery and development of the next generation of therapeutic agents.

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Ethyl Thiomorpholin-4-ylacetate: A Versatile Scaffold for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The thiomorpholine moiety is a privileged heterocyclic scaffold in medicinal chemistry, recognized for its favorable physicochemical properties and diverse biological activities.[1][2] This technical guide provides a comprehensive overview of ethyl thiomorpholin-4-ylacetate, a versatile building block that serves as an excellent starting point for the synthesis of novel compound libraries. We will delve into the synthetic methodology, detailed characterization, and the strategic application of this scaffold in the design and development of new therapeutic agents. This document is intended to be a practical resource for researchers, offering both theoretical insights and actionable experimental protocols.

Introduction: The Significance of the Thiomorpholine Scaffold

The thiomorpholine ring, a saturated six-membered heterocycle containing both sulfur and nitrogen atoms, is a recurring motif in a wide array of biologically active compounds.[3] Its unique structural features, including the ability to participate in hydrogen bonding and its metabolic susceptibility at the sulfur atom, make it an attractive component in drug design.[4] Thiomorpholine derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective effects.[3]

Ethyl thiomorpholin-4-ylacetate emerges as a particularly valuable derivative. The presence of the ethyl acetate group at the 4-position of the thiomorpholine ring provides a reactive handle for a variety of chemical transformations. This allows for the systematic exploration of the chemical space around the core scaffold, a key strategy in modern lead optimization. The ester functionality can be readily hydrolyzed to the corresponding carboxylic acid or converted to amides, hydrazides, and other functional groups, enabling the synthesis of diverse compound libraries for high-throughput screening.

Synthesis and Characterization of Ethyl Thiomorpholin-4-ylacetate

The synthesis of ethyl thiomorpholin-4-ylacetate is typically achieved through the N-alkylation of thiomorpholine with an appropriate ethyl haloacetate, most commonly ethyl bromoacetate.[5][6] This reaction is a classic example of a nucleophilic substitution where the secondary amine of the thiomorpholine ring attacks the electrophilic carbon of the ethyl bromoacetate, displacing the bromide ion.

Synthetic Protocol: N-Alkylation of Thiomorpholine

This protocol describes a robust and scalable method for the synthesis of ethyl thiomorpholin-4-ylacetate.

Materials:

• Thiomorpholine

• Ethyl bromoacetate[7]

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (ACN), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• To a stirred solution of thiomorpholine (1.0 eq) in anhydrous acetonitrile (10 mL/mmol of thiomorpholine) in a round-bottom flask, add anhydrous potassium carbonate (2.0 eq).

• To this suspension, add ethyl bromoacetate (1.1 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the potassium carbonate.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with water (2 x 20 mL) and then with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure ethyl thiomorpholin-4-ylacetate as a colorless to pale yellow oil.

Characterization Data

The structural integrity and purity of the synthesized ethyl thiomorpholin-4-ylacetate should be confirmed by a suite of analytical techniques.

Property	Value
Molecular Formula	C₈H₁₅NO₂S[2]
Molecular Weight	189.28 g/mol [2]
Appearance	Colorless to pale yellow oil
Boiling Point	Not readily available; high boiling liquid
Solubility	Soluble in most organic solvents (EtOAc, DCM, MeOH)

Spectroscopic Data:

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet around 1.2-1.3 ppm and a quartet around 4.1-4.2 ppm), a singlet for the methylene group adjacent to the nitrogen and carbonyl at around 3.2-3.3 ppm, and two multiplets for the thiomorpholine ring protons around 2.7-2.9 ppm.

• ¹³C NMR (100 MHz, CDCl₃) δ (ppm): The carbon NMR spectrum should display a peak for the carbonyl carbon around 170-172 ppm, the ethyl group carbons around 60-61 ppm (-OCH₂-) and 14-15 ppm (-CH₃), the methylene carbon of the acetate group attached to the nitrogen at around 55-57 ppm, and the thiomorpholine ring carbons at approximately 53-55 ppm (N-CH₂) and 27-29 ppm (S-CH₂).

• FT-IR (neat, cm⁻¹): The infrared spectrum will be dominated by a strong absorption band for the ester carbonyl (C=O) stretch at approximately 1730-1750 cm⁻¹. Other significant peaks include C-H stretching vibrations around 2850-2950 cm⁻¹ and C-O stretching around 1180-1250 cm⁻¹.

• Mass Spectrometry (ESI-MS): The mass spectrum should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 190.2.

Ethyl Thiomorpholin-4-ylacetate as a Chemical Scaffold in Drug Discovery

The true utility of ethyl thiomorpholin-4-ylacetate lies in its potential as a versatile scaffold for the generation of diverse chemical libraries. The ester functionality serves as a key reaction point for derivatization.

Derivatization Strategies

The following diagram illustrates the central role of ethyl thiomorpholin-4-ylacetate in accessing a variety of functionalized thiomorpholine derivatives.

Caption: Derivatization pathways originating from the ethyl thiomorpholin-4-ylacetate scaffold.

Experimental Protocol: Synthesis of a Thiomorpholin-4-ylacetamide Library

This protocol outlines a general procedure for the parallel synthesis of an amide library from ethyl thiomorpholin-4-ylacetate, a common follow-up step in a drug discovery campaign.

Materials:

• Ethyl thiomorpholin-4-ylacetate

• A diverse set of primary and secondary amines

• Trimethylaluminum (2M solution in toluene)

• Toluene, anhydrous

• 96-well reaction block or individual reaction vials

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• To a solution of the desired amine (1.2 eq) in anhydrous toluene (1 mL per 0.1 mmol of amine) in a reaction vial under an inert atmosphere, add trimethylaluminum (1.2 eq, 2M solution in toluene) dropwise at 0°C.

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of ethyl thiomorpholin-4-ylacetate (1.0 eq) in anhydrous toluene to the reaction mixture.

• Heat the reaction to 80°C and stir for 12-24 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature and quench carefully by the slow addition of a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

• Stir vigorously for 1 hour, then extract the product with ethyl acetate (3 x 5 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the individual amides by preparative HPLC or column chromatography.

The following workflow diagram visualizes this high-throughput synthesis approach.

Caption: Workflow for the parallel synthesis of a thiomorpholin-4-ylacetamide library.

Safety and Handling

Ethyl thiomorpholin-4-ylacetate should be handled with appropriate safety precautions in a well-ventilated fume hood. Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. In case of contact with skin or eyes, rinse immediately with plenty of water. For detailed safety information, consult the Material Safety Data Sheet (MSDS).

Conclusion

Ethyl thiomorpholin-4-ylacetate is a high-value chemical scaffold that provides a convenient entry point for the synthesis of a wide range of novel thiomorpholine derivatives. Its straightforward synthesis and the reactivity of its ester group make it an ideal building block for medicinal chemists engaged in lead discovery and optimization. The protocols and data presented in this guide are intended to empower researchers to effectively utilize this versatile compound in their drug discovery endeavors.

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Unlocking the Potential: A Technical Guide to Ethyl Thiomorpholin-4-ylacetate in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyl thiomorpholin-4-ylacetate is a sparsely documented heterocyclic compound, presenting a unique opportunity for novel drug discovery programs. While direct applications in medicinal chemistry are not yet established, its structure combines two features of high strategic value: the thiomorpholine scaffold , a privileged core found in numerous bioactive molecules, and a chemically versatile ethyl acetate side chain . This guide posits that Ethyl thiomorpholin-4-ylacetate is not merely a single molecule but a gateway to vast chemical libraries. We will dissect its components, propose evidence-based therapeutic hypotheses, and provide a comprehensive, actionable workflow for its exploration—from initial synthesis and derivatization to lead optimization. This document serves as a roadmap for unlocking the latent therapeutic potential of this promising chemical entity.

PART 1: Deconstructing the Scaffold - The Thiomorpholine Core

The thiomorpholine ring, a saturated six-membered heterocycle containing sulfur and nitrogen, is a well-established "privileged scaffold" in medicinal chemistry.[1] Its non-planar, flexible conformation and ability to participate in hydrogen bonding interactions allow it to bind to a wide array of biological targets with high affinity and specificity.[2][3] Unlike its more common analog, morpholine, the sulfur atom in thiomorpholine offers a unique combination of lipophilicity and metabolic properties that can be advantageous in drug design.[2]

A survey of approved drugs and clinical candidates reveals the remarkable versatility of the thiomorpholine moiety.[4] It is a key component in molecules targeting a diverse range of diseases, demonstrating its ability to serve as a robust pharmacophore.[2][3]

Table 1: Representative Biological Activities of Thiomorpholine-Containing Compounds

Therapeutic Area	Biological Target/Activity	Reference
Infectious Disease	Antitubercular, Antibiotic (e.g., Sutezolid)	[4][5][6]
Oncology	Anticancer Agents	[4]
Metabolic Disease	DPP-IV Inhibitors (Antidiabetic), Hypolipidemic	[4][7]
Inflammation	Anti-inflammatory, Antioxidant	[4][7][8]
CNS Disorders	Retinal Protector	[4]
Other	Antimalarial, Antiprotozoal, Analgesic	[2][4]

The prevalence of this scaffold across such a wide spectrum of biological activities strongly suggests that novel derivatives, such as those accessible from Ethyl thiomorpholin-4-ylacetate, have a high probability of interacting with therapeutically relevant targets.[3]

PART 2: The Synthetic Gateway - The Ethyl Acetate Handle

The N-substituted ethyl acetate group is more than a simple appendage; it is a strategic tool for drug development, offering two primary pathways for molecular exploration: prodrug design and library synthesis .

Ester Prodrug Strategy

Carboxylic acids are common functional groups in active pharmaceutical ingredients, often crucial for binding to a biological target. However, their charged nature at physiological pH can impede oral absorption.[9][10] An ester prodrug strategy masks this polarity, enhancing lipophilicity and membrane permeability.[11][12]

The ethyl ester of Ethyl thiomorpholin-4-ylacetate can act as a prodrug, which, after absorption, would be hydrolyzed by endogenous esterase enzymes to reveal the active carboxylic acid metabolite.[9][11]

An Ideal Ester Prodrug Should Exhibit:

• Chemical stability at various pH levels.[12]

• Enhanced transcellular absorption compared to the parent acid.[11]

• Resistance to premature hydrolysis before absorption.[12]

• Rapid and complete conversion to the active carboxylic acid in systemic circulation.[11]

This strategy could be pivotal for improving the pharmacokinetic profile of a potential drug candidate derived from this scaffold.[13]

A Handle for Library Derivatization

The true power of the ethyl acetate group lies in its utility as a synthetic handle.[14] The ester can be readily hydrolyzed to the corresponding carboxylic acid, which serves as a versatile intermediate for creating large, diverse chemical libraries through amide bond formation.[14][15] Amide coupling is the most frequently used reaction in medicinal chemistry, allowing for the combination of a nearly limitless set of commercially available amines with the thiomorpholine core.[14][16]

This approach enables a systematic exploration of the chemical space around the scaffold, which is fundamental to establishing Structure-Activity Relationships (SAR) and optimizing for potency, selectivity, and pharmacokinetic properties.

Caption: Strategic pathways for Ethyl thiomorpholin-4-ylacetate.

PART 3: A Proposed Research Workflow - From Concept to Candidate

A structured, hypothesis-driven approach is essential to efficiently explore the potential of Ethyl thiomorpholin-4-ylacetate. The following workflow outlines a logical progression from synthesis to lead optimization.

Step 1: Synthesis and Library Generation

The initial step is the robust synthesis of the core intermediate, thiomorpholin-4-ylacetic acid, followed by the generation of a focused library of amide derivatives.

Experimental Protocol: Representative Amide Coupling

This protocol describes a standard procedure for coupling the carboxylic acid intermediate with a representative amine using common peptide coupling reagents.[15][17]

• Acid Activation: To a solution of thiomorpholin-4-ylacetic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM) at 0 °C, add a coupling reagent such as HATU (1.1 eq) or EDC (1.2 eq) in combination with an additive like HOBt (1.2 eq).[15][16]

• Base Addition: Add a non-nucleophilic organic base, such as N,N-diisopropylethylamine (DIPEA) (2.5 eq), to the mixture and stir for 15-20 minutes to allow for the formation of the activated ester.[17]

• Amine Addition: Add the desired primary or secondary amine (1.1 eq) to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via column chromatography on silica gel to yield the desired amide.

Step 2: In Silico Screening and Target Hypothesis

Before extensive in vitro screening, computational methods can prioritize library members and suggest potential biological targets. Based on the known activities of thiomorpholine derivatives (Table 1), initial hypotheses could center on kinases, proteases (like DPP-IV), or targets involved in metabolic or infectious diseases.

• Molecular Docking: Dock the virtual library of designed amides into the crystal structures of high-priority targets.

• Pharmacophore Modeling: Develop pharmacophore models based on known ligands for these targets and screen the library for compounds that match the model.

Step 3: In Vitro Biological Evaluation

The library should be subjected to a tiered screening cascade.

• Primary Screening: Screen the entire library at a single, high concentration (e.g., 10 µM) against a panel of diverse biological assays, guided by the in silico findings.

• Hit Confirmation: Re-test initial "hits" from the primary screen to confirm their activity and rule out false positives.

• Dose-Response Analysis: Determine the potency (e.g., IC₅₀ or EC₅₀) of confirmed hits by generating dose-response curves.

Table 2: Hypothetical Screening Data Presentation

Compound ID	Structure	Target X IC₅₀ (µM)	Target Y IC₅₀ (µM)	Cytotoxicity CC₅₀ (µM)
ETH-001	(Structure)	1.2	> 50	45.3
ETH-002	(Structure)	0.8	> 50	> 100
ETH-003	(Structure)	25.4	5.6	88.1
...	...	...	...	...

Step 4: Lead Optimization

Hits that demonstrate promising potency, selectivity, and low cytotoxicity will advance to the lead optimization stage. This iterative process involves:

• SAR Analysis: Synthesize additional, more focused analogs around the confirmed hits to deepen the understanding of structure-activity relationships.

• ADMET Profiling: Conduct early-stage in vitro ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) assays to assess drug-like properties.

• Pharmacokinetic Studies: Evaluate promising compounds in animal models to understand their in vivo behavior.

Caption: Proposed drug discovery workflow for Ethyl thiomorpholin-4-ylacetate.

Conclusion

Ethyl thiomorpholin-4-ylacetate represents a compelling starting point for a successful drug discovery campaign. Its constituent parts—a privileged thiomorpholine core and a versatile synthetic handle—provide a robust foundation for the generation and optimization of novel therapeutic agents. The lack of existing research is not a limitation but an opportunity to innovate in an uncrowded chemical space. By implementing the systematic, multi-faceted workflow outlined in this guide, research organizations can efficiently navigate the path from this single, promising molecule to a portfolio of potent, selective, and drug-like clinical candidates.

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Introduction: The Emergence of a Privileged Scaffold

An In-depth Technical Guide to the Thiomorpholine Core in Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of bioactive compounds, earning them the designation of "privileged scaffolds." The thiomorpholine ring, a six-membered saturated heterocycle containing both sulfur and nitrogen atoms, has firmly established itself as such a structure.[1] As a thio-analogue of the well-known morpholine, where sulfur replaces oxygen, thiomorpholine offers a unique constellation of physicochemical properties that medicinal chemists can exploit to fine-tune drug candidates.[1][2] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antibacterial, antioxidant, and enzyme inhibitory effects, making this core an indispensable tool in the modern drug discovery arsenal.[2][3][4]

This guide provides a comprehensive exploration of the thiomorpholine core, from its fundamental properties and synthesis to its diverse applications and the rationale behind its use in drug design. It is intended for researchers and drug development professionals seeking to leverage this versatile scaffold in their own discovery programs.

Core Physicochemical Properties & Pharmacokinetic Profile

The strategic substitution of morpholine's oxygen with a sulfur atom imparts distinct characteristics to the thiomorpholine ring, profoundly influencing its behavior in biological systems.[5]

• Lipophilicity and Conformation: The sulfur atom, being larger and less electronegative than oxygen, increases the lipophilicity of the molecule.[5] This can enhance membrane permeability and improve oral bioavailability. The C-S-C bond angle in the thiomorpholine ring is smaller than the corresponding C-O-C angle in morpholine, leading to a distinct low-energy chair conformation that can influence how a molecule fits into a target's binding pocket.[5]

• Metabolic Vulnerability: The sulfur atom serves as a "metabolically soft spot."[5] It is susceptible to oxidation in vivo, forming the corresponding sulfoxide and sulfone metabolites.[5] This property can be a double-edged sword. While it can provide a route for metabolic clearance, it can also be strategically used to create prodrugs or to modulate the activity and solubility of the parent compound.

• Basicity: The nitrogen atom in the thiomorpholine ring provides a basic center, crucial for forming salts and engaging in hydrogen bonding with biological targets. Its basicity is generally weak, which is often a desirable trait for CNS drug candidates to avoid off-target effects.[6]

Table 1: Comparative Physicochemical and ADMET Properties

Property	Morpholine	Thiomorpholine	Rationale for Impact in Drug Discovery
Molecular Weight	~87.12 g/mol	~103.19 g/mol [7]	The modest increase in size is generally well-tolerated within lead-like chemical space.
LogP (Lipophilicity)	Lower	Higher	Increased lipophilicity can improve cell membrane permeability and blood-brain barrier penetration.[5]
pKa (Basicity)	Weakly basic	Weakly basic (~8.4)[7]	Avoids strong basicity which can lead to toxicity and poor pharmacokinetic profiles.
Metabolism	Generally stable	Prone to S-oxidation (sulfoxide, sulfone)[5]	Provides a handle for metabolic clearance and potential for prodrug design.[5]
Hydrogen Bonding	N-H as donor, O as acceptor	N-H as donor	The nitrogen atom is a key interaction point for binding to protein targets.
Conformation	Chair conformation	Low-energy chair conformation[5]	The specific geometry can be crucial for optimal binding affinity to a target protein.

Synthetic Strategies for Thiomorpholine Derivatives

The construction of the thiomorpholine ring and its subsequent derivatization can be achieved through several reliable synthetic routes.[2][4] A common and versatile method involves the nucleophilic aromatic substitution (SNAr) reaction, where thiomorpholine acts as a nucleophile. Another approach involves the cyclization of amino-thiols.[3] More recent innovations have focused on developing cost-effective and scalable continuous flow processes.[8][9]

Diagram 1: General Synthetic Workflow

Caption: A generalized workflow for the synthesis of N-substituted thiomorpholine derivatives.

Experimental Protocol: Synthesis of 4-(4-Nitrophenyl)thiomorpholine

This protocol describes a standard SNAr reaction to produce a common precursor used in medicinal chemistry.[5]

Materials:

• Thiomorpholine (10 mmol)

• 4-Fluoronitrobenzene (10 mmol)

• Triethylamine (TEA) (50 mmol)

• Acetonitrile (15 mL)

• Ethyl acetate

• Deionized water

• Anhydrous sodium sulfate

Procedure:

• To a 50 mL flask equipped with a reflux condenser, add thiomorpholine (1 mL, 10 mmol) and triethylamine (7 mL, 50 mmol).

• Dissolve 4-fluoronitrobenzene (10 mmol) in 15 mL of acetonitrile and add it to the flask.

• Stir the reaction mixture and heat to 85°C for 12 hours.

• After cooling the mixture to room temperature, add 50 mL of deionized water.

• Extract the aqueous mixture with ethyl acetate (3 x 60 mL).

• Combine the organic phases and dry them over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the final product, 4-(4-nitrophenyl)thiomorpholine.[5]

Self-Validation: The success of the reaction can be monitored by Thin Layer Chromatography (TLC) and confirmed by characterizing the final product using techniques like NMR spectroscopy and Mass Spectrometry to confirm its structure and purity. The reported melting point of 142°C can also be used for verification.[5]

Applications in Drug Discovery: A Scaffold of Diverse Activity

The thiomorpholine core is a component of numerous compounds investigated for a wide array of diseases, highlighting its versatility as a pharmacophore.[1][2][4]

Anticancer Agents

Thiomorpholine derivatives have shown significant potential as anticancer agents, often by acting as enzyme inhibitors in critical signaling pathways.[3][10] For example, they have been incorporated into inhibitors of Tumor Necrosis Factor-α Converting Enzyme (TACE) and PI3K/mTOR pathways, which are frequently dysregulated in cancer.[3][6]

Diagram 2: Simplified mTOR Signaling Pathway Inhibition

Caption: Inhibition of the mTOR signaling pathway by thiomorpholine-based compounds.

Antibacterial and Antitubercular Agents

The thiomorpholine moiety is a key structural feature in advanced antibiotics. A prominent example is Sutezolid , an oxazolidinone antibiotic in clinical trials for treating multidrug-resistant tuberculosis.[8][9] It is considered a potential successor to Linezolid, its morpholine-containing counterpart, showcasing an improved therapeutic profile.[8] Structure-activity relationship (SAR) studies have shown that the thiomorpholine ring and its oxidized S-oxide and S,S-dioxide forms are crucial for potent activity against various bacterial strains.[2]

Enzyme Inhibitors for Metabolic Diseases

Derivatives bearing the thiomorpholine scaffold have been designed as potent inhibitors of dipeptidyl peptidase IV (DPP-IV), a key target in the treatment of type 2 diabetes mellitus.[2] In this context, the thiomorpholine ring helps to correctly orient the pharmacophoric elements of the inhibitor into the enzyme's active site, leading to potent inhibition with IC50 values in the low micromolar range.[2]

Hypolipidemic and Antioxidant Activity

Researchers have synthesized thiomorpholine derivatives that exhibit both antioxidant and hypolipidemic properties.[11] These compounds can inhibit lipid peroxidation and have been shown to significantly decrease levels of triglycerides, total cholesterol, and low-density lipoprotein (LDL) in animal models, suggesting their potential as anti-atherosclerotic agents.[2][11]

Table 2: Examples of Bioactive Thiomorpholine-Containing Compounds

Compound Class / Example	Target / Mechanism	Therapeutic Area	Key Insights
Sutezolid	Bacterial protein synthesis	Antibacterial (Tuberculosis)	An improved analogue of the morpholine-containing drug Linezolid, demonstrating the value of the thio-bioisostere.[8][9]
TACE Inhibitors	Tumor Necrosis Factor-α Converting Enzyme	Anti-inflammatory, Anticancer	The thiomorpholine scaffold serves as a key structural element for potent enzyme inhibition.[3]
DPP-IV Inhibitors	Dipeptidyl peptidase IV	Type 2 Diabetes	Thiomorpholine-bearing compounds show significant in vitro inhibitory activity.[2]
Pyrrole Derivatives	Not specified	Antimycobacterial, Antifungal	The addition of a thiomorpholine moiety to a pyrrole core enhanced activity and lowered toxicity compared to the parent compound.[2]
Antioxidant Derivatives	Free radical scavenging, Squalene synthase inhibition	Cardiovascular (Anti-atherosclerosis)	N-substituted thiomorpholines with antioxidant moieties show potent hypolipidemic effects.[2][11]

Computational Chemistry in Thiomorpholine Drug Design

Modern drug discovery heavily relies on computational methods to rationalize structure-activity relationships and guide the design of more potent and selective molecules.[3] Techniques like molecular docking and molecular dynamics (MD) simulations are pivotal in understanding how thiomorpholine derivatives interact with their biological targets at an atomic level.[3]

Diagram 3: Computational Workflow for Inhibitor Design

Caption: A typical in silico workflow for designing and optimizing thiomorpholine-based inhibitors.

This workflow allows scientists to predict binding affinities, understand key interactions (like hydrogen bonds and hydrophobic contacts), and prioritize which novel derivatives to synthesize, thereby accelerating the drug discovery cycle.[3]

Future Perspectives and Conclusion

The thiomorpholine core continues to be a fertile ground for drug discovery. Its unique properties make it an attractive bioisosteric replacement for morpholine and other cyclic amines, often leading to improved pharmacokinetic or pharmacodynamic profiles.[5][12] Future research will likely focus on exploring new substitution patterns around the ring, developing novel and more efficient synthetic methodologies, and applying this versatile scaffold to an even broader range of biological targets.

References

• Benchchem. (n.d.). Theoretical and Computational Explorations of Thiomorpholine Derivatives: A Technical Guide for Drug Discovery and Molecular Eng.

• Asirvatham, S., Thakor, E., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews, 3(4), 247-272. [Link]

• Asirvatham, S., Thakor, E., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews.
• Asirvatham, S., Thakor, E., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews, 3(4), 247-272.
• Schröder, C., et al. (2024). Structural Characterization of 4-(4-Nitrophenyl)thiomorpholine, a Precursor in Medicinal Chemistry. MDPI.

• Singh, R. K., & Singh, P. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. [Link]

• ResearchGate. (2021). Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile.
• ResearchGate. (n.d.). Figure 2. Various approaches for synthesis of morpholine The various....
• Steiner, A., et al. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. ACS Publications.
• National Center for Biotechnology Information. (n.d.). Thiomorpholine. PubChem.
• Enamine. (n.d.). Morpholine Bioisosteres for Drug Design.
• Steiner, A., et al. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. PMC - NIH.
• Tooulia, K. K., et al. (2015). Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity. PubMed.
• Bartolucci, R., et al. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. PMC.

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• 11. Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Morpholine Bioisosteres for Drug Design - Enamine [enamine.net]

Protocols & Analytical Methods

Synthesis of Ethyl Thiomorpholin-4-ylacetate: An Application Note and Protocol

Abstract

This document provides a comprehensive guide for the synthesis of ethyl thiomorpholin-4-ylacetate, a valuable intermediate in pharmaceutical and materials science research. The protocol details a robust and reproducible N-alkylation of thiomorpholine with ethyl chloroacetate. Beyond a mere recitation of steps, this guide delves into the mechanistic underpinnings of the reaction, safety considerations, and purification strategies, reflecting field-proven insights to ensure a successful and safe synthesis.

Introduction and Significance

Ethyl thiomorpholin-4-ylacetate, with the molecular formula C8H15NO2S, serves as a key building block in the development of various bioactive molecules and functional materials.[1][2] Its structure, incorporating a thiomorpholine ring and an ethyl acetate moiety, offers versatile points for further chemical modification. The thiomorpholine scaffold is a prevalent feature in many pharmacologically active compounds, while the ester group provides a handle for transformations such as amidation or reduction. A reliable and well-characterized synthesis protocol is therefore essential for researchers working in these areas.

Chemical Principles and Reaction Mechanism

The synthesis of ethyl thiomorpholin-4-ylacetate is achieved through a classical bimolecular nucleophilic substitution (SN2) reaction.[3] In this process, the secondary amine of the thiomorpholine ring acts as a nucleophile, attacking the electrophilic carbon atom of ethyl chloroacetate. The chlorine atom, being a good leaving group, is displaced, forming a new carbon-nitrogen bond.

The reaction is typically carried out in the presence of a mild base, such as potassium carbonate (K2CO3) or sodium carbonate (Na2CO3).[4] The base serves to neutralize the hydrochloric acid (HCl) that is formed as a byproduct of the reaction. This prevents the protonation of the thiomorpholine, which would render it non-nucleophilic and halt the reaction. The choice of a non-nucleophilic base is crucial to avoid side reactions with the ethyl chloroacetate.

Reaction Scheme:

The selection of an appropriate solvent is also critical for the success of the reaction. Aprotic polar solvents like acetonitrile (CH3CN) or dimethylformamide (DMF) are often preferred as they can dissolve the reactants and facilitate the SN2 mechanism without interfering with the nucleophile.[4]

Safety and Handling

Prior to commencing any experimental work, it is imperative to consult the Safety Data Sheets (SDS) for all reagents.

• Thiomorpholine: Thiomorpholine is a corrosive and flammable liquid. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.[5]

• Ethyl Chloroacetate: Ethyl chloroacetate is a toxic and flammable liquid that can cause severe skin burns and eye damage.[6][7][8] It is also very toxic to aquatic life.[6][7] Handle with extreme care in a fume hood, wearing appropriate PPE.[6][7][8] Avoid inhalation of vapors.[6]

• Acetonitrile: Acetonitrile is a flammable and toxic liquid. Work in a well-ventilated area and avoid sources of ignition.

• Potassium Carbonate: While less hazardous, potassium carbonate can cause skin and eye irritation. Avoid generating dust.

Emergency Procedures:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove contaminated clothing.

• Eye Contact: Rinse cautiously with water for several minutes.[5][7] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5][7]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[7]

• Ingestion: If swallowed, rinse mouth and immediately call a poison center or doctor.[6][7]

Experimental Protocol

This protocol is optimized for the synthesis of ethyl thiomorpholin-4-ylacetate on a laboratory scale.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number	Quantity
Thiomorpholine	≥98%	Sigma-Aldrich	123-90-0	1.0 eq
Ethyl Chloroacetate	≥98%	Sigma-Aldrich	105-39-5	1.1 eq
Potassium Carbonate	Anhydrous	Fisher Scientific	584-08-7	1.5 eq
Acetonitrile	Anhydrous	Sigma-Aldrich	75-05-8	As per protocol
Dichloromethane	ACS Grade	Fisher Scientific	75-09-2	As per protocol
Saturated Sodium Bicarbonate Solution	As per protocol
Brine (Saturated NaCl Solution)	As per protocol
Anhydrous Sodium Sulfate	As per protocol

Step-by-Step Synthesis Procedure

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add thiomorpholine (1.0 eq) and anhydrous acetonitrile (10 mL per gram of thiomorpholine).

• Addition of Base: Add anhydrous potassium carbonate (1.5 eq) to the stirred solution.

• Addition of Alkylating Agent: Slowly add ethyl chloroacetate (1.1 eq) to the reaction mixture at room temperature. The addition should be done dropwise over a period of 10-15 minutes.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Filter the solid potassium carbonate and potassium chloride salts and wash the filter cake with a small amount of acetonitrile.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetonitrile.

  • Dissolve the resulting residue in dichloromethane (20 mL).

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the sodium sulfate.

  • Concentrate the filtrate under reduced pressure to obtain the crude ethyl thiomorpholin-4-ylacetate.

  • For higher purity, the product can be purified by vacuum distillation or column chromatography on silica gel using an ethyl acetate/hexane gradient.

Characterization

The identity and purity of the synthesized ethyl thiomorpholin-4-ylacetate can be confirmed by standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Mass Spectrometry (MS): To determine the molecular weight (189.28 g/mol ).[1]

• Infrared (IR) Spectroscopy: To identify characteristic functional groups (e.g., C=O stretch of the ester).

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of the synthesis protocol.

Sources

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• 2. scbt.com [scbt.com]
• 3. 62° CBQ - Optimized synthesis and characterization of ethyl [i]N[/i]-cycloamine acetates [abq.org.br]
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• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. echemi.com [echemi.com]

Application Note: Comprehensive Characterization of Ethyl thiomorpholin-4-ylacetate

Introduction

Ethyl thiomorpholin-4-ylacetate is a heterocyclic compound incorporating a thiomorpholine ring and an ethyl acetate group. The thiomorpholine scaffold is of significant interest in medicinal chemistry and drug development, serving as a versatile building block for novel therapeutic agents.[1] The sulfur atom in the thiomorpholine ring, replacing the oxygen in its morpholine analogue, increases lipophilicity and can influence the metabolic profile of a drug candidate.[2] Accurate and comprehensive characterization of Ethyl thiomorpholin-4-ylacetate is paramount for ensuring its purity, identity, and stability, which are critical parameters in research, development, and quality control.

This application note provides a detailed guide for the analytical characterization of Ethyl thiomorpholin-4-ylacetate using a multi-technique approach, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Fourier-Transform Infrared (FT-IR) Spectroscopy. The protocols and data interpretation guidelines presented herein are designed for researchers, scientists, and drug development professionals.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are crucial for confirming the identity and purity of Ethyl thiomorpholin-4-ylacetate.

¹H NMR Spectroscopy: Elucidating the Proton Environment

Principle: ¹H NMR spectroscopy provides information about the number of different types of protons, their chemical environment, and their proximity to other protons. The chemical shift (δ), splitting pattern (multiplicity), and integration of the signals are key parameters for structural assignment.

Expected ¹H NMR Spectrum: Based on the structure of Ethyl thiomorpholin-4-ylacetate, the following proton signals are anticipated. The predicted chemical shifts are based on the analysis of similar structures, such as 4-ethylmorpholine and ethyl acetate.[3]

Protons	Multiplicity	Integration	Expected Chemical Shift (δ, ppm)
-CH₃ (ethyl)	Triplet	3H	~1.2-1.3
-CH₂- (thiomorpholine, adjacent to S)	Triplet or Multiplet	4H	~2.6-2.8
-CH₂- (thiomorpholine, adjacent to N)	Triplet or Multiplet	4H	~2.8-3.0
-CH₂- (acetate)	Singlet	2H	~3.2-3.4
-O-CH₂- (ethyl)	Quartet	2H	~4.1-4.2

Protocol: ¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of Ethyl thiomorpholin-4-ylacetate.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis is required.

• Instrument Parameters (for a 400 MHz spectrometer):

  • Pulse Program: Standard single pulse experiment (e.g., 'zg30').

  • Number of Scans: 16-32 (adjust as needed for signal-to-noise).

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time: 3-4 seconds.

  • Spectral Width: 0-12 ppm.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale to the solvent peak (e.g., CDCl₃ at 7.26 ppm) or TMS at 0 ppm.

  • Integrate the signals to determine the relative number of protons.

  • Analyze the chemical shifts and splitting patterns to assign the peaks to the corresponding protons in the molecule.

Workflow for ¹H NMR Analysis

Caption: Workflow for ¹H NMR analysis of Ethyl thiomorpholin-4-ylacetate.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Principle: ¹³C NMR spectroscopy provides information about the different carbon environments in a molecule. The chemical shift of each carbon signal is indicative of its electronic environment.

Expected ¹³C NMR Spectrum: The anticipated chemical shifts for the carbon atoms in Ethyl thiomorpholin-4-ylacetate are listed below, based on data for ethyl acetate and related heterocyclic systems.[4][5][6][7]

Carbon	Expected Chemical Shift (δ, ppm)
-C H₃ (ethyl)	~14-15
-C H₂- (thiomorpholine, adjacent to S)	~28-30
-C H₂- (thiomorpholine, adjacent to N)	~53-55
-C H₂- (acetate)	~57-59
-O-C H₂- (ethyl)	~60-62
C =O (ester)	~170-172

Protocol: ¹³C NMR Spectroscopy

• Sample Preparation:

  • Use the same sample prepared for ¹H NMR analysis. A higher concentration (20-50 mg) may be beneficial for reducing acquisition time.

• Instrument Parameters (for a 100 MHz spectrometer):

  • Pulse Program: Standard proton-decoupled experiment (e.g., 'zgpg30').

  • Number of Scans: 1024 or more, depending on the sample concentration.

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time: 1-2 seconds.

  • Spectral Width: 0-200 ppm.

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectrum using the solvent signal (e.g., CDCl₃ at 77.16 ppm).

  • Assign the carbon signals based on their chemical shifts and, if necessary, by performing additional experiments like DEPT (Distortionless Enhancement by Polarization Transfer) to determine the number of attached protons.

Mass Spectrometry (MS)

Principle: Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a compound. Fragmentation patterns provide valuable information about the molecular structure. For Ethyl thiomorpholin-4-ylacetate, Electrospray Ionization (ESI) is a suitable soft ionization technique.

Expected Mass Spectrum:

• Molecular Weight: 189.28 g/mol [8]

• Molecular Formula: C₈H₁₅NO₂S[8]

• Expected Ion: [M+H]⁺ at m/z 190.0896

Fragmentation Analysis: The fragmentation of the molecular ion can provide structural confirmation. Common fragmentation pathways for esters and amines can be predicted.

Protocol: ESI-MS

• Sample Preparation:

  • Prepare a dilute solution of Ethyl thiomorpholin-4-ylacetate (e.g., 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.

  • A small amount of formic acid (0.1%) can be added to the solvent to promote protonation and the formation of [M+H]⁺ ions.

• Instrument Parameters (for a typical ESI-TOF or ESI-Q-TOF instrument):

  • Ionization Mode: Positive ion mode.

  • Capillary Voltage: 3-4 kV.

  • Drying Gas (N₂) Flow: 8-12 L/min.

  • Drying Gas Temperature: 300-350 °C.

  • Mass Range: m/z 50-500.

• Data Analysis:

  • Identify the molecular ion peak ([M+H]⁺).

  • Determine the accurate mass and use it to confirm the elemental composition.

  • Analyze the fragmentation pattern to further confirm the structure.

Workflow for Mass Spectrometry Analysis

Caption: Workflow for ESI-MS analysis of Ethyl thiomorpholin-4-ylacetate.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is a powerful technique for separating, identifying, and quantifying components in a mixture. For Ethyl thiomorpholin-4-ylacetate, a reverse-phase HPLC method is suitable for purity assessment and quantification.

Expected Chromatographic Behavior: Ethyl thiomorpholin-4-ylacetate is a moderately polar compound and is expected to be well-retained on a C18 column using a mobile phase of acetonitrile and water.

Protocol: Reverse-Phase HPLC

• Sample Preparation:

  • Accurately prepare a stock solution of Ethyl thiomorpholin-4-ylacetate in the mobile phase or a compatible solvent (e.g., acetonitrile/water mixture).

  • Prepare a series of calibration standards by diluting the stock solution.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (e.g., 60:40 v/v). The exact ratio may need to be optimized. For MS compatibility, replace any non-volatile buffer with formic acid.[9]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 25 °C.

  • Detection: UV at 210 nm.

• Data Analysis:

  • Determine the retention time of the main peak corresponding to Ethyl thiomorpholin-4-ylacetate.

  • Assess the purity by calculating the peak area percentage of the main peak relative to the total area of all peaks.

  • For quantification, generate a calibration curve by plotting the peak area versus the concentration of the standards.

Workflow for HPLC Analysis

Caption: Workflow for HPLC analysis of Ethyl thiomorpholin-4-ylacetate.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Expected FT-IR Spectrum: The FT-IR spectrum of Ethyl thiomorpholin-4-ylacetate is expected to show characteristic absorption bands for the ester and amine functional groups. The predicted wavenumbers are based on data for ethyl acetate and related morpholine compounds.[1][10][11][12]

Functional Group	Vibration	Expected Wavenumber (cm⁻¹)
C-H (alkane)	Stretch	2850-3000
C=O (ester)	Stretch	~1735-1750
C-O (ester)	Stretch	~1240
C-N (amine)	Stretch	~1100-1200
C-S (thioether)	Stretch	~600-800

Protocol: FT-IR Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • KBr Pellet (for solids): Mix a small amount of the sample with dry KBr powder and press into a thin, transparent pellet.

  • Solution: Dissolve the sample in a suitable IR-transparent solvent (e.g., chloroform) and place in a liquid cell.

• Instrument Parameters (for a typical FT-IR spectrometer):

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Analysis:

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

  • Compare the obtained spectrum with reference spectra of similar compounds to confirm the identity.

Conclusion

The combination of NMR, MS, HPLC, and FT-IR provides a robust and comprehensive approach for the characterization of Ethyl thiomorpholin-4-ylacetate. The methodologies and expected outcomes detailed in this application note serve as a valuable resource for ensuring the quality and integrity of this important chemical entity in research and development settings. It is imperative to note that while the provided data is based on sound chemical principles and analogous structures, method validation should be performed for the specific application to ensure accuracy and precision.

References

• Human Metabolome Database. 13C NMR Spectrum (1D, 15.09 MHz, CDCl3, experimental) (HMDB0031217). [Link]

• PubChem. Ethyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)acetate. [Link]

• ResearchGate. FT-IR spectrum for compound (1). [Link]

• University of Birmingham. Spectra of ethyl acetate. [Link]

• PubChemLite. Ethyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)acetate (C8H15NO4S). [Link]

• ResearchGate. The experimental FT-IR spectrum of 4-ethylmorpholine. [Link]

• PubChem. Ethyl 2-(2-benzylmorpholin-4-yl)acetate. [Link]

• SIELC Technologies. HPLC Method for Analysis of Ethyl acetoacetate on Newcrom R1 Column. [Link]

• PubChem. Ethyl Thiomorpholine-2-carboxylate. [Link]

• ResearchGate. 13 C-NMR spectra data of some newly synthesized compounds. [Link]

• ResearchGate. FTIR spectrum of ethyl acetate fraction. [Link]

• ResearchGate. 1 H NMR spectrum of 100% ethyl acetate, neat. [Link]

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• SIELC Technologies. Separation of Ethyl pyridine-4-acetate on Newcrom R1 HPLC column. [Link]

• SIELC Technologies. HPLC Method for Analysis of Ethyl Acetate on Newcrom R1 Column. [Link]

• Chegg.com. Solved The following ?13C NMR spectrum is ethyl acetate. [Link]

• SpectraBase. 4-Ethylmorpholine - Optional[1H NMR] - Spectrum. [Link]

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Application Note: Structural Elucidation of Ethyl thiomorpholin-4-ylacetate using 1H NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This comprehensive guide provides a detailed analysis of the 1-proton Nuclear Magnetic Resonance (¹H NMR) spectrum of Ethyl thiomorpholin-4-ylacetate. It serves as a practical resource for the structural verification and purity assessment of this compound, which is of interest in medicinal chemistry and drug development. This document will delve into the theoretical basis for the expected spectral features, provide a detailed experimental protocol for acquiring high-quality data, and offer a thorough interpretation of the resulting spectrum.

Introduction: The Structural Significance of Ethyl thiomorpholin-4-ylacetate

Ethyl thiomorpholin-4-ylacetate incorporates two key structural motifs: the thiomorpholine heterocycle and an ethyl acetate substituent attached to the nitrogen atom. The thiomorpholine ring, a sulfur-containing analog of morpholine, is a prevalent scaffold in pharmacologically active compounds. The N-functionalization with an ethyl acetate moiety introduces a potential point for further chemical modification or can influence the molecule's physicochemical properties.

Accurate structural confirmation is a critical step in the synthesis and development of novel chemical entities. ¹H NMR spectroscopy is an unparalleled tool for this purpose, providing detailed information about the electronic environment, connectivity, and relative number of protons in a molecule.[1]

Predicted ¹H NMR Spectrum of Ethyl thiomorpholin-4-ylacetate

A detailed prediction of the ¹H NMR spectrum is essential for its accurate interpretation. The predicted chemical shifts (δ), multiplicities, and integrations for each set of protons in Ethyl thiomorpholin-4-ylacetate are outlined below. These predictions are based on established principles of NMR spectroscopy, including the effects of electronegativity, anisotropy, and spin-spin coupling, and are supported by data from analogous structures.[2][3]

Molecular Structure and Proton Labeling

To facilitate the discussion, the protons in Ethyl thiomorpholin-4-ylacetate are labeled as follows:

Caption: Molecular structure of Ethyl thiomorpholin-4-ylacetate with proton labeling.

Predicted Spectral Data

The following table summarizes the anticipated ¹H NMR signals for Ethyl thiomorpholin-4-ylacetate.

Protons	Integration	Multiplicity	Predicted Chemical Shift (δ, ppm)	Rationale
Hf	3H	Triplet (t)	~ 1.25	These methyl protons of the ethyl group are adjacent to a methylene group (He), resulting in a triplet. Their chemical shift is in the typical upfield region for alkyl groups.[4][5]
Hc	4H	Triplet (t)	~ 2.7 - 2.9	These protons are on the carbons adjacent to the sulfur atom in the thiomorpholine ring. They are expected to be triplets due to coupling with the adjacent methylene protons (Hb). Based on data for unsubstituted thiomorpholine (signals at ~2.59 ppm), a slight downfield shift is anticipated due to the influence of the N-substituent.[6]
Hb	4H	Triplet (t)	~ 2.9 - 3.1	These protons are on the carbons adjacent to the nitrogen atom. The electron-withdrawing acetyl group on the nitrogen will cause a significant downfield shift compared to unsubstituted thiomorpholine (signal at ~3.10 ppm).[2][6] They will appear as a triplet due to coupling with the neighboring Hc protons.
Hd	2H	Singlet (s)	~ 3.2 - 3.4	These methylene protons are situated between the nitrogen of the thiomorpholine ring and the carbonyl group of the ester. This environment leads to a downfield shift.[3][7] Since there are no adjacent protons, the signal will be a singlet.
He	2H	Quartet (q)	~ 4.15	The methylene protons of the ethyl ester are adjacent to a methyl group (Hf), resulting in a quartet. The adjacent oxygen atom causes a significant downfield shift.[4][5]

Experimental Protocol: Acquiring the ¹H NMR Spectrum

This section outlines a robust protocol for the preparation of a sample of Ethyl thiomorpholin-4-ylacetate and the acquisition of its ¹H NMR spectrum.

Materials and Reagents

• Ethyl thiomorpholin-4-ylacetate (sample)

• Deuterated chloroform (CDCl₃), 99.8% D

• Tetramethylsilane (TMS) (or use residual solvent peak as reference)

• NMR tube (5 mm, high precision)

• Pasteur pipette and bulb

• Small vial

• Cotton or glass wool plug (for filtration if necessary)

Sample Preparation

The quality of the NMR spectrum is highly dependent on the sample preparation. Following these steps will help ensure a high-quality spectrum.

• Sample Weighing: Accurately weigh approximately 5-10 mg of Ethyl thiomorpholin-4-ylacetate into a clean, dry vial.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent for this compound due to its ability to dissolve a wide range of organic molecules and its relatively simple residual solvent signal.

• Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ to the vial containing the sample. Gently swirl the vial to ensure complete dissolution.

• Filtration (if necessary): If any solid particles are visible, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into the NMR tube. This prevents line broadening in the spectrum.

• Transfer to NMR Tube: Carefully transfer the solution from the vial to the NMR tube using a clean Pasteur pipette.

• Internal Standard: TMS is commonly used as an internal reference (δ = 0.00 ppm). If not already present in the deuterated solvent, a very small amount can be added. Alternatively, the residual proton signal of the solvent (e.g., CHCl₃ in CDCl₃ at δ 7.26 ppm) can be used as a secondary reference.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

Workflow for Sample Preparation

Caption: Step-by-step workflow for preparing the NMR sample.

NMR Data Acquisition

The following parameters are recommended for acquiring the ¹H NMR spectrum on a 400 MHz spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

Parameter	Recommended Value	Purpose
Pulse Program	zg30 or similar	Standard 1D proton experiment with a 30° pulse angle to allow for shorter relaxation delays.
Number of Scans (NS)	8 - 16	Signal averaging to improve the signal-to-noise ratio.
Spectral Width (SW)	16 ppm (e.g., -2 to 14 ppm)	Ensures all signals of interest are captured.
Acquisition Time (AQ)	~ 2-4 seconds	Duration of the data collection for each scan.
Relaxation Delay (D1)	1-2 seconds	Time between scans to allow for partial relaxation of the protons.
Temperature	298 K (25 °C)	Standard operating temperature.

Interpretation of the ¹H NMR Spectrum

The acquired ¹H NMR spectrum should be processed (Fourier transformation, phase correction, and baseline correction) and then interpreted by comparing it to the predicted spectrum.

• Chemical Shift (δ): The position of each signal on the x-axis corresponds to the chemical environment of the protons. The downfield signals (higher ppm) are from protons near electronegative atoms (N, O, S) and the carbonyl group. The upfield signals (lower ppm) are from the more shielded alkyl protons.

• Integration: The area under each signal is proportional to the number of protons it represents. The integration values should correspond to the ratios predicted (3:4:4:2:2 for Hf:Hc:Hb:Hd:He).

• Multiplicity (Splitting Pattern): The splitting of a signal into multiple peaks is due to spin-spin coupling with neighboring protons. The n+1 rule can be applied, where n is the number of equivalent neighboring protons.

• Coupling Constant (J): The distance between the peaks in a multiplet, measured in Hertz (Hz), is the coupling constant. Coupled protons will have the same J value. For the ethyl group, the J value for the triplet and quartet should be identical (typically around 7 Hz).

Conclusion

This application note provides a comprehensive guide to the ¹H NMR analysis of Ethyl thiomorpholin-4-ylacetate. By understanding the predicted spectrum and following the detailed experimental protocol, researchers can confidently acquire and interpret high-quality ¹H NMR data for this compound. This ensures accurate structural verification, which is a fundamental requirement in all stages of chemical research and drug development.

References

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• Pavia, D. L.; Lampman, G. M.; Kriz, G. S.; Vyvyan, J. R. Introduction to Spectroscopy, 5th ed.; Cengage Learning, 2015.

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• Katritzky, A. R.; Akhmedov, N. G.; Yang, H.; Hall, C. D. 1H and 13C NMR Spectra of N-substituted Morpholines. Magn. Reson. Chem.2005 , 43 (8), 673-675. [Link]

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Mass Spectrometry Analysis of Ethyl Thiomorpholin-4-ylacetate for Drug Development and Research

An Application Guide and Protocol

Senior Application Scientist: Gemini

Abstract

This technical guide provides a comprehensive framework for the analysis of Ethyl thiomorpholin-4-ylacetate using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, offering in-depth explanations for methodological choices, from sample preparation to data interpretation. We present a detailed, validated protocol for quantitative analysis using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer, leveraging the compound's inherent chemical properties for optimal sensitivity and specificity. Furthermore, we explore the theoretical fragmentation pathways of the molecule, providing a predictive foundation for structural elucidation and metabolite identification studies. The methodologies described herein are designed to be robust and self-validating, ensuring high-quality, reproducible data essential for regulatory submissions and advanced research.

Introduction

Ethyl thiomorpholin-4-ylacetate is a heterocyclic compound featuring a thiomorpholine core N-substituted with an ethyl acetate group. Molecules containing the thiomorpholine scaffold are of significant interest in medicinal chemistry and drug development due to their versatile biological activities. The precise and accurate quantification of such small molecules is a critical pillar of pharmacokinetic (PK), pharmacodynamic (PD), and toxicology studies.[1][2]

Liquid Chromatography-Mass Spectrometry (LC-MS) has become the definitive analytical technique for the quantitative and qualitative analysis of small molecules in complex matrices.[3][4] Its power lies in the combination of the high separation efficiency of liquid chromatography with the unparalleled sensitivity and selectivity of mass spectrometry.[3] For quantitative analysis, the triple quadrupole (QqQ) mass spectrometer, operated in Multiple Reaction Monitoring (MRM) mode, is the gold standard due to its superior sensitivity and ability to filter out background noise.[3]

This application note addresses the specific challenges and opportunities in developing a robust LC-MS/MS method for Ethyl thiomorpholin-4-ylacetate. We will detail the rationale behind selecting the optimal ionization mode, chromatographic conditions, and MS/MS parameters. The goal is to provide a foundational method that can be adapted for various applications, from purity assessment of drug substances to quantification in biological matrices.

Analyte Properties: Ethyl thiomorpholin-4-ylacetate

A thorough understanding of the analyte's physicochemical properties is the cornerstone of effective method development.

Property	Value	Source
Chemical Structure		PubChem
Molecular Formula	C₈H₁₅NO₂S	[5]
Molecular Weight	189.28 g/mol	[5]
Monoisotopic Mass	189.08235 Da	Calculated
CAS Number	39981-80-1	[5]
Key Features	Tertiary amine, ester group, thioether	N/A

The presence of a tertiary amine within the thiomorpholine ring makes the molecule basic and an excellent candidate for positive mode electrospray ionization (ESI+), as this site is readily protonated. The overall structure suggests moderate polarity, making it amenable to reversed-phase chromatography.

Materials and Methods

Reagents and Chemicals

• Ethyl thiomorpholin-4-ylacetate reference standard (>98% purity)

• LC-MS grade Acetonitrile (ACN)

• LC-MS grade Methanol (MeOH)

• LC-MS grade Water

• Formic Acid (FA), LC-MS grade (>99%)

• Ammonium Formate, LC-MS grade

Instrumentation

A standard LC-MS/MS system, such as a Waters Xevo TQ-S micro or a Sciex Triple Quad™ 5500 system, equipped with an electrospray ionization (ESI) source is recommended. The LC system should be a UHPLC/HPLC system capable of delivering accurate and reproducible gradients.

Standard Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ethyl thiomorpholin-4-ylacetate reference standard and dissolve it in 10 mL of Methanol in a volumetric flask.

• Working Stock Solution (10 µg/mL): Dilute 100 µL of the Primary Stock Solution to 10 mL with 50:50 Acetonitrile:Water.

• Calibration Standards (0.1 - 100 ng/mL): Prepare a series of calibration standards by serially diluting the Working Stock Solution in the appropriate matrix (e.g., 50:50 Acetonitrile:Water for initial method development, or plasma/buffer for specific applications).

LC-MS/MS Method Development

The logical development of an LC-MS/MS method involves the sequential optimization of chromatographic separation and mass spectrometric detection.

Liquid Chromatography (LC)

The primary goal of the LC method is to achieve a sharp, symmetrical peak for the analyte, free from co-eluting interferences, with a reasonable retention time.

• Rationale for Column and Mobile Phase Selection:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is an excellent starting point for moderately polar small molecules.

  • Mobile Phase: An acidic mobile phase is chosen to promote the protonation of the tertiary amine on the thiomorpholine ring. This ensures the analyte is in a consistent ionic state, leading to better peak shape and enhanced ESI+ response. Formic acid (0.1%) is a volatile additive compatible with mass spectrometry that provides the necessary pH control.[6]

Protocol: Reversed-Phase LC Method

• Column: Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 µm

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient Program:

Time (min)	%A	%B
0.0	95	5
2.5	5	95
3.5	5	95
3.6	95	5
5.0	95	5

Mass Spectrometry (MS)

The choice of ionization technique is critical. For a molecule like Ethyl thiomorpholin-4-ylacetate, which is polar and contains a basic nitrogen atom, Electrospray Ionization (ESI) is superior to Atmospheric Pressure Chemical Ionization (APCI).[6] ESI in positive ion mode will efficiently generate the protonated molecule, [M+H]⁺.

Optimized ESI+ Source Parameters (Representative)

• Capillary Voltage: 3.0 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 450 °C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

To begin, infuse a ~500 ng/mL solution of the analyte directly into the mass spectrometer or perform an LC-MS run in Full Scan mode. The goal is to identify the monoisotopic mass of the protonated precursor ion, [M+H]⁺. For Ethyl thiomorpholin-4-ylacetate (monoisotopic mass = 189.08 Da), the expected precursor ion is m/z 190.09 .

Once the precursor ion is confirmed, the next step is to induce fragmentation via Collision-Induced Dissociation (CID) and identify stable, specific product ions. The fragmentation of N-substituted morpholine and ethyl ester compounds often follows predictable pathways.[7][8]

Proposed Fragmentation Pathway:

The protonated molecule (m/z 190.09) is expected to fragment at several key locations. The most probable fragmentations include:

• Loss of the ethyl acetate moiety: Cleavage of the N-CH₂ bond can lead to the formation of a stable thiomorpholine cation (m/z 102.05).

• Cleavage of the ester: Loss of an ethylene molecule (C₂H₄, 28 Da) via a McLafferty-type rearrangement from the ethyl ester group is possible.

• Ring Opening: Fragmentation of the thiomorpholine ring itself can produce characteristic ions.

A key diagnostic fragment is the ion at m/z 114.05 , corresponding to the cleavage and rearrangement of the ethyl acetate group, leaving the [Thiomorpholine-CH₂]⁺ fragment. Another significant fragment at m/z 102.05 corresponds to the protonated thiomorpholine ring after cleavage of the entire acetate sidechain.

Caption: Proposed fragmentation of protonated Ethyl thiomorpholin-4-ylacetate.

Collision Energy (CE) Optimization: To maximize the signal for each fragment, the collision energy must be optimized. This is typically done by infusing the analyte and ramping the CE, monitoring the intensity of each product ion. For most small molecules, optimal CE values range from 10 to 40 eV.

Protocol: Quantitative Analysis using MRM

This protocol outlines the complete workflow for quantifying Ethyl thiomorpholin-4-ylacetate using a validated MRM method. This workflow ensures a self-validating system by incorporating calibration curves and quality controls.[1]

Caption: Overall workflow for quantitative analysis.

Step-by-Step Protocol:

• System Setup: Equilibrate the LC-MS/MS system with the initial mobile phase conditions described in Section 4.1.

• MRM Transition Selection: Based on the MS/MS analysis, select at least two MRM transitions for the analyte. A primary "quantifier" ion and a secondary "qualifier" ion are used for confirmation.

  • Rationale: Using a quantifier/qualifier ratio provides an extra layer of certainty in analyte identification, which is critical for regulated bioanalysis.

• Method Creation: Build the acquisition method using the optimized LC gradient and MS parameters.

MRM Parameters Table:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Role
Ethyl thiomorpholin-4-ylacetate	190.09	114.05	100	25	15	Quantifier
Ethyl thiomorpholin-4-ylacetate	190.09	102.05	100	25	20	Qualifier

• Sequence Generation: Create a sequence including blanks, calibration standards (from low to high concentration), quality control (QC) samples, and unknown samples.

• Data Acquisition: Run the sequence.

• Data Processing: Using the instrument's software (e.g., MassLynx, Analyst), integrate the peak area for the quantifier transition for all standards and samples.

• Quantification: Generate a calibration curve by plotting the peak area against the nominal concentration of the standards. Apply a linear regression with 1/x² weighting. Determine the concentration of the unknown samples by interpolating their peak areas from the calibration curve.

Data Interpretation and Results

A successful analysis will yield a sharp chromatographic peak at a stable retention time, corresponding to the MRM transitions for Ethyl thiomorpholin-4-ylacetate. The calibration curve should have a correlation coefficient (r²) of >0.99, indicating excellent linearity.

Potential Challenges:

• Matrix Effects: When analyzing samples from biological matrices (e.g., plasma, urine), endogenous components can co-elute and cause ion suppression or enhancement, affecting accuracy.[6][9]

  • Mitigation: Employing stable isotope-labeled internal standards, optimizing sample preparation (e.g., protein precipitation[10] followed by solid-phase extraction), and modifying the chromatographic gradient can effectively minimize matrix effects.

• In-Source Fragmentation: High source temperatures or cone voltages can cause the parent molecule to fragment before entering the quadrupole. This can be diagnosed by observing fragment ions in the MS1 scan and should be minimized by optimizing source conditions.

Conclusion

This application note provides a robust and scientifically grounded methodology for the quantitative analysis of Ethyl thiomorpholin-4-ylacetate by LC-MS/MS. By systematically optimizing both chromatographic and mass spectrometric parameters, the outlined protocol achieves high sensitivity, selectivity, and reliability. The discussion of the analyte's chemical properties and its predictable fragmentation behavior serves as a foundation for researchers to adapt this method for more complex applications, such as metabolite identification and comprehensive pharmacokinetic profiling. This guide empowers scientists in the drug development field to generate high-quality, defensible data for their research endeavors.

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The Strategic Incorporation of Ethyl Thiomorpholin-4-ylacetate in the Synthesis of Novel Kinase Inhibitors: Application Notes and Protocols

Introduction: The Thiomorpholine Scaffold as a Privileged Motif in Kinase Inhibitor Design

In the landscape of modern medicinal chemistry, the relentless pursuit of selective and potent kinase inhibitors remains a cornerstone of drug discovery, particularly in oncology. Kinases, as central regulators of cellular signaling, represent a validated and highly sought-after class of therapeutic targets. Dysregulation of kinase activity is a hallmark of numerous human diseases, making the development of small molecule inhibitors a critical endeavor. Within the vast chemical space explored for kinase inhibition, certain structural motifs have emerged as "privileged scaffolds" – frameworks that exhibit a propensity for binding to multiple biological targets with high affinity. The thiomorpholine moiety is one such scaffold that has garnered significant attention for its favorable pharmacological properties and its presence in a number of clinical and preclinical kinase inhibitors.[1][2]

This technical guide focuses on the practical application of a key building block, Ethyl thiomorpholin-4-ylacetate , in the synthesis of next-generation kinase inhibitors. We will delve into the chemical rationale for its use, provide detailed, field-proven protocols for its incorporation into heterocyclic cores common in kinase inhibitors, and outline methodologies for the biological evaluation of the resulting compounds. The insights provided herein are intended to empower researchers, scientists, and drug development professionals to leverage the unique attributes of this versatile reagent in their quest for novel therapeutics.

Physicochemical Properties and Reactivity of Ethyl Thiomorpholin-4-ylacetate

Ethyl thiomorpholin-4-ylacetate is a bifunctional molecule that marries the key thiomorpholine heterocycle with a reactive ethyl acetate side chain. This combination offers medicinal chemists a powerful tool for introducing the thiomorpholine scaffold while providing a handle for further molecular elaboration.

Property	Value	Source
Molecular Formula	C8H15NO2S
Molecular Weight	189.28 g/mol
Appearance	Colorless to pale yellow liquid	General knowledge
Key Reactive Centers	1. Secondary Amine (within the ring): The nitrogen atom of the thiomorpholine ring is a nucleophile, enabling its attachment to electrophilic centers. 2. Ester Moiety: The ethyl acetate group can be hydrolyzed to the corresponding carboxylic acid, which can then be used for amide bond formation. 3. Sulfur Atom: The sulfur atom can be oxidized to the corresponding sulfoxide or sulfone, which can modulate the physicochemical properties (e.g., solubility, polarity) and biological activity of the final compound.

The nucleophilicity of the thiomorpholine nitrogen is central to its application in kinase inhibitor synthesis. Many kinase inhibitors are built upon heterocyclic cores such as pyrimidines, quinolines, and quinazolines. These scaffolds are often functionalized with a leaving group (e.g., a halogen) at a key position, which can be displaced by a nucleophile in a nucleophilic aromatic substitution (SNAr) reaction. The thiomorpholine nitrogen of Ethyl thiomorpholin-4-ylacetate is an excellent nucleophile for this purpose.

Application in Kinase Inhibitor Synthesis: A Focus on PI3K Inhibitors

The Phosphoinositide 3-kinase (PI3K) signaling pathway is one of the most frequently dysregulated pathways in human cancer, playing a critical role in cell growth, proliferation, survival, and metabolism.[3][4][5] Consequently, the development of PI3K inhibitors is a major focus of cancer drug discovery. A significant number of PI3K inhibitors incorporate a morpholine or thiomorpholine moiety, which has been shown to be crucial for potent and selective activity.[3][6][7]

The following section provides a detailed, representative protocol for the synthesis of a thiomorpholine-containing quinazoline, a common core structure in PI3K inhibitors. This protocol is based on established methodologies for nucleophilic aromatic substitution on chloro-substituted heterocycles.[8][9][10][11][12]

Experimental Workflow: Synthesis of a Thiomorpholine-Substituted Quinazoline

Caption: Synthetic workflow for a thiomorpholine-containing kinase inhibitor.

Detailed Protocol: Synthesis of Ethyl 2-(7-methoxy-4-quinazolinyl)thiomorpholin-4-ylacetate

Materials:

• 4-Chloro-7-methoxyquinazoline

• Ethyl thiomorpholin-4-ylacetate

• Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon)

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp for TLC visualization

• Glassware for chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 4-chloro-7-methoxyquinazoline (1.0 eq).

• Solvent and Reagents: Add anhydrous DMF to dissolve the starting material. To this solution, add Ethyl thiomorpholin-4-ylacetate (1.2 eq) followed by DIPEA (2.0 eq).

• Reaction Conditions: Heat the reaction mixture to 80-90 °C and stir for 4-6 hours. The progress of the reaction should be monitored by TLC.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute the reaction mixture with EtOAc and wash sequentially with water, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired product, Ethyl 2-(7-methoxy-4-quinazolinyl)thiomorpholin-4-ylacetate.

Rationale for Procedural Choices:

• Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

• Anhydrous Solvent: DMF is a polar aprotic solvent that is excellent for SNAr reactions. It must be anhydrous to prevent hydrolysis of the starting material and product.

• Base (DIPEA): A non-nucleophilic organic base is used to scavenge the HCl generated during the reaction, driving the equilibrium towards the product.

• Excess Nucleophile: A slight excess of Ethyl thiomorpholin-4-ylacetate ensures complete consumption of the limiting electrophile.

• Aqueous Work-up: Removes the DMF solvent, excess base, and any water-soluble byproducts.

• Chromatographic Purification: Ensures the isolation of a high-purity product, which is essential for accurate biological evaluation.

Biological Evaluation of Synthesized Kinase Inhibitors

Once the target compounds are synthesized and purified, their biological activity must be assessed. For PI3K inhibitors, a tiered approach is typically employed, starting with in vitro enzyme assays and progressing to cell-based assays.

PI3K/AKT/mTOR Signaling Pathway

Caption: The PI3K/AKT/mTOR signaling pathway.

In Vitro Kinase Inhibition Assay

The primary evaluation of a new compound is to determine its ability to inhibit the target kinase in a cell-free system. This is typically done using a biochemical assay that measures the phosphorylation of a substrate by the kinase.

Protocol: PI3K HTRF (Homogeneous Time-Resolved Fluorescence) Assay

• Prepare Reagents:

  • PI3K enzyme (e.g., PI3Kα, β, δ, or γ isoform).

  • Lipid substrate (e.g., PIP2).

  • ATP.

  • HTRF detection reagents (e.g., biotinylated PIP3 and a europium cryptate-labeled anti-biotin antibody and a d2-labeled GST-GRP1-PH domain).

• Compound Dilution: Prepare a serial dilution of the synthesized inhibitor in DMSO.

• Kinase Reaction: In a 384-well plate, combine the PI3K enzyme, the test compound, and the lipid substrate in a suitable kinase buffer.

• Initiate Reaction: Start the reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Stop Reaction and Detection: Stop the reaction by adding EDTA. Add the HTRF detection reagents and incubate to allow for binding.

• Read Plate: Read the plate on an HTRF-compatible plate reader, measuring the fluorescence at two wavelengths (e.g., 665 nm and 620 nm).

• Data Analysis: Calculate the HTRF ratio and determine the IC₅₀ value for the inhibitor.

Cell-Based Assays

Cell-based assays are crucial for determining if a compound can inhibit the target kinase in a more physiologically relevant context.

1. Cell Proliferation Assay (e.g., MTT or CellTiter-Glo® Assay)

This assay measures the effect of the inhibitor on the proliferation of cancer cell lines that are known to have an overactive PI3K pathway.

Protocol Outline:

• Cell Seeding: Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the inhibitor for a specified period (e.g., 72 hours).

• Assay: Add the MTT reagent or CellTiter-Glo® reagent to the wells and incubate.

• Readout: Measure the absorbance (MTT) or luminescence (CellTiter-Glo®) to determine the number of viable cells.

• Data Analysis: Calculate the GI₅₀ (concentration for 50% growth inhibition).

2. Western Blot Analysis of Pathway Modulation

Western blotting is used to confirm that the inhibitor is hitting its intended target within the cell by measuring the phosphorylation status of downstream proteins in the PI3K pathway.

Protocol Outline:

• Cell Treatment: Treat cancer cells with the inhibitor at various concentrations for a short period (e.g., 1-2 hours).

• Cell Lysis: Lyse the cells to extract the proteins.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: Probe the membrane with primary antibodies specific for phosphorylated and total forms of key pathway proteins (e.g., p-AKT, total AKT, p-S6, total S6).

• Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a chemiluminescent substrate to visualize the protein bands.

• Analysis: Quantify the band intensities to determine the effect of the inhibitor on protein phosphorylation.

Conclusion and Future Directions

Ethyl thiomorpholin-4-ylacetate serves as a valuable and versatile building block for the synthesis of novel kinase inhibitors. Its strategic use allows for the efficient introduction of the privileged thiomorpholine scaffold, which can impart potent and selective inhibitory activity, particularly against kinases in the PI3K family. The protocols outlined in this guide provide a robust framework for the synthesis and biological evaluation of such compounds.

Future work in this area will likely focus on the further derivatization of the acetic acid side chain to explore additional interactions within the kinase active site and to optimize the pharmacokinetic properties of the resulting inhibitors. The continued application of sound medicinal chemistry principles, coupled with rigorous biological evaluation, will undoubtedly lead to the discovery of new and effective kinase inhibitors for the treatment of cancer and other diseases.

References

• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews. [Link]

• Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition: Development of Novel MEK/PI3K Bifunctional Inhibitors. Molecules. [Link]

• Ethyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)acetate. PubChem. [Link]

• Design, Synthesis, and Biological Evaluation of Dimorpholine Substituted Thienopyrimidines as Potential Class I PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry. [Link]

• The PI3K/AKT/mTOR pathway: an overview. Wikipedia. [Link]

• Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K inhibitors. ResearchGate. [Link]

• Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors. Bioorganic & Medicinal Chemistry. [Link]

• Several reported potent morpholine based PI3K inhibitors with examples... ResearchGate. [Link]

• Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules. [Link]

• General reaction mechanism for the SNAr of 4-chloroquinazoline and the amines studied. ResearchGate. [Link]

• Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic. [Link]

• High-Yield Synthesis of N-(3-Chloro-4-fluorophenyl)-7-((4-methoxybenzyl)thio)quinazoline-4,6-diamine via N-(3-Chloro-4-fluorophenyl)-7-((4-methoxybenzyl)thio)-6-nitroquinazolin-4-amine. Molbank. [Link]

• Process for preparing 4-chloro-7H-pyrrolo [2,3-d ] pyrimidines.

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• 2. Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. promega.com [promega.com]
• 4. Measuring PI3K Lipid Kinase Activity | Springer Nature Experiments [experiments.springernature.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
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• 12. mdpi.com [mdpi.com]

Ethyl Thiomorpholin-4-ylacetate: A Versatile Scaffold for the Synthesis of Novel Bioactive Compounds

Introduction: The Thiomorpholine Moiety in Medicinal Chemistry

The thiomorpholine structural motif is a cornerstone in modern medicinal chemistry, recognized for its significant contribution to the pharmacological profile of a diverse range of therapeutic agents.[1] Its non-planar, saturated heterocyclic structure imparts favorable physicochemical properties to parent molecules, including improved solubility and metabolic stability. The sulfur atom, in particular, offers a unique handle for chemical modification and can influence biological activity through various interactions.[2] Ethyl thiomorpholin-4-ylacetate emerges as a highly valuable and versatile building block, providing a straightforward entry point for the introduction of the thiomorpholine scaffold and subsequent elaboration into more complex, novel compounds with potential therapeutic applications. This document provides detailed protocols for the synthesis of ethyl thiomorpholin-4-ylacetate and its subsequent derivatization into key intermediates for drug discovery programs.

I. Synthesis of Ethyl Thiomorpholin-4-ylacetate: A Foundational Protocol

The synthesis of ethyl thiomorpholin-4-ylacetate is readily achieved through the nucleophilic substitution of a halo-ester by thiomorpholine. This N-alkylation reaction is a robust and high-yielding procedure, analogous to the well-established synthesis of its morpholine counterpart.[3]

Protocol 1: Synthesis of Ethyl 2-(thiomorpholin-4-yl)acetate

Reaction Principle: This synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the secondary amine of thiomorpholine acts as a nucleophile, attacking the electrophilic carbon of ethyl chloroacetate. A mild base is employed to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards the product.[4]

Materials:

• Thiomorpholine

• Ethyl chloroacetate

• Potassium carbonate (anhydrous)

• Acetonitrile (anhydrous)

• Dichloromethane

• 10% Hydrochloric acid solution

• 20% Sodium carbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer with heating plate

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add thiomorpholine (1.0 eq.), anhydrous potassium carbonate (1.5 eq.), and anhydrous acetonitrile.

• Addition of Electrophile: While stirring the suspension at room temperature, add ethyl chloroacetate (1.1 eq.) dropwise over 15 minutes.

• Reaction: Allow the reaction mixture to stir at room temperature overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Filter the reaction mixture to remove potassium carbonate.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetonitrile.

  • Dissolve the residue in dichloromethane.

  • Transfer the solution to a separatory funnel and wash with a 10% HCl solution to remove any unreacted thiomorpholine.

  • Neutralize the aqueous layer with a 20% sodium carbonate solution until basic.

  • Extract the aqueous layer with dichloromethane (3 x).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude ethyl thiomorpholin-4-ylacetate can be purified by vacuum distillation to afford a colorless to pale yellow oil.

Expected Yield: 85-95%

Characterization: The structure of the synthesized compound should be confirmed by 1H NMR, 13C NMR, and mass spectrometry.

II. Application Notes: Derivatization of Ethyl Thiomorpholin-4-ylacetate

Ethyl thiomorpholin-4-ylacetate is a versatile intermediate that can be readily converted into a variety of functionalized building blocks. The ester moiety provides a reactive handle for hydrolysis, amidation, and hydrazide formation, opening avenues for the synthesis of diverse compound libraries.

Application 1: Synthesis of Thiomorpholin-4-ylacetic Acid

The hydrolysis of the ethyl ester provides the corresponding carboxylic acid, a key intermediate for amide bond formation and other derivatizations.

Protocol 2: Hydrolysis of Ethyl 2-(thiomorpholin-4-yl)acetate

Reaction Principle: Base-catalyzed hydrolysis (saponification) of the ester functionality yields the carboxylate salt, which is subsequently protonated by acidification to afford the carboxylic acid.

Materials:

• Ethyl 2-(thiomorpholin-4-yl)acetate

• Lithium hydroxide (or Sodium hydroxide)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: Dissolve ethyl 2-(thiomorpholin-4-yl)acetate (1.0 eq.) in a mixture of THF and water.

• Hydrolysis: Add lithium hydroxide (1.5 eq.) to the solution and stir at room temperature for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the THF.

  • Cool the aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCl.

  • Extract the product with ethyl acetate (3 x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The resulting thiomorpholin-4-ylacetic acid can be purified by recrystallization.

Application 2: Synthesis of 2-(Thiomorpholin-4-yl)acetohydrazide

The reaction with hydrazine hydrate converts the ester into a hydrazide, a valuable precursor for the synthesis of various heterocyclic systems such as pyrazoles and oxadiazoles.[5]

Protocol 3: Synthesis of 2-(Thiomorpholin-4-yl)acetohydrazide

Reaction Principle: Nucleophilic acyl substitution at the ester carbonyl by hydrazine hydrate results in the formation of the corresponding acyl hydrazide with the elimination of ethanol.[6]

Materials:

• Ethyl 2-(thiomorpholin-4-yl)acetate

• Hydrazine hydrate (80% solution in water)

• Ethanol

Procedure:

• Reaction Setup: Dissolve ethyl 2-(thiomorpholin-4-yl)acetate (1.0 eq.) in ethanol in a round-bottom flask.

• Hydrazinolysis: Add hydrazine hydrate (3.0 eq.) to the solution and reflux the mixture for 4-6 hours. Monitor the reaction by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure.

  • The resulting solid can be collected by filtration and washed with cold ethanol.

• Purification: The product can be further purified by recrystallization from ethanol.

Application 3: Synthesis of Novel Amide Derivatives

The carboxylic acid obtained from the hydrolysis of ethyl thiomorpholin-4-ylacetate can be coupled with a wide range of amines to generate a library of novel amide derivatives. This is a common strategy in drug discovery to explore the structure-activity relationship (SAR) of a lead compound.

Protocol 4: Amide Coupling of 2-(Thiomorpholin-4-yl)acetic Acid

Reaction Principle: The carboxylic acid is activated in situ using a coupling agent to form a reactive intermediate, which is then readily attacked by the amine nucleophile to form the amide bond.

Materials:

• 2-(Thiomorpholin-4-yl)acetic acid

• Desired primary or secondary amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: To a solution of 2-(thiomorpholin-4-yl)acetic acid (1.0 eq.) in anhydrous DMF, add EDC (1.2 eq.), HOBt (1.2 eq.), and DIPEA (2.0 eq.). Stir the mixture at room temperature for 15 minutes.

• Amine Addition: Add the desired amine (1.1 eq.) to the reaction mixture.

• Reaction: Stir the reaction at room temperature overnight.

• Work-up:

  • Pour the reaction mixture into water and extract with ethyl acetate (3 x).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude amide can be purified by column chromatography on silica gel.

III. Visualization of Synthetic Pathways

Caption: Synthetic routes from thiomorpholine to key derivatives.

IV. Data Summary

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)
Ethyl Thiomorpholin-4-ylacetate	C₈H₁₅NO₂S	189.28	85-95
Thiomorpholin-4-ylacetic Acid	C₆H₁₁NO₂S	161.22	80-90
2-(Thiomorpholin-4-yl)acetohydrazide	C₆H₁₃N₃OS	175.25	75-85
Novel Amide Derivative	Variable	Variable	Variable

V. Conclusion

Ethyl thiomorpholin-4-ylacetate serves as an exceptionally useful and cost-effective building block for the synthesis of a wide array of novel compounds. The straightforward protocols provided herein for its synthesis and subsequent derivatization into key intermediates like the corresponding carboxylic acid, hydrazide, and amides, offer researchers in drug discovery and medicinal chemistry a reliable platform for the development of new chemical entities. The versatility of this scaffold, coupled with the robustness of the described chemical transformations, underscores its importance in the ongoing quest for innovative therapeutics.

VI. References

• SYNTHESIS OF SOME NEW HETEROCYCLIC COMPOUNDS WITH EXPECTED POTENTIAL BIOLOGICAL ACTIVITY. (1989). Journal of Islamic Academy of Sciences, 2(4), 237-240.

• synthesis and antimicrobial acivity of 4 – thiomorpholine - 4ylbenzohydrazide derivative. (n.d.). International Journal of Applied Biology and Pharmaceutical Technology.

• Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. (2019). European Journal of Medicinal Chemistry, 164, 414-424.

• Optimized synthesis and characterization of ethyl N-cycloamine acetates. (2022). 62° CBQ.

• Synthesis and Characterization of Some New Morpholine Derivatives. (2016). Baghdad Science Journal, 13(2s).

• Unexpected reactions of α,β-unsaturated esters with hydrazine hydrate. (1998). Journal of the Chemical Society, Perkin Transactions 2.

• Synthesis of 2( E ),6( E )-bis(chloromethylidene)-4-thiomorpholinamine-1-oxide and its hydrazones. (n.d.). ResearchGate.

• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. (2021). Journal of Chemical Reviews, 3(4), 247-270.

• Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol- ene/Cyclization Sequence in Continuous Flow. (2022). ChemRxiv.

• Chemoselective synthesis of 1,3,4-thiadiazoles from acyl hydrazines and nitroalkanes using elemental sulfur. (2022). Nature Communications, 13(1), 4789.

• Ethyl acetate reacts with hydrazine to give. (2022). Filo.

• (PDF) Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. (2021). ResearchGate.

• The Reaction of Cyanoacetylhydrazine with ω-Bromo(4-methyl)acetophenone: Synthesis of Heterocyclic Derivatives with Antitumor Activity. (2014). Molecules, 19(11), 18845-18858.

• Reaction of Phenylhydrazo ethylacetoacetate. (n.d.). International Journal of Applied Biology and Pharmaceutical Technology.

• Preparation method of hydrazino ethyl acetate hydrochloride. (n.d.). Google Patents.

• Ethyl thiomorpholin-4-ylacetate. (n.d.). Santa Cruz Biotechnology.

• 4-Thiomorpholine acetic acid, ethyl ester. (n.d.). Santa Cruz Biotechnology.

• 4-Thiomorpholine acetic acid, ethyl ester. (n.d.). Santa Cruz Biotechnology.

• Synthesis of acetamides bearing 3-aryl-3,4-dihydroquinazolin-4-one and 2-thioxothiazolidin-4-one moieties as novel derivatives. (2022). Journal of the Turkish Chemical Society, Section A: Chemistry, 9(3), 819-830.

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• 5. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 6. Ethyl acetate reacts with hydrazine to give | Filo [askfilo.com]

Application Notes and Protocols for the In Vitro Evaluation of Ethyl Thiomorpholin-4-ylacetate

Introduction: Unveiling the Bioactive Potential of a Privileged Scaffold

The thiomorpholine ring is a six-membered saturated heterocycle that has garnered significant attention in medicinal chemistry.[1][2] It is considered a "privileged scaffold" because its derivatives have demonstrated a wide array of pharmacological activities, including anti-inflammatory, antioxidant, anticancer, and selective enzyme inhibition properties.[1][3][4] Ethyl thiomorpholin-4-ylacetate is a derivative of this versatile core structure. While the specific biological profile of this particular compound is not extensively documented, its structural similarity to other bioactive molecules suggests it may possess valuable therapeutic potential.

These application notes provide a comprehensive, tiered strategy for the systematic in vitro characterization of Ethyl thiomorpholin-4-ylacetate. The goal is to first establish its basic cellular interaction profile and then to screen for and validate specific biological activities. This guide is designed for researchers in drug discovery and pharmacology, offering detailed, self-validating protocols that explain the causality behind experimental choices, ensuring robust and interpretable results.

A Systematic Workflow for Bioactivity Screening

A logical, multi-tiered approach is essential when characterizing a novel compound. This ensures that resources are used efficiently and that data from one stage informs the experimental design of the next. We propose a three-tiered screening cascade:

• Tier 1: Foundational Assays: Assess baseline cytotoxicity to determine the appropriate concentration range for subsequent biological assays.

• Tier 2: Primary Screening: Employ a panel of broad-spectrum assays to identify potential areas of bioactivity based on the known pharmacology of the thiomorpholine scaffold.

• Tier 3: Mechanistic Elucidation: Utilize targeted, pathway-specific assays to understand the mechanism of action for any "hits" identified in Tier 2.

Caption: Proposed workflow for the in vitro characterization of Ethyl thiomorpholin-4-ylacetate.

Tier 1 Protocol: Cytotoxicity Assessment via Resazurin Assay

Rationale: Before evaluating the specific bioactivity of a compound, it is crucial to determine the concentrations at which it affects basic cell viability.[5][6] This foundational assay prevents false interpretations in subsequent experiments where a decrease in signal could be due to cell death rather than specific target modulation. The Resazurin (AlamarBlue) assay is a robust method that measures the metabolic activity of living cells, providing a sensitive readout of cell viability.[7]

Principle of the Assay: Viable, metabolically active cells contain mitochondrial and cytosolic enzymes that reduce the blue, non-fluorescent resazurin dye to the pink, highly fluorescent resorufin.[7] The amount of fluorescence produced is directly proportional to the number of living cells. A decrease in fluorescence in compound-treated wells compared to controls indicates cytotoxicity.

Detailed Step-by-Step Protocol

• Cell Culture:

  • Seed a suitable cell line (e.g., HEK293 for general toxicity, or a specific cancer cell line like HeLa) into a clear-bottom, black 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of Ethyl thiomorpholin-4-ylacetate in sterile DMSO.

  • Perform a serial dilution of the stock solution in cell culture medium to create a range of working concentrations (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, 3.13 µM, 1.56 µM, 0 µM).

  • Rationale for Key Step: The final DMSO concentration in all wells, including the vehicle control, must be kept constant and low (typically ≤ 0.5%) to avoid solvent-induced toxicity.

  • Carefully remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells.

• Controls (Self-Validating System):

  • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO as the test wells. This represents 100% cell viability.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., 10% DMSO or 1 µM Staurosporine). This confirms the assay can detect cell death.

  • Media Blank: Wells containing only cell culture medium (no cells) to measure background fluorescence.

• Incubation:

  • Incubate the plate for 24, 48, or 72 hours, depending on the desired exposure time.

• Assay Development:

  • Prepare the Resazurin working solution by diluting the stock reagent (e.g., 10X) in sterile PBS or culture medium as per the manufacturer's instructions.

  • Add 10 µL of the working solution to each well (including blanks).

  • Incubate for 1-4 hours at 37°C, protected from light.

  • Rationale for Key Step: The incubation time should be optimized to ensure the fluorescence signal is within the linear range of the detector and the vehicle control wells have not reached saturation.

• Data Acquisition and Analysis:

  • Measure fluorescence on a microplate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

  • Calculation:

    • Subtract the average fluorescence of the media blank from all other wells.

    • Calculate the percentage of cell viability for each concentration: % Viability = (Corrected Fluorescence of Test Well / Corrected Fluorescence of Vehicle Control) * 100

  • Plot % Viability against the log of the compound concentration and use non-linear regression analysis to determine the IC50 value (the concentration that inhibits cell viability by 50%).

Data Presentation Example

Concentration (µM)	% Viability (Mean ± SD)
100	8.2 ± 2.1
50	25.6 ± 4.5
25	48.9 ± 5.2
12.5	85.3 ± 6.8
6.25	98.1 ± 4.3
3.13	101.5 ± 3.9
0 (Vehicle)	100 ± 5.0

Tier 2 Protocol: Primary Screening - Enzyme Inhibition Assay

Rationale: Many thiomorpholine derivatives have been shown to be selective enzyme inhibitors.[1][3] A general biochemical enzyme inhibition assay is an excellent primary screen to identify if Ethyl thiomorpholin-4-ylacetate has activity against a particular class of enzymes (e.g., kinases, proteases, oxidoreductases). This protocol provides a universal template that can be adapted for a specific purified enzyme that produces a spectrophotometrically detectable product.[8][9]

Principle of the Assay: The activity of an enzyme is measured by monitoring the rate of conversion of a substrate into a product.[9] Often, this involves a substrate that becomes chromogenic (colored) upon modification by the enzyme. An inhibitor will bind to the enzyme and decrease the rate of product formation, leading to a reduced colorimetric signal.

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. jchemrev.com [jchemrev.com]
• 3. researchgate.net [researchgate.net]
• 4. Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. kosheeka.com [kosheeka.com]
• 6. Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays of Ethyl Thiomorpholin-4-ylacetate Derivatives

Introduction

The thiomorpholine ring is a privileged scaffold in medicinal chemistry, featured in a wide array of biologically active compounds.[1][2] Its unique structural and electronic properties allow for diverse substitutions, leading to compounds with activities ranging from anticancer and anti-inflammatory to antitubercular and antioxidant.[1][3] Ethyl thiomorpholin-4-ylacetate and its derivatives represent a class of small molecules with significant potential for drug discovery. Characterizing the biological effects of these novel compounds requires a systematic and robust panel of cell-based assays.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of key cell-based assays to profile this chemical series. The protocols herein are designed to be self-validating systems, moving from broad assessments of cytotoxicity to more nuanced investigations of specific cellular mechanisms. The overarching goal is to build a detailed pharmacological profile, elucidating both the potency and the mechanism of action of these promising derivatives.

Part 1: Initial Profiling - Cytotoxicity and Viability

The first step in characterizing any new chemical entity is to determine its effect on cell viability and establish a therapeutic window. These assays measure general cellular health and identify the concentration range at which the compounds exert cytotoxic effects.

MTT Assay for Metabolic Activity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[4] In viable cells, mitochondrial dehydrogenases, such as succinate dehydrogenase, reduce the yellow tetrazolium salt MTT to purple formazan crystals.[5] The amount of formazan produced is proportional to the number of metabolically active, viable cells.[4]

Experimental Workflow Diagram

Caption: Workflow for assessing cell viability using the MTT assay.

Protocol: MTT Cytotoxicity Assay

• Materials:

  • 96-well clear, flat-bottom tissue culture plates.

  • Ethyl thiomorpholin-4-ylacetate derivatives (stock solutions in DMSO).

  • Cell line of interest (e.g., MCF-7, HeLa, HEK293).

  • Complete cell culture medium.

  • MTT stock solution (5 mg/mL in sterile PBS, 0.2 µm filtered).[6]

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl).[7]

  • Plate reader capable of measuring absorbance at 540-590 nm.[6]

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the thiomorpholine derivatives in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only (e.g., 0.1% DMSO) and media-only controls.

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO₂.

  • MTT Addition: After incubation, add 10 µL of the 12 mM MTT stock solution to each well.[6][7]

  • Formazan Development: Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.

  • Solubilization: Carefully remove the medium. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well and mix thoroughly by pipetting up and down to dissolve the formazan crystals.[6]

  • Data Acquisition: Read the absorbance at 540 nm or 570 nm using a microplate reader.[6][7]

• Data Analysis:

  • Subtract the absorbance of the media-only blank from all readings.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells:

    • % Viability = (Absorbance_Treated / Absorbance_Vehicle) * 100

  • Plot the % Viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ (half-maximal inhibitory concentration).

Part 2: Assessing Effects on Cell Growth - Proliferation Assays

If a compound reduces the number of viable cells, it is crucial to determine whether this is due to cell death (cytotoxicity) or an inhibition of cell division (cytostatic effect). Proliferation assays directly measure DNA synthesis.

BrdU Incorporation Assay

Principle: The 5-bromo-2'-deoxyuridine (BrdU) assay measures DNA synthesis.[8] BrdU is a synthetic analog of thymidine that gets incorporated into newly synthesized DNA during the S-phase of the cell cycle.[9] Incorporated BrdU is then detected using a specific anti-BrdU antibody, which can be conjugated to a fluorescent dye or an enzyme for colorimetric detection.[10][11]

Experimental Workflow Diagram

Caption: Workflow for the BrdU cell proliferation assay (ELISA-based).

Protocol: BrdU Cell Proliferation Assay (ELISA-based)

• Materials:

  • BrdU Cell Proliferation Assay Kit (containing BrdU labeling solution, fixing/denaturing solution, anti-BrdU antibody, HRP-conjugated secondary antibody, substrate, and stop solution).

  • Cells and compounds prepared as in the MTT assay.

• Procedure:

  • Cell Seeding and Treatment: Seed and treat cells with thiomorpholine derivatives as described in the MTT protocol (Steps 1-3).

  • BrdU Labeling: Add 10 µL of BrdU labeling solution (final concentration 10 µM) to each well.[10] Incubate for 2-4 hours (or longer, depending on the cell doubling time) at 37°C.

  • Fixation and Denaturation: Remove the culture medium. Add 100 µL of Fixing/Denaturing solution to each well and incubate for 30 minutes at room temperature.[8] This step is critical to expose the incorporated BrdU.[10]

  • Antibody Incubation: Remove the fixing solution. Add 100 µL of diluted anti-BrdU antibody and incubate for 1 hour at room temperature. Wash the wells 2-3 times with wash buffer.

  • Secondary Antibody: Add 100 µL of HRP-conjugated secondary antibody and incubate for 1 hour.[8] Wash wells 3 times.

  • Substrate Reaction: Add 100 µL of TMB substrate and incubate until color develops (5-30 minutes).[8]

  • Stopping the Reaction: Add 100 µL of Stop Solution.

  • Data Acquisition: Read the absorbance at 450 nm within 15 minutes.

• Data Analysis:

  • Similar to the MTT assay, calculate the percentage of proliferation relative to the vehicle control and determine the IC₅₀ value for the inhibition of proliferation.

Part 3: Elucidating the Mechanism of Cell Death - Apoptosis Assays

If the compounds are found to be cytotoxic, the next logical step is to determine the mechanism of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents.[12]

Annexin V / Propidium Iodide (PI) Staining

Principle: This flow cytometry-based assay distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells.[13] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) and used to detect exposed PS.[14] Propidium Iodide (PI) is a fluorescent DNA-binding dye that is excluded by cells with an intact membrane. It can only enter late apoptotic or necrotic cells where membrane integrity is compromised.

• Healthy cells: Annexin V- / PI-

• Early apoptotic cells: Annexin V+ / PI-

• Late apoptotic/necrotic cells: Annexin V+ / PI+

Apoptosis Detection Diagram

Caption: Stages of apoptosis detected by Annexin V and PI staining.

Protocol: Annexin V/PI Staining for Flow Cytometry

• Materials:

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 10X Binding Buffer).

  • 6-well plates.

  • Flow cytometer.

• Procedure:

  • Cell Culture: Seed 1 x 10⁶ cells in a 6-well plate and treat with the thiomorpholine derivatives at their IC₅₀ and 2x IC₅₀ concentrations for 24 hours.[13] Include a vehicle control.

  • Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use gentle trypsinization. Combine all cells from each treatment condition.

  • Washing: Wash the cells twice with cold 1X PBS by centrifuging at 500 x g for 5 minutes.[13]

  • Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[15]

  • Final Preparation: Add 400 µL of 1X Binding Buffer to each tube.

  • Data Acquisition: Analyze the samples by flow cytometry within one hour.

Caspase-Glo® 3/7 Assay

Principle: A key event in the apoptotic cascade is the activation of executioner caspases, such as caspase-3 and caspase-7. The Caspase-Glo® 3/7 assay uses a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specific for caspase-3 and -7.[16] Cleavage of the substrate by active caspases releases aminoluciferin, which is then used by luciferase to generate a luminescent signal proportional to the amount of caspase activity.[17] This "add-mix-measure" assay is simple and suitable for high-throughput screening.[16]

Protocol: Caspase-Glo® 3/7 Luminescent Assay

• Materials:

  • Caspase-Glo® 3/7 Assay System (Promega).[16]

  • White-walled 96-well plates suitable for luminescence.

  • Cells and compounds prepared as in the MTT assay.

  • Luminometer.

• Procedure:

  • Assay Setup: Seed and treat cells in a white-walled 96-well plate as previously described. The final volume should be 100 µL per well.

  • Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature.[17][18]

  • Reagent Addition: Remove the plate from the incubator. Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.[17]

  • Incubation: Mix the contents by shaking on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1-3 hours, protected from light.

  • Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

Part 4: Target Engagement and Mechanism of Action

Identifying that a compound induces apoptosis is a significant step, but understanding how it does so is critical. Thiomorpholine derivatives have been reported to act on various targets, including kinases like PI3K.[3][12] Cellular thermal shift assays (CETSA) are a powerful tool to confirm direct binding of a compound to its intracellular target.

Cellular Thermal Shift Assay (CETSA)

Principle: CETSA is based on the principle of ligand-induced thermal stabilization of target proteins.[19][20] When a small molecule binds to its target protein, it generally increases the protein's stability, making it more resistant to heat-induced denaturation. In a typical CETSA experiment, cells are treated with the compound, heated to various temperatures, and then lysed. The amount of soluble (non-denatured) target protein remaining at each temperature is quantified, often by Western blot or ELISA. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[19][21]

CETSA Workflow Diagram

Caption: General workflow for the Cellular Thermal Shift Assay (CETSA).

Data Presentation and Interpretation

To effectively compare the biological activity across a series of Ethyl thiomorpholin-4-ylacetate derivatives, data should be summarized in a clear, tabular format.

Table 1: Hypothetical Biological Profile of Thiomorpholine Derivatives

Compound ID	Cytotoxicity IC₅₀ (µM) [Cell Line A]	Proliferation IC₅₀ (µM) [Cell Line A]	Apoptosis Induction (% Annexin V+ at 10 µM)	Caspase-3/7 Activation (Fold change at 10 µM)
ETM-001	5.2	4.8	65%	5.1
ETM-002	15.8	12.3	25%	2.3
ETM-003	> 50	> 50	< 5%	1.1
Staurosporine	0.01	0.008	95%	12.5

This table allows for a direct comparison of potency and mechanism, helping to establish structure-activity relationships (SAR) and select lead candidates for further development.

References

• Caspase-Glo® 3/7 Assay Protocol. Promega Corporation.

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne.

• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews.

• BrdU Labeling & Detection Cell Proliferation Protocol for Imaging. Thermo Fisher Scientific.

• BrdU staining and BrdU assay protocol. Abcam.

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC.

• Annexin V staining assay protocol for apoptosis. Abcam.

• The Diverse Biological Landscape of Thiomorpholine 1,1-Dioxide Derivatives: An In-depth Technical Guide. Benchchem.

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. R&D Systems.

• BrdU Staining Protocol. Creative Diagnostics.

• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews.

• The Annexin V Apoptosis Assay. [No specific source name, general protocol document].

• BrdU Staining Protocol for Flow Cytometry. Thermo Fisher Scientific.

• BrdU Cell Proliferation Assay. Creative Bioarray.

• Protocol for Cell Viability Assays. BroadPharm.

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments.

• Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. ResearchGate.

• MTT assay protocol. Abcam.

• Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. NIH.

• Caspase 3/7 Activity. Protocols.io.

• Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity. PubMed.

• CELLULAR TARGET ENGAGEMENT ASSAYS FOR SMALL-MOLECULE DRUG DISCOVERY. ResearchGate.

• Target Engagement of Small Molecules: Thermal Profiling Approaches on Different Levels. PubMed.

• MTT Cytotoxicity Assay and Exotoxin A (ExoA) Titration. [No specific source name, protocol document].

• CyQUANT MTT Cell Proliferation Assay Kit Protocol. Thermo Fisher Scientific.

• Target Engagement Assays in Early Drug Discovery. Journal of Medicinal Chemistry.

• Technical Manual Caspase 3/7 Activity Assay Kit. [No specific source name, manual].

• Critical Needs in Cellular Target Engagement. Eurofins DiscoverX.

• Caspase-Glo(R) 3/7 Assay Technical Bulletin #TB323. Promega Corporation.

• Caspase-3/7 Cell-Based Activity Assay Kit. Cayman Chemical.

• Synthesis and Biological Evaluation of Novel Thiomorpholine 1,1-Dioxide Derived 1,2,3-Triazole Hybrids as Potential Anticancer Agents. Sci-Hub.

• Novel thiomorpholine tethered isatin hydrazones as potential inhibitors of resistant Mycobacterium tuberculosis. PubMed.

• Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. PubMed.

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• 18. Caspase 3/7 Activity [protocols.io]
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• 21. researchgate.net [researchgate.net]

Application Note: A Strategic Approach to the Biological Screening of an Ethyl Thiomorpholin-4-ylacetate Library

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Therapeutic Potential of the Thiomorpholine Scaffold

The thiomorpholine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2][3] Derivatives of thiomorpholine have demonstrated potential as anticancer, antitubercular, antioxidant, and anti-inflammatory agents.[1][2][3][4] The incorporation of an ethyl acetate group at the 4-position of the thiomorpholine ring, as in an Ethyl thiomorpholin-4-ylacetate library, introduces a versatile handle for chemical modification and potential interactions with biological targets. This application note outlines a comprehensive, multi-tiered strategy for the biological screening of such a library to identify and validate novel hit compounds with therapeutic potential. Our approach emphasizes a logical progression from broad, high-throughput screening to more focused secondary and mechanistic assays, culminating in early-stage ADME/Tox profiling to ensure the selection of robust lead candidates.

A Multi-Tiered Screening Cascade: From Hits to Leads

A successful screening campaign requires a strategic workflow that efficiently narrows down a large library to a small number of validated hits.[5][6] This is achieved through a tiered approach, where each stage increases in biological complexity and specificity, while decreasing in throughput.

Caption: The iterative cycle of Structure-Activity Relationship (SAR) studies.

In Vitro ADME/Tox Profiling

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) properties is crucial to avoid late-stage failures in drug development. [7][8][9]A panel of in vitro assays should be conducted to evaluate:

• Solubility: The aqueous solubility of the compounds.

• Permeability: The ability of the compounds to cross cell membranes.

• Metabolic Stability: The susceptibility of the compounds to metabolism by liver enzymes (e.g., cytochrome P450s). [10]* Cytotoxicity: The general toxicity of the compounds in non-cancerous cell lines. [7]* Cardiotoxicity: Potential adverse effects on cardiac ion channels (e.g., hERG). [9] Table 1: Representative Data from a Hypothetical Screening Cascade

Compound ID	Primary Screen (% Viability)	IC50 (µM)	Enzyme Inhibition (IC50, µM)	Metabolic Stability (t½, min)	Cytotoxicity (CC50, µM)
ETH-001	15.2	2.5	1.8	45	> 50
ETH-002	85.7	> 50	> 50	> 120	> 50
ETH-003	5.8	0.9	0.5	15	5.2
ETH-004	45.3	12.1	10.5	90	> 50

Conclusion

The biological screening of an Ethyl thiomorpholin-4-ylacetate library requires a systematic and scientifically rigorous approach. By employing a multi-tiered screening cascade that progresses from high-throughput screening to detailed mechanistic and characterization studies, researchers can efficiently identify and validate novel hit compounds. The integration of SAR and early ADME/Tox profiling is paramount for the successful development of these hits into viable lead candidates for further preclinical and clinical investigation.

References

• Journal of Chemical Reviews. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Retrieved from [Link]

• Eurofins Discovery. (n.d.). In Vitro ADME and Toxicology Assays. Retrieved from [Link]

• A review for cell-based screening methods in drug discovery. (2022). National Institutes of Health. Retrieved from [Link]

• Vipergen. (n.d.). Hit Identification - Revolutionizing Drug Discovery. Retrieved from [Link]

• Reaction Biology. (n.d.). Cell-based Assays for Drug Discovery. Retrieved from [Link]

• Excelra. (n.d.). Structure–Activity Relationship (SAR) in Drug Discovery. Retrieved from [Link]

• National Institutes of Health. (n.d.). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Hit Identification (Hit ID). Retrieved from [Link]

• Vipergen. (n.d.). Cell Based Assays & Cell Based Screening Assays in Modern Research. Retrieved from [Link]

• ResearchGate. (n.d.). MTT Proliferation Assay Protocol. Retrieved from [Link]

• Patsnap. (2025). What is the structure-activity relationship SAR in drug design?. Retrieved from [Link]

• Pharmacology Mentor. (2023). Structure-Activity Relationship (SAR). Retrieved from [Link]

• Lifescience Global. (n.d.). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Retrieved from [Link]

• Nuvisan. (n.d.). Therapeutically relevant cell-based assays for drug discovery. Retrieved from [Link]

• Scribd. (n.d.). MTT Assay Protocol for Lab Use. Retrieved from [Link]

• Sygnature Discovery. (n.d.). Making the right choices in hit identification. Retrieved from [Link]

• Creative Biostructure. (n.d.). In Vitro ADME-Tox Profiling. Retrieved from [Link]

• University of Oslo. (n.d.). CellTiter-Glo Assay. Retrieved from [Link]

• Journal of Chemical Reviews. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Retrieved from [Link]

• Monash University. (n.d.). Structure-activity relationship (SAR) study designs. Retrieved from [Link]

• Collaborative Drug Discovery. (2025). SAR: Structure Activity Relationships. Retrieved from [Link]

• ResearchGate. (2021). Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. Retrieved from [Link]

• National Institutes of Health. (n.d.). Hit Identification and Optimization in Virtual Screening: Practical Recommendations Based Upon a Critical Literature Analysis. Retrieved from [Link]

• Domainex. (n.d.). Hit Identification and Validation Services. Retrieved from [Link]

• News-Medical.Net. (2018). High-throughput Screening Using Small Molecule Libraries. Retrieved from [Link]

• PubMed. (2015). Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity. Retrieved from [Link]

• MBL Life Science. (n.d.). The principle and method of ELISA. Retrieved from [Link]

• BioChain Institute Inc. (n.d.). ELISA Test Procedures. Retrieved from [Link]

• National Institutes of Health. (n.d.). Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. Retrieved from [Link]

• Reporting data from high-throughput screening of small-molecule libraries. (n.d.). Retrieved from [Link]

• VectorB2B. (n.d.). In vitro ADME-Tox characterisation in drug discovery and development. Retrieved from [Link]

• Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Retrieved from [Link]

• Southern Research. (n.d.). High-Throughput Screening & Discovery. Retrieved from [Link]

• National Institutes of Health. (2015). In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb. Retrieved from [Link]

• PubMed. (2019). Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Evaluating functional ligand-GPCR interactions in cell-based assays. Retrieved from [Link]

• National Institutes of Health. (2012). GTPγS Binding Assays. Retrieved from [Link]

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• 5. Hit Identification - Revolutionizing Drug Discovery | Explore Now [vipergen.com]
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• 10. In Vitro ADME-Tox Profiling - Creative Biostucture Drug Discovery [drug-discovery.creative-biostructure.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl Thiomorpholin-4-ylacetate

This guide provides in-depth technical support for researchers, scientists, and professionals involved in the synthesis of ethyl thiomorpholin-4-ylacetate. It is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to address common challenges, with a focus on the identification and mitigation of side-products. Our approach is grounded in mechanistic principles to empower users to not only solve immediate issues but also to proactively optimize their synthetic protocols.

Section 1: The Ideal Synthesis Pathway: N-Alkylation of Thiomorpholine

The synthesis of ethyl thiomorpholin-4-ylacetate is typically achieved via a nucleophilic substitution (SN2) reaction. In this process, the secondary amine of the thiomorpholine ring acts as a nucleophile, attacking the electrophilic carbon of ethyl chloroacetate. A base is required to neutralize the hydrochloric acid generated in situ, driving the reaction to completion.

The Core Reaction

The fundamental transformation is as follows:

Thiomorpholine + Ethyl Chloroacetate --(Base, Solvent)--> Ethyl thiomorpholin-4-ylacetate + Base·HCl

This reaction, while straightforward in principle, is susceptible to several competing pathways that can reduce yield and complicate purification. Understanding these potential side-reactions is the first step toward effective troubleshooting.

Optimized Protocol Example

Below is a standard laboratory-scale protocol designed to maximize the yield of the desired product while minimizing side-product formation.

Materials:

• Thiomorpholine (1.0 eq)

• Ethyl chloroacetate (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq), finely powdered

• Acetonitrile (CH₃CN), anhydrous

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add anhydrous acetonitrile, finely powdered potassium carbonate, and thiomorpholine.

• Stir the resulting suspension vigorously for 15 minutes at room temperature.

• Slowly add ethyl chloroacetate dropwise to the suspension over 20-30 minutes. An initial mild exotherm may be observed.

• Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C) and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude material via vacuum distillation or column chromatography on silica gel.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis, focusing on the identity, formation, and prevention of side-products.

Q1: My yield is low and my TLC/GC-MS analysis shows multiple unexpected spots. What are the most likely side-products?

Answer: Low yields and the presence of multiple impurities are common challenges. The primary culprits are typically a result of over-alkylation, reactant degradation, or oxidation. The table below summarizes the most probable side-products.

Side-Product Name	Structure	Formation Mechanism
Quaternary Ammonium Salt (Over-alkylation Product)	4-Ethoxycarbonylmethyl-4-thia-1-azoniabicyclo[2.2.2]octane chloride	The desired product, a tertiary amine, acts as a nucleophile and reacts with another molecule of ethyl chloroacetate. This is a classic Menshutkin reaction.[1]
Glycolic Acid / Ethyl Glycolate (Hydrolysis Products)	HOCH₂COOH / HOCH₂COOEt	Ethyl chloroacetate is susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions, particularly in the presence of water.[2][3] This consumes the electrophile and can neutralize the base.
Thiomorpholine S-oxide (Oxidation Product)	C₄H₉NOS	The sulfur atom in the thiomorpholine ring is susceptible to oxidation, which can occur if the reaction is exposed to air for prolonged periods at elevated temperatures, or if oxidizing impurities are present.[4]
Thiomorpholine S,S-dioxide (Over-oxidation Product)	C₄H₉NO₂S	Further oxidation of the S-oxide under more forcing conditions or with stronger oxidizing agents.

The following diagram illustrates the main reaction pathway and the branching points that lead to these common side-products.

Caption: Formation pathways for the desired product and common side-products.

Q2: I have a significant amount of a highly polar, water-soluble impurity that I believe is the quaternary ammonium salt. How can I prevent its formation?

Answer: The formation of the quaternary ammonium salt is a classic case of over-alkylation. Since the product, ethyl thiomorpholin-4-ylacetate, is also a nucleophile (a tertiary amine), it can compete with the thiomorpholine starting material for the ethyl chloroacetate electrophile.

Causality: This side reaction is favored by conditions that increase the concentration or reactivity of the electrophile relative to the primary nucleophile. High concentrations of ethyl chloroacetate, elevated temperatures, and prolonged reaction times can all contribute to this issue.

Preventative Measures:

• Control Stoichiometry: Avoid using a large excess of ethyl chloroacetate. A slight excess (e.g., 1.05-1.1 equivalents) is often sufficient to drive the reaction to completion without promoting significant over-alkylation.

• Slow Addition of Electrophile: Add the ethyl chloroacetate to the reaction mixture slowly and in a controlled manner (e.g., via a syringe pump). This maintains a low instantaneous concentration of the electrophile, favoring reaction with the more nucleophilic secondary amine (thiomorpholine) over the more sterically hindered tertiary amine (product).

• Temperature Management: Run the reaction at the lowest temperature that provides a reasonable reaction rate. Higher temperatures accelerate the rate of both the desired reaction and the undesired over-alkylation.

• Monitor the Reaction: Closely monitor the consumption of the thiomorpholine starting material. Once it has been fully consumed, stop the reaction to prevent further alkylation of the product.

Q3: My reaction seems to stall, and a significant amount of my thiomorpholine starting material remains unreacted, even after extended heating. What could be the cause?

Answer: A stalled reaction, in this case, often points to two main issues: degradation of the electrophile or insufficient basicity.

Causality 1: Hydrolysis of Ethyl Chloroacetate Ethyl chloroacetate can be hydrolyzed to chloroacetic acid and ethanol, or further to glycolic acid under basic conditions.[2] This is exacerbated by the presence of water in the reagents or solvent. The resulting acidic by-products will neutralize the base (e.g., K₂CO₃), effectively quenching the reaction by preventing the neutralization of the HCl formed during the alkylation.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Use freshly dried solvents and reagents. Finely powdering the carbonate base and drying it in an oven before use can remove adsorbed water. Running the reaction under an inert atmosphere (N₂ or Ar) prevents moisture from the air from entering the system.

• Check Reagent Quality: If you suspect the ethyl chloroacetate has degraded, wash it with a saturated sodium bicarbonate solution, then with brine, dry it over anhydrous magnesium sulfate (MgSO₄), and distill it before use.

Causality 2: Ineffective Base The choice and physical form of the base are critical.

• Base Strength: While strong bases like sodium hydride (NaH) can be used, they increase the risk of ester hydrolysis. Mild inorganic bases like potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) are generally preferred.

• Surface Area: A large-particle-size base will have a low surface area, leading to slow and inefficient neutralization of the generated acid. Always use a finely powdered base to maximize its reactivity.

Q4: My final product has an unexpected peak in the mass spectrum and NMR signals consistent with an S=O bond. What is this impurity?

Answer: This impurity is almost certainly Ethyl (1-oxido-thiomorpholin-4-yl)acetate , the S-oxide derivative of your product. The sulfur atom in the thiomorpholine ring is nucleophilic and can be oxidized.

Causality: This can happen either to the thiomorpholine starting material before the reaction or to the final product during workup or storage.[4]

• Starting Material Oxidation: Thiomorpholine can slowly oxidize on exposure to air. If the starting material is old or has been improperly stored, it may contain significant amounts of thiomorpholine S-oxide.

• Reaction/Workup Oxidation: Prolonged heating in the presence of air can cause oxidation. Certain workup conditions, especially those involving oxidative reagents, can also lead to this side-product.

Preventative & Remedial Actions:

• Use Pure Starting Materials: Use freshly distilled or recently purchased thiomorpholine.

• Inert Atmosphere: As mentioned previously, conducting the reaction under an inert atmosphere minimizes exposure to atmospheric oxygen.

• Purification: The S-oxide is significantly more polar than the desired product. It can typically be separated by column chromatography on silica gel.

Section 3: Analytical & Workflow Diagrams

Reaction Monitoring Protocol (TLC)

A crucial aspect of preventing side-product formation is knowing when the reaction is complete.

Procedure:

• Prepare a TLC chamber with an appropriate eluent system (e.g., 30-50% Ethyl Acetate in Hexanes).

• On a silica gel TLC plate, spot the thiomorpholine starting material, the ethyl chloroacetate, and a co-spot (both starting materials).

• Once the reaction has started, take a small aliquot, dilute it with a suitable solvent (e.g., dichloromethane), and spot it on the plate.

• Develop and visualize the plate (e.g., using potassium permanganate stain, which is very effective for amines and sulfides).

• The reaction is complete when the thiomorpholine spot (typically at a low Rf) has completely disappeared and a new, higher Rf spot corresponding to the product is dominant.

General Experimental Workflow

The following diagram outlines the complete process from reaction setup to final analysis.

Caption: A typical experimental workflow for the synthesis and purification of ethyl thiomorpholin-4-ylacetate.

Section 4: References

• Synthesis and Antimicrobial Evaluation of Bis‐morpholine Triazine Quaternary Ammonium Salts. PMC - NIH.[Link]

• Quaternary ammonium cation. Wikipedia.[Link]

• Ethyl chloroacetate | C4H7ClO2 | CID 7751. PubChem - NIH.[Link]

• Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1. Evidence of the intermediates by in situ 1H NMR. PubMed.[Link]

Sources

• 1. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]
• 2. Ethyl chloroacetate | C4H7ClO2 | CID 7751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. vernier.com [vernier.com]
• 4. Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1. Evidence of the intermediates by in situ 1H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Ethyl thiomorpholin-4-ylacetate

Welcome to the technical support guide for the purification of Ethyl thiomorpholin-4-ylacetate (CAS No. 5556-57-0). This document is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth, field-proven insights into common purification challenges, moving beyond simple protocols to explain the underlying chemical principles. Our goal is to empower you to troubleshoot effectively and ensure the highest purity for your compound.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of Ethyl thiomorpholin-4-ylacetate. The advice provided is based on the compound's structural characteristics: a tertiary amine, an ester, and a thioether, which collectively define its polarity and reactivity.

Question 1: My initial purity is low after synthesis. What are the likely impurities?

Answer: Understanding potential impurities is the first step to effective purification. The most common synthesis for Ethyl thiomorpholin-4-ylacetate involves the N-alkylation of thiomorpholine with ethyl chloroacetate. Based on this, the primary impurities are typically:

• Unreacted Starting Materials:

  • Thiomorpholine: A secondary amine, which is more polar than the product.

  • Ethyl chloroacetate: An electrophilic reagent.

• By-products:

  • Over-alkylation products: Formation of a quaternary ammonium salt if the thiomorpholine nitrogen attacks another molecule of ethyl chloroacetate. This salt is highly polar and usually water-soluble.

  • Hydrolysis products: Ethyl 2-hydroxyacetate from the reaction of ethyl chloroacetate with any moisture present.

• Residual Solvents: The solvent used for the reaction (e.g., Toluene, Acetonitrile, DMF).

• Oxidation Products: The thioether moiety can be oxidized to the corresponding sulfoxide or sulfone, especially if exposed to oxidizing agents or prolonged heat in the presence of air[1][2]. These oxidized impurities are significantly more polar than the desired product.

Expert Insight: The presence of a basic tertiary amine and a thioether makes this molecule susceptible to specific side reactions. Always perform the synthesis under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidation of the sulfur atom[2][3].

The following diagram illustrates the likely synthesis pathway and the formation of key impurities.

Caption: Synthesis and potential impurity pathways.

Question 2: I'm seeing multiple spots on my TLC. How do I select the right solvent system for column chromatography?

Answer: Selecting an appropriate solvent system is critical for achieving good separation. Thin-Layer Chromatography (TLC) is your primary tool for this. The goal is to find a solvent mixture where your product has an Rf (retention factor) of approximately 0.3-0.4, and there is maximum separation from impurity spots[4].

Given the moderately polar nature of Ethyl thiomorpholin-4-ylacetate, a two-component system of a nonpolar solvent and a polar solvent is ideal.

Recommended Solvent Systems to Screen:

Nonpolar Solvent	Polar Solvent	Starting Ratio (v/v)	Comments
Hexanes / Petroleum Ether	Ethyl Acetate	80:20	The classic choice. Good for resolving less polar impurities from your product.
Hexanes	Acetone	90:10	Acetone is more polar than ethyl acetate; use if your compound is not moving much in the first system.
Dichloromethane (DCM)	Methanol (MeOH)	98:2	A stronger eluent system for more polar compounds. Caution: Do not exceed 10% MeOH as it can dissolve silica gel.

Step-by-Step Protocol for Solvent System Selection:

• Prepare Stock Solutions: Make separate dilute solutions of your crude product, pure thiomorpholine, and ethyl chloroacetate in a volatile solvent like DCM or ethyl acetate.

• Spot the TLC Plate: On a single TLC plate, spot the crude mixture alongside the starting material standards.

• Develop the Plate: Run the plate in your chosen solvent system.

• Visualize: Use a UV lamp (if your compounds are UV active) and/or an iodine chamber or potassium permanganate stain to visualize the spots. The permanganate stain is particularly useful as it will react with the thioether.

• Analyze and Adjust:

  • If all spots are at the bottom (low Rf), increase the proportion of the polar solvent.

  • If all spots are at the top (high Rf), decrease the proportion of the polar solvent.

  • The ideal system will show clear separation between your product spot and others[4].

Expert Insight: Sometimes, basic compounds like tertiary amines can streak on silica gel, which is acidic. If you observe significant tailing or streaking of your product spot, add a small amount (0.5-1%) of triethylamine or ammonia in methanol to your eluent. This neutralizes the acidic sites on the silica, leading to sharper bands and better separation[5].

Question 3: My crude product is an oil. Can I use recrystallization? If not, how should I prepare my sample for column chromatography?

Answer: Recrystallization is only suitable for solids. If your crude Ethyl thiomorpholin-4-ylacetate is an oil, you should proceed directly to column chromatography. Proper sample loading is key to a successful separation.

Recommended Method: Dry Loading If your compound has poor solubility in the column's starting eluent (e.g., 20% ethyl acetate in hexanes), dry loading is the superior method[6].

Experimental Protocol for Dry Loading:

• Dissolve your crude oil in a minimal amount of a volatile solvent in which it is highly soluble (e.g., Dichloromethane, Ethyl Acetate, or Acetone).

• To this solution, add a portion of silica gel (typically 5-10 times the mass of your crude product).

• Mix thoroughly to create a slurry.

• Carefully remove the solvent under reduced pressure using a rotary evaporator until you are left with a dry, free-flowing powder.

• Carefully add this powder to the top of your packed chromatography column.

• Gently tap the column to settle the powder and add a thin protective layer of sand on top before slowly adding your eluent[6].

Causality: Dry loading prevents issues that arise from using a loading solvent that is too polar. If you dissolve your sample in a strong solvent like pure DCM and load it directly onto a column running a weak eluent like 10% ethyl acetate/hexanes, the strong solvent will carry your compound partway down the column in a diffuse band, leading to poor separation. Dry loading ensures your compound starts as a very narrow, concentrated band at the top of the column, maximizing resolution.

Question 4: I've purified my compound by column chromatography, but it still shows minor impurities by NMR. What's the next step?

Answer: If column chromatography fails to remove trace impurities, and your compound is a solid or can be induced to solidify, recrystallization is the ideal next step. The principle of recrystallization is that the desired compound should be highly soluble in a hot solvent but poorly soluble in the same solvent when cold, while impurities remain soluble at all temperatures[7].

How to Select a Recrystallization Solvent:

• Place a small amount of your purified oil/solid (20-30 mg) into several test tubes.

• Add a small amount (0.5 mL) of a different test solvent to each tube. Good starting solvents to test include:

  • Ethyl acetate/Hexanes mixture

  • Isopropanol

  • Acetone

  • Toluene

  • Water (if the compound has some polarity)

• Observe solubility at room temperature. A good solvent will not dissolve the compound well at room temperature[8].

• Gently heat the tubes that show poor room-temperature solubility. The compound should completely dissolve at or near the boiling point of the solvent.

• Allow the clear solutions to cool slowly to room temperature, and then in an ice bath.

• The best solvent is the one that yields a large quantity of crystalline solid upon cooling[9]. If no single solvent works, you may need a two-solvent system (one in which the compound is soluble and one in which it is insoluble).

Frequently Asked Questions (FAQs)

Q1: What is the best analytical method to assess the purity of Ethyl thiomorpholin-4-ylacetate?

For a comprehensive purity assessment, a combination of techniques is recommended:

• Quantitative NMR (qNMR): This is a powerful method for determining absolute purity. By adding a known mass of an internal standard with a distinct NMR signal, you can calculate the precise purity of your compound without needing a reference standard of the analyte itself[10][11].

• HPLC-UV/MS: High-Performance Liquid Chromatography (HPLC) coupled with both a UV detector and a Mass Spectrometer (MS) is excellent for detecting non-volatile impurities. It provides both quantitative (from UV) and qualitative (from MS) data on any impurities present.

• GC-MS: Gas Chromatography-Mass Spectrometry is ideal for identifying and quantifying residual solvents and any volatile impurities.

Q2: How should I store purified Ethyl thiomorpholin-4-ylacetate to prevent degradation?

The thioether functional group is susceptible to oxidation over time[1]. The tertiary amine can also be reactive. Therefore, for long-term storage:

• Store under an inert atmosphere: Displace air in the storage vial with argon or nitrogen.

• Store cold: Keep the compound in a freezer (-20 °C is standard).

• Protect from light: Use an amber vial to prevent potential light-induced degradation.

Studies on similar thiolated polymers have shown that minimizing exposure to high humidity and elevated temperatures is crucial for preventing the oxidation of thiol/thioether groups[12].

Q3: Can the thioether in my compound cause problems in other reactions?

Yes, the sulfur atom in the thioether is nucleophilic and can be easily oxidized[3]. It can also act as a ligand and coordinate to metal catalysts, potentially poisoning reactions like palladium-catalyzed cross-couplings. If you are using your product in such a reaction, be aware that it may require a higher catalyst loading or specific reaction conditions to overcome this inhibition.

Caption: Decision workflow for purification strategy.

References

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]

• Pavia, D.L., Lampman, G.M., Kriz, G.S., Engel, R.G. Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education. 1977, 54(11), p.708. Available from: [Link]

• Royal Society of Chemistry. Finding the best solvent for recrystallisation student sheet. Education in Chemistry. 2021. Available from: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available from: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available from: [Link]

• Ashenhurst, J. Thiols and Thioethers: Properties and Key Reactions. Master Organic Chemistry. 2015. Available from: [Link]

• Wikipedia. Organic sulfide. Available from: [Link]

• PubChem, National Center for Biotechnology Information. Ethyl 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)acetate. Available from: [Link]

• Dolan, J.W. Liquid Chromatography Problem Solving and Troubleshooting. LCGC North America. 2003, 21(5), pp.434-439. Available from: [Link]

• Lovely, A.E., Wenzel, T.J. Chiral NMR discrimination of amines: analysis of secondary, tertiary, and prochiral amines using (18-crown-6)-2,3,11,12-tetracarboxylic acid. Chirality. 2008, 20(3-4), pp.370-8. Available from: [Link]

• ChemistryViews. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. 2012. Available from: [Link]

• ACS Publications. Thioether Side Chains Improve the Stability, Fluorescence, and Metal Uptake of a Metal–Organic Framework. Chemistry of Materials. 2011. Available from: [Link]

• MicroSolv Technology Corporation. Troubleshooting Problems With Poor HPLC Results Before Examining the Column. 2025. Available from: [Link]

• University of Colorado Boulder, Department of Chemistry. Column Chromatography. Available from: [Link]

• PubChem, National Center for Biotechnology Information. Ethyl 2-(2-ethylthiomorpholin-4-yl)acetate. Available from: [Link]

• PubChem, National Center for Biotechnology Information. Ethyl 2-(2-benzylmorpholin-4-yl)acetate. Available from: [Link]

• Chemistry LibreTexts. 15.12: Thioethers (Sulfides) and Silyl Ethers. 2020. Available from: [Link]

• Bernkop-Schnürch, A., Hornof, M.D., Kast, C.E., Langoth, N. Thiolated polymers: Stability of thiol moieties under different storage conditions. Scientia Pharmaceutica. 2002, 70(4), pp.331-339. Available from: [Link]

• ResearchGate. Determination of molar ratio of primary secondary and tertiary amines in polymers by applying derivatization and NMR spectroscopy. 2017. Available from: [Link]

• ChemSynthesis. ethyl 3-hydroxy-5-morpholin-4-ylthiophene-2-carboxylate. 2025. Available from: [Link]

• Steiner, A., Nelson, R.C., Dallinger, D., Kappe, C.O. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Organic Process Research & Development. 2022, 26(8), pp.2532-2539. Available from: [Link]

• Mestrelab Resources. Purity Calculation. 2013. Available from: [Link]

• Chemistry Stack Exchange. Calculating purity from NMR spectrum. 2017. Available from: [Link]

Sources

• 1. Organic sulfide - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Chromatography [chem.rochester.edu]
• 6. chemistryviews.org [chemistryviews.org]
• 7. edu.rsc.org [edu.rsc.org]
• 8. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Purity Calculation - Mestrelab Resources [mestrelab.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: Optimizing Reaction Conditions for Thiomorpholine Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for thiomorpholine synthesis. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of synthesizing this important heterocyclic scaffold. Thiomorpholine and its derivatives are critical components in a range of pharmacologically active compounds, making robust and efficient synthetic routes essential.[1]

This document provides in-depth, experience-driven advice in a direct question-and-answer format, moving beyond simple protocols to explain the underlying chemical principles. Here, you will find troubleshooting solutions, detailed experimental procedures, and data-driven optimization strategies to enhance your reaction yields and purity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers face when planning a thiomorpholine synthesis.

Q1: What are the most common and accessible starting materials for thiomorpholine synthesis?

A1: The most prevalent starting materials are diethanolamine and bis(2-chloroethyl)amine.[2][3] The choice often depends on the cost, availability, and the specific synthetic route you plan to employ.

• Diethanolamine: This is an inexpensive bulk chemical. The synthesis involves a two-step process: first, the conversion of the hydroxyl groups to a leaving group (like a chloride via thionyl chloride), followed by cyclization with a sulfur source.[4]

• Bis(2-chloroethyl)amine: This compound is essentially a pre-activated intermediate. It can be directly cyclized with a nucleophilic sulfur source like sodium sulfide (Na₂S) to form the thiomorpholine ring.[3] This route is often more direct but may involve handling a more hazardous starting material.[5]

Q2: How do I select the appropriate sulfur source for the cyclization step?

A2: Sodium sulfide (Na₂S) and its hydrated forms are the most common and cost-effective choices for reactions involving di-halo precursors.[3] For syntheses starting from diols that are not converted to halides, a thionating agent is required. Lawesson's Reagent is a powerful option for converting carbonyls (if the route proceeds via a lactam intermediate) or other functional groups to thio-analogues, though it is more specialized.[6][7] The choice depends on the reactivity of your substrate and the overall reaction pathway.

Q3: What solvents are recommended for thiomorpholine synthesis?

A3: The solvent choice is critical and depends on the specific reaction.

• For cyclization of bis(2-chloroethyl)amine with sodium sulfide, polar protic solvents like ethanol or methanol are often used to dissolve the inorganic sulfide salt.[3]

• For the chlorination of diethanolamine with thionyl chloride, an inert solvent such as dichloromethane (DCM) or dichloroethane is suitable.[4]

• In some modern photochemical methods, methanol has been identified as a solvent of choice due to the poor solubility of starting materials like cysteamine in other common organic solvents.[2]

Q4: What are the typical reaction temperatures and times?

A4: This varies significantly with the chosen method.

• Cyclization with sodium sulfide is typically performed at reflux in ethanol for 6-12 hours.[3]

• Chlorination of diethanolamine with thionyl chloride is often carried out at reflux for several hours.[4]

• Modern continuous flow photochemical methods can achieve high yields in minutes at elevated temperatures (e.g., 100°C).[2] Reaction times in traditional batch syntheses can range from 2 to 54 hours.[8]

Q5: How can I effectively monitor the progress of my reaction?

A5: Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the primary methods for monitoring reaction progress.[3] A successful reaction will show the consumption of the starting material spot/peak and the appearance of a new product spot/peak. For volatile compounds like thiomorpholine, Gas Chromatography-Mass Spectrometry (GC-MS) can also be an effective tool. ¹H NMR of a small, withdrawn aliquot can provide definitive evidence of product formation.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem: Consistently Low or No Product Yield

Q: My reaction yield is significantly lower than reported in the literature, or I'm not forming any product. What are the most likely causes and how can I fix them?

A: Low yield is a common issue that can stem from several factors. A systematic approach is the best way to diagnose the problem.

• Cause 1: Reagent Quality and Stoichiometry:

  • Explanation: The purity of your starting materials is paramount. Diethanolamine can absorb water from the air, and sodium sulfide can be of varying quality. Thionyl chloride can decompose over time. Inaccurate stoichiometry will lead to unreacted starting material or side reactions.

  • Solution:

    • Ensure diethanolamine is dry. If necessary, distill it before use.

    • Use freshly opened or properly stored thionyl chloride and sodium sulfide.

    • Carefully verify the molar equivalents of all reagents. For the cyclization of bis(2-chloroethyl)amine, using a slight excess (1.1 equivalents) of sodium sulfide can be beneficial.[3]

• Cause 2: Inefficient Mixing:

  • Explanation: In biphasic reactions (e.g., an organic substrate with an aqueous solution of sodium sulfide), poor mixing can severely limit the reaction rate, leading to low conversion. This has been noted as a cause for lower yields even in advanced continuous flow setups.[2]

  • Solution:

    • Ensure vigorous stirring throughout the reaction.

    • Consider using a phase-transfer catalyst (e.g., a quaternary ammonium salt) to improve the interaction between reactants in different phases.

• Cause 3: Improper Temperature Control:

  • Explanation: Many of these reactions require heating to overcome the activation energy barrier. Insufficient heating will result in a sluggish or stalled reaction. Conversely, excessive heat can promote decomposition or side reactions.

  • Solution:

    • Use an oil bath with a contact thermometer for precise temperature control.

    • Ensure the reaction is heated to the specified temperature (e.g., reflux). Monitor both the bath and internal reaction temperature if possible.

• Cause 4: Atmospheric Conditions:

  • Explanation: Thiols and sulfides can be susceptible to oxidation. While not always strictly necessary, running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent the formation of sulfoxide or other oxidized byproducts, thereby improving the yield of the desired thiomorpholine.

  • Solution: Degas your solvent and run the reaction under a positive pressure of N₂ or Ar.

dot

Caption: Troubleshooting workflow for diagnosing low reaction yield.

Problem: Significant Side Product Formation

Q: My crude product analysis (NMR, GC-MS) shows several significant impurities. What are these side products and how can I prevent them?

A: Side product formation is often related to the reactivity of the intermediates or reaction conditions.

• Side Product 1: Polymeric material:

  • Explanation: Intermolecular reactions can compete with the desired intramolecular cyclization, leading to the formation of polymers. This is particularly an issue if the concentration of the halo-amine intermediate is too high during the cyclization step.

  • Prevention: Use high-dilution conditions for the cyclization step. This can be achieved by slowly adding the solution of the di-halo compound to the solution of the sulfur source over several hours. This keeps the instantaneous concentration of the electrophile low, favoring the intramolecular ring-closing reaction.

• Side Product 2: Aziridine formation/rearrangement:

  • Explanation: The nitrogen mustard intermediate (bis(2-chloroethyl)amine) can undergo an intramolecular cyclization to form a highly reactive aziridinium ion. This can then be attacked by various nucleophiles or rearrange, leading to a mixture of products.

  • Prevention: Maintain careful control over pH and temperature. The reaction is typically run under basic or nucleophilic conditions that favor direct substitution by the sulfur nucleophile over aziridinium ion formation.

• Side Product 3: Thiazolidine derivative (in specific routes):

  • Explanation: In syntheses using cysteamine as a starting material, if the free base is used instead of the hydrochloride salt, it can react with aldehydes or ketones (if present as impurities or solvents like acetone) to form a 2-substituted-1,3-thiazolidine.[2]

  • Prevention: When using a route involving cysteamine, ensure it is used as its hydrochloride salt to protect the amine and prevent this side reaction.[2]

Problem: Purification Challenges

Q: I'm having trouble purifying my final product. Thiomorpholine seems to be difficult to separate from the solvent, or it decomposes upon heating. What are the best purification methods?

A: Thiomorpholine is a relatively low-boiling (169 °C) and water-soluble liquid, which can present purification challenges.

• Method 1: Vacuum Distillation:

  • Explanation: This is the most common method for purifying thiomorpholine on a larger scale.[8] Distilling under reduced pressure lowers the boiling point, preventing thermal decomposition.

  • Protocol: After an aqueous workup to remove inorganic salts, dry the organic extract thoroughly (e.g., over Na₂SO₄ or MgSO₄). Remove the solvent on a rotary evaporator. The resulting crude oil can then be distilled under vacuum. A typical boiling point is 58–64 °C at 20 mbar.[8]

• Method 2: Crystallization as a Salt:

  • Explanation: For smaller scales or when distillation is problematic, converting the basic thiomorpholine into an acid salt (e.g., hydrochloride) can be a very effective purification method. The salt is typically a stable, crystalline solid that can be easily purified by recrystallization.

  • Protocol: Dissolve the crude thiomorpholine in a suitable solvent like isopropanol or ether. Slowly add a solution of HCl in the same solvent until precipitation is complete. The solid salt can then be collected by filtration and recrystallized. The free base can be regenerated by treating the salt with a strong base (e.g., NaOH) and extracting it into an organic solvent.

Part 3: Key Protocols and Methodologies

Protocol 1: Synthesis from Bis(2-chloroethyl)amine Hydrochloride

This protocol is adapted from established methods for the direct cyclization of a nitrogen mustard.[3]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium sulfide nonahydrate (Na₂S·9H₂O) (1.1 equivalents) in a minimal amount of water and add ethanol.

• Addition: To this stirring solution, add bis(2-chloroethyl)amine hydrochloride (1.0 equivalent).

• Reaction: Heat the reaction mixture to reflux (approximately 80-85°C) and maintain stirring for 6-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Add water to the residue and extract the aqueous layer three times with dichloromethane (DCM).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the solution and concentrate under reduced pressure to obtain crude thiomorpholine.

• Purification: Purify the crude product by vacuum distillation.

dot

Caption: Synthetic route from bis(2-chloroethyl)amine.

Part 4: Data Summary and Optimization

Optimizing reaction conditions is key to maximizing yield and purity. The following table summarizes key parameters for different synthetic approaches.

Parameter	Route 1: From Diethanolamine	Route 2: From Bis(2-chloroethyl)amine	Route 3: Photochemical Flow [2]
Key Reagents	Diethanolamine, SOCl₂, Na₂S	Bis(2-chloroethyl)amine·HCl, Na₂S	Cysteamine·HCl, Vinyl Chloride, Base
Solvent	Dichloroethane (chlorination), Ethanol (cyclization)	Ethanol / Water	Methanol
Temperature	Reflux	Reflux	100 °C
Typical Time	2-step, >12 hours	6-12 hours	~5-40 minutes residence time
Reported Yield	44-81%[8]	Moderate to Good	87% (NMR yield)[2]
Key Advantage	Inexpensive starting material	More direct route	Extremely fast, scalable
Key Challenge	Multi-step, handling SOCl₂	Handling nitrogen mustard	Requires specialized flow reactor

References

• Steiner, A., Nelson, R. C., Dallinger, D., & Kappe, C. O. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. ACS Organic & Process Research & Development, 26(8), 2495–2503. Available from: [Link]

• Steiner, A., Nelson, R. C., Dallinger, D., & Kappe, C. O. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. ChemRxiv. Available from: [Link]

• Kaur, R., & Singh, R. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews, 3(4), 289-329. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of thiomorpholines. Available from: [Link]

• Gudipati, R., et al. (2019). Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. European Journal of Medicinal Chemistry, 164, 387-397. Available from: [Link]

• Steiner, A., Nelson, R. C., Dallinger, D., & Kappe, C. O. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. ACS Organic & Process Research & Development. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Lawesson's Reagent. Available from: [Link]

• Steiner, A., Nelson, R. C., Dallinger, D., & Kappe, C. O. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. ChemRxiv. Available from: [Link]

• ChemTube3D. (n.d.). Thiophene formation – Lawesson's reagent. Available from: [Link]

• Jesberger, M., Davis, T. P., & Barner, L. (2003). Applications of Lawesson's Reagent in Organic and Organometallic Syntheses. Synthesis, 2003(13), 1929-1958. Available from: [Link]

• Steiner, A., et al. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. ResearchGate. Available from: [Link]

• Sharma, S., & Kumar, P. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Current Organic Synthesis, 18. Available from: [Link]

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Bis(2-chloroethyl)amine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Lawesson's Reagent [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Ethyl thiomorpholin-4-ylacetate under different pH conditions

Answering your request, here is a technical support center with troubleshooting guides and FAQs for the topic "".

Technical Support Center: Ethyl thiomorpholin-4-ylacetate

A Guide to Understanding and Managing pH-Dependent Stability

Introduction for the Researcher

Ethyl thiomorpholin-4-ylacetate is a molecule comprised of a stable thiomorpholine ring and an ethyl ester functional group. While data on this specific molecule is not extensively published, its stability profile in aqueous solutions can be reliably predicted based on the well-documented behavior of its constituent parts. The primary pathway of degradation under various pH conditions is the hydrolysis of the ethyl ester bond. This guide provides a comprehensive overview of the expected stability, the mechanisms of degradation, and practical protocols for assessing and managing these effects in your experiments.

The thiomorpholine scaffold itself is a robust, saturated heterocycle and is not expected to degrade under the typical pH conditions (pH 1-10) used in formulation or routine analysis. Therefore, this guide focuses exclusively on the reactivity of the ester group, which is the key determinant of the molecule's stability in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Ethyl thiomorpholin-4-ylacetate in aqueous solutions?

The principal degradation route is the hydrolysis of the ethyl ester linkage. This is a nucleophilic acyl substitution reaction where water or a hydroxide ion attacks the carbonyl carbon of the ester.[1] This reaction cleaves the molecule into two products: Thiomorpholin-4-ylacetic acid and ethanol.

Q2: How does pH influence the stability of Ethyl thiomorpholin-4-ylacetate?

The rate of ester hydrolysis is highly dependent on pH.[2]

• Acidic Conditions (pH < 4): The hydrolysis rate increases due to acid catalysis. The reaction is reversible, meaning an equilibrium will be established between the ester, water, carboxylic acid, and alcohol.[3][4][5]

• Neutral to Slightly Acidic Conditions (pH 4 - 7): This is the pH range where ethyl esters exhibit their maximum stability. The hydrolysis rate is at its minimum in this window.[2]

• Alkaline Conditions (pH > 8): The hydrolysis rate increases significantly due to base catalysis (saponification). This reaction is effectively irreversible because the resulting carboxylic acid is deprotonated to form a carboxylate salt, which is resistant to nucleophilic attack by the alcohol.[3][6]

Q3: What are the expected degradation products I should look for in my analysis?

You should expect to see the appearance of Thiomorpholin-4-ylacetic acid and ethanol . In analytical techniques like Reverse-Phase HPLC, the carboxylic acid will typically be more polar and have a shorter retention time than the parent ester. Ethanol is highly volatile and may not be easily detected in standard HPLC analyses.

Q4: I am developing a formulation. What is the optimal pH for maximum stability?

Based on data for similar ethyl esters, the optimal pH for stability is in the slightly acidic range, typically between pH 4.0 and 6.5.[2] It is crucial to perform your own formulation-specific stability studies, but this range provides a scientifically sound starting point. Using a buffering agent is highly recommended to maintain the pH within this stable window.

Q5: Are there other factors besides pH that can affect stability?

Yes. Temperature is a critical factor; the rate of hydrolysis increases significantly with rising temperature.[7][8] The presence of certain enzymes (esterases) in biological matrices can also rapidly catalyze hydrolysis. For storage, it is recommended to keep aqueous solutions of Ethyl thiomorpholin-4-ylacetate refrigerated (2-8°C) and buffered to a pH between 4.0 and 6.5.

Predicted Stability Profile Summary

This table summarizes the expected behavior of Ethyl thiomorpholin-4-ylacetate based on the known chemistry of ethyl esters. Note: These are qualitative predictions. Quantitative rates should be determined experimentally.

pH Range	Condition	Predominant Mechanism	Predicted Rate of Degradation	Key Considerations
1 - 3	Acidic	Acid-Catalyzed Hydrolysis	Moderate to High	Reversible reaction.[4] Rate increases as pH decreases.
4 - 7	Slightly Acidic / Neutral	Uncatalyzed Hydrolysis	Low (Optimal Stability)	The ideal pH range for storage and formulation.[2]
8 - 10+	Alkaline / Basic	Base-Catalyzed Hydrolysis (Saponification)	High to Very High	Irreversible reaction.[6] Rate increases significantly as pH increases.

Troubleshooting Guide

This section addresses common issues encountered during experimentation that may be related to the pH stability of Ethyl thiomorpholin-4-ylacetate.

Issue 1: Rapid loss of parent compound in an alkaline (pH > 8) buffer.

• Probable Cause: You are observing rapid base-catalyzed hydrolysis (saponification). This reaction is expected and proceeds quickly at room temperature.[6]

• Solutions:

  • pH Adjustment: If your protocol allows, immediately adjust the pH of your solution to the 4.0 - 6.5 range using a suitable buffer system (e.g., acetate or citrate).

  • Temperature Control: Perform experiments at lower temperatures (e.g., on ice) to slow the degradation rate.

  • Time-Sensitive Analysis: Prepare samples immediately before analysis. Do not let samples sit at room temperature in alkaline buffers for extended periods.

Issue 2: An unknown, more polar peak appears in my HPLC chromatogram over time.

• Probable Cause: This new peak is likely the primary degradant, Thiomorpholin-4-ylacetic acid. Carboxylic acids are generally more polar than their corresponding esters and thus elute earlier in typical reverse-phase HPLC methods.

• Solutions:

  • Peak Identification via LC-MS: The most definitive method is to analyze the sample using Liquid Chromatography-Mass Spectrometry (LC-MS). The mass of the new peak should correspond to the calculated mass of Thiomorpholin-4-ylacetic acid.

  • Forced Degradation Confirmation: Intentionally degrade a sample of Ethyl thiomorpholin-4-ylacetate (e.g., by adding a small amount of NaOH). The peak corresponding to the degradant should increase in size, confirming its identity.

  • Standard Co-injection: If available, co-inject a synthesized standard of Thiomorpholin-4-ylacetic acid with your sample. The retention times should match.

Issue 3: Inconsistent results or poor reproducibility in biological assays.

• Probable Cause: The pH of your assay media may be causing on-the-fly degradation of your test compound, leading to a lower effective concentration than intended. Many cell culture media are buffered around pH 7.4, a region where hydrolysis, though slow, can occur.

• Solutions:

  • Stock Solution Stability: Prepare high-concentration stock solutions in a stable medium (e.g., DMSO or an acidic buffer) and dilute them into the assay medium immediately before use.

  • Time Course Experiment: Analyze the concentration of your compound in the final assay medium over the time course of the experiment (e.g., at T=0, 2h, 8h, 24h) to quantify the extent of degradation.

  • Dosing Adjustments: If degradation is unavoidable but quantifiable, you may need to adjust your initial dosing to account for the loss over the incubation period.

Visualizing the Degradation Pathway & Experimental Workflow

pH-Dependent Hydrolysis Mechanisms

The following diagram illustrates the chemical reactions responsible for the degradation of Ethyl thiomorpholin-4-ylacetate in acidic and basic environments.

Caption: Mechanisms of ester hydrolysis under acidic and basic conditions.

Workflow for a pH Stability Study

This workflow outlines the standard steps for conducting a forced degradation study to determine stability across a range of pH values, consistent with ICH guidelines.[9][10]

Caption: A standard workflow for conducting a forced hydrolysis study.

Experimental Protocol: Forced Hydrolysis Study

This protocol provides a robust framework for investigating the stability of Ethyl thiomorpholin-4-ylacetate. It is designed to meet the expectations of regulatory guidelines like ICH Q1A(R2) for stress testing.[9][11][12]

Objective: To determine the degradation rate and pathway of Ethyl thiomorpholin-4-ylacetate under acidic, neutral, and basic conditions.

Materials:

• Ethyl thiomorpholin-4-ylacetate

• HPLC-grade Acetonitrile (ACN) and Water

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Phosphate or other suitable buffer salts

• Volumetric flasks, pipettes, and autosampler vials

• Calibrated pH meter

• HPLC system with UV detector (or MS detector)

• Temperature-controlled oven or water bath

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh and dissolve Ethyl thiomorpholin-4-ylacetate in ACN to prepare a 1.0 mg/mL stock solution. ACN is used as a co-solvent to ensure solubility and minimize its participation in the reaction.

• Preparation of Stress Solutions (Example Conditions):

  • Acidic: In a 10 mL volumetric flask, add 1.0 mL of the stock solution and make up to volume with 0.1 M HCl (final pH ~1.2).

  • Neutral: In a 10 mL volumetric flask, add 1.0 mL of the stock solution and make up to volume with purified water or a pH 7.0 buffer.

  • Alkaline: In a 10 mL volumetric flask, add 1.0 mL of the stock solution and make up to volume with 0.01 M NaOH (final pH ~12).

  • Note: The final concentration of the compound in each stress solution will be 0.1 mg/mL (100 µg/mL).

• Incubation and Sampling:

  • Prepare two sets of vials for each condition: one for incubation at an elevated temperature (e.g., 60°C) and one to serve as a control at room temperature.

  • Immediately after preparation, take a T=0 sample from each solution. To do this, withdraw an aliquot (e.g., 100 µL), transfer it to an HPLC vial, and immediately neutralize it by adding an appropriate volume of acid or base to bring the pH to ~7 (e.g., add 100 µL of 0.01 M HCl to the alkaline sample aliquot). Dilute with mobile phase if necessary.

  • Place the remaining vials in the 60°C oven/bath.

  • Withdraw and neutralize aliquots at subsequent time points (e.g., 2, 4, 8, 24, and 48 hours). Store all neutralized samples at 2-8°C until analysis.

• HPLC Analysis:

  • Develop a stability-indicating HPLC method capable of separating the parent compound from its primary degradant (Thiomorpholin-4-ylacetic acid). A C18 column with a gradient elution of ACN and water (with 0.1% formic acid or trifluoroacetic acid) is a good starting point.

  • Analyze all time-point samples, including the T=0 controls.

• Data Analysis:

  • Calculate the percentage of Ethyl thiomorpholin-4-ylacetate remaining at each time point relative to the T=0 sample for that condition.

  • Plot the natural logarithm of the percentage remaining versus time. For a first-order reaction, the slope of this line is the negative of the degradation rate constant (k).

  • Identify the major degradation peak and confirm its identity using LC-MS if possible.

  • Summarize the findings, noting the conditions under which the compound is stable and where it degrades. The goal is to achieve 5-20% degradation to clearly identify products without destroying the molecule entirely.[9]

References

• Mechanism of ester hydrolysis. (2019). YouTube. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. University of Calgary Chemistry Pages. Retrieved from [Link]

• Ashenhurst, J. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Retrieved from [Link]

• Wikipedia. (n.d.). Ester hydrolysis. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2023). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Clark, J. (n.d.). The acid catalysed hydrolysis of esters. Chemguide. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). Ester Hydrolysis. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2023). Forced Degradation Testing in Pharma. Retrieved from [Link]

• Rao, B. M., & Kumar, K. P. (2016). Forced Degradation Studies. MedCrave online. Retrieved from [Link]

• Ashenhurst, J. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. Retrieved from [Link]

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• International Journal of Creative Research Thoughts. (n.d.). ICH GUIDELINES: STRESS DEGRADATION STUDY. IJCRT.org. Retrieved from [Link]

• de Oliveira, J. E., et al. (2019). Analytical Methods for Stability Assessment of Nitrate Esters-Based Propellants. Critical Reviews in Analytical Chemistry, 49(5).

• ResearchGate. (n.d.). Hydrolysis rate of ethyl acetate as function of pH and temperature. Retrieved from [Link]

• de Oliveira, J. E., et al. (2019). Analytical Methods for Stability Assessment of Nitrate Esters-Based Propellants. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Ethyl acetate rate of hydrolysis as function of pH and temperature. Retrieved from [Link]

• Taylor & Francis Online. (2019). Analytical Methods for Stability Assessment of Nitrate Esters-Based Propellants. Retrieved from [Link]

• University of Kansas. (n.d.). Chapter 3: Kinetics The hydrolysis of ethylacetate. Courseware Downloads. Retrieved from [Link]

• Separation Science. (n.d.). Analytical Techniques In Stability Testing. Retrieved from [Link]

• University of Puget Sound. (n.d.). CHEM 360 L EXPERIMENT 9 Hydrolysis of Ethyl Acetate. Retrieved from [Link]

• J-STAGE. (n.d.). Reaction Rate of the Alkaline Hydrolysis of Ethyl Acetate. Retrieved from [Link]

• National Institutes of Health. (2023). Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples. PMC. Retrieved from [Link]

• Journal of Chemical Reviews. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Retrieved from [Link]

• Journal of Chemical Reviews. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Retrieved from [Link]

• ChemRxiv. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. Retrieved from [Link]

• ResearchGate. (n.d.). Morpholine and thiomorpholine derived polymers. Retrieved from [Link]

• ResearchGate. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Retrieved from [Link]

• ResearchGate. (2021). Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. Retrieved from [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. researchgate.net [researchgate.net]
• 3. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. ijcrt.org [ijcrt.org]
• 8. uv.es [uv.es]
• 9. resolvemass.ca [resolvemass.ca]
• 10. resolvemass.ca [resolvemass.ca]
• 11. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 12. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ethyl Thiomorpholin-4-ylacetate Stability

Welcome to the technical support center for Ethyl thiomorpholin-4-ylacetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical advice on the temperature stability of this compound. As direct experimental data on the thermal decomposition of Ethyl thiomorpholin-4-ylacetate is not extensively available in public literature, this guide synthesizes information from related compounds and fundamental chemical principles to help you anticipate and troubleshoot stability issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the temperature stability of Ethyl thiomorpholin-4-ylacetate?

A1: The stability of Ethyl thiomorpholin-4-ylacetate is influenced by several factors, primarily revolving around its two key functional components: the thiomorpholine ring and the ethyl acetate side chain. Key considerations include:

• Temperature: Elevated temperatures can provide the activation energy for decomposition pathways.

• Presence of Oxidizing Agents: The sulfur atom in the thiomorpholine ring is susceptible to oxidation, which can lead to the formation of sulfoxides and sulfones, altering the compound's properties and stability.

• pH (Presence of Acids or Bases): The ester linkage is susceptible to hydrolysis, a reaction that is catalyzed by both acidic and basic conditions.[1][2][3] This would lead to the formation of thiomorpholin-4-ylacetic acid and ethanol.

• Presence of Water: Water is a reactant in the hydrolysis of the ester group.[1]

• Light Exposure: While not extensively documented for this specific molecule, prolonged exposure to UV light can potentially initiate degradation in some organic molecules.

Q2: What are the recommended storage conditions for Ethyl thiomorpholin-4-ylacetate to ensure its stability?

A2: Based on the stability of related compounds and general best practices for chemical storage, the following conditions are recommended:

• Temperature: Store in a cool, dry place. Refrigeration is advisable for long-term storage to minimize the rate of any potential degradation. Avoid repeated freeze-thaw cycles.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation of the sulfur atom.

• Container: Use a tightly sealed, opaque container to protect from moisture and light.

Q3: Are there any known decomposition products of Ethyl thiomorpholin-4-ylacetate?

• Hydrolysis Products: Thiomorpholin-4-ylacetic acid and ethanol resulting from the cleavage of the ester bond.[1][2][3]

• Oxidation Products: Ethyl thiomorpholin-4-ylacetate S-oxide and Ethyl thiomorpholin-4-ylacetate S,S-dioxide from oxidation of the thiomorpholine ring.[4]

• Ring Cleavage Products: More extensive degradation could lead to the opening of the thiomorpholine ring. Studies on the biodegradation of thiomorpholine suggest that C-N bond cleavage can occur.[5]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments that could be related to the temperature stability of Ethyl thiomorpholin-4-ylacetate.

Observed Issue	Potential Cause Related to Stability	Troubleshooting Steps
Inconsistent reaction yields or unexpected byproducts.	The compound may be degrading during the reaction due to high temperatures or incompatible reagents.	1. Lower the reaction temperature: If the reaction conditions permit, try running the reaction at a lower temperature. 2. Check for incompatible reagents: Avoid strong oxidizing agents, and be mindful of acidic or basic conditions that could promote hydrolysis. 3. Analyze starting material: Before starting the reaction, verify the purity of your Ethyl thiomorpholin-4-ylacetate using techniques like NMR or LC-MS to ensure it has not degraded during storage.
Changes in the physical appearance of the stored compound (e.g., color change, clumping).	This could indicate degradation, possibly due to oxidation or hydrolysis from absorbed moisture.	1. Re-analyze the compound: Use analytical techniques to check the purity and identify any potential degradation products. 2. Review storage conditions: Ensure the compound is stored in a tightly sealed container, in a cool, dry, and dark place, preferably under an inert atmosphere.
Poor solubility compared to previous batches.	Degradation can lead to the formation of less soluble impurities.	1. Purify the compound: If degradation is suspected, re-purification by an appropriate method (e.g., chromatography) may be necessary. 2. Confirm the identity of the precipitate: If a precipitate is observed, isolate and analyze it to identify the impurity.

Experimental Protocols for Stability Assessment

For critical applications where the stability of Ethyl thiomorpholin-4-ylacetate is paramount, we recommend performing your own stability studies.

Protocol 1: Thermal Stability Assessment using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Objective: To determine the decomposition temperature and identify other thermal events.[6][7][8]

Methodology:

• Accurately weigh 5-10 mg of Ethyl thiomorpholin-4-ylacetate into a TGA pan.

• Place the pan in the TGA instrument.

• Heat the sample from room temperature to a desired upper limit (e.g., 500 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

• Record the weight loss as a function of temperature. The onset of significant weight loss indicates the beginning of thermal decomposition.

• For DSC analysis, accurately weigh 2-5 mg of the sample into a DSC pan.

• Heat the sample at a controlled rate (e.g., 10 °C/min) and record the heat flow. This can reveal melting points, phase transitions, and decomposition exotherms or endotherms.

Protocol 2: Assessing Hydrolytic Stability

Objective: To evaluate the stability of the compound in aqueous solutions at different pH values.

Methodology:

• Prepare buffer solutions at different pH values (e.g., pH 4, 7, and 9).

• Prepare stock solutions of Ethyl thiomorpholin-4-ylacetate in a suitable organic solvent (e.g., acetonitrile).

• Add a small aliquot of the stock solution to each buffer to a final concentration suitable for analysis (e.g., by HPLC).

• Incubate the solutions at a controlled temperature (e.g., 40 °C).

• At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each solution and analyze it by a suitable method (e.g., HPLC) to quantify the amount of remaining Ethyl thiomorpholin-4-ylacetate and detect the formation of any degradation products.

Visualizing Potential Degradation Pathways

The following diagram illustrates the potential primary degradation pathways for Ethyl thiomorpholin-4-ylacetate based on its chemical structure.

Caption: Potential degradation pathways of Ethyl thiomorpholin-4-ylacetate.

References

• Combourieu, B., et al. (1998). Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1. Evidence of the intermediates by in situ 1H NMR. Biodegradation, 9(6), 433-42. [Link]

• Poupin, P., et al. (1998). Intermediates of the morpholine and thiomorpholine biodegradation pathway in M. aurum and Mycobacterium sp. strain RP1, as shown by in situ¹H-NMR. ResearchGate. [Link]

• Lieb, M., et al. (1998). Enzymatic hydrolysis of long-chain N-heterocyclic fatty esters. PubMed. [Link]

• Tooulia, M., et al. (2015). Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity. PubMed. [Link]

• Clark, J. (2023). Hydrolysing esters. Chemguide. [Link]

• Lumen Learning. (n.d.). Hydrolysis of Esters. The Basics of General, Organic, and Biological Chemistry. [Link]

• Ford, J. L., & Timmins, P. (1989). Thermal analysis methods for pharmacopoeial materials. Journal of Pharmaceutical and Biomedical Analysis, 7(12), 1421-33. [Link]

• METTLER TOLEDO. (2024). Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development. [Link]

• TA Instruments. (2024). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. [Link]

• Wikipedia. (2023). Ester hydrolysis. [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 3. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 4. Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1. Evidence of the intermediates by in situ 1H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Thermal analysis methods for pharmacopoeial materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development [cn-henven.com]
• 8. Thermal Analysis in Pharmaceutical Research, Development, and Quality Control - TA Instruments [tainstruments.com]

Technical Support Center: By-product Identification in Ethyl Thiomorpholin-4-ylacetate Reactions

Welcome to the technical support guide for the synthesis and analysis of Ethyl thiomorpholin-4-ylacetate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis, with a specific focus on the identification and mitigation of reaction by-products. Our goal is to provide not just protocols, but the underlying scientific reasoning to empower you to troubleshoot your experiments effectively.

The synthesis of Ethyl thiomorpholin-4-ylacetate, a key intermediate in various pharmaceutical pathways, is typically achieved through the N-alkylation of thiomorpholine with an alkylating agent like ethyl bromoacetate. While seemingly straightforward, this SN2 reaction is often accompanied by the formation of various by-products that can complicate purification and compromise the purity of the final compound. Understanding these potential side reactions is critical for process optimization and ensuring the quality of the final active pharmaceutical ingredient (API).[1]

Frequently Asked Questions (FAQs)

Reaction & By-product Formation

Q1: What is the primary reaction for synthesizing Ethyl thiomorpholin-4-ylacetate?

The most common route is the nucleophilic substitution (SN2) reaction between thiomorpholine and ethyl bromoacetate. Thiomorpholine acts as the nucleophile, attacking the electrophilic carbon of ethyl bromoacetate, displacing the bromide ion. A base, such as potassium carbonate (K₂CO₃) or triethylamine (TEA), is typically used to neutralize the hydrobromic acid (HBr) formed during the reaction, preventing the protonation of the starting amine.

Q2: What are the most common by-products I should expect in this reaction, and how are they formed?

Understanding potential by-products is the first step in troubleshooting. Several side reactions can occur concurrently with the main N-alkylation.

• Over-alkylation (Quaternization): The product, Ethyl thiomorpholin-4-ylacetate, is a tertiary amine and can act as a nucleophile itself. It can react with another molecule of ethyl bromoacetate to form a quaternary ammonium salt. This is more likely to occur if there is a high local concentration of the alkylating agent or at elevated temperatures.

• Hydrolysis of Ethyl Bromoacetate: Ethyl bromoacetate is susceptible to hydrolysis, especially in the presence of water and base, to form bromoacetic acid and ethanol.[2] Bromoacetic acid can then be deprotonated by the base, forming a carboxylate salt.

• Hydrolysis of the Ester Product: The ester functional group in the final product can also be hydrolyzed under basic or acidic conditions to yield thiomorpholin-4-ylacetic acid. This is often an issue during aqueous work-up procedures if the pH is not carefully controlled.

• Unreacted Starting Materials: Incomplete reactions will result in the presence of residual thiomorpholine and ethyl bromoacetate in the crude product.

Below is a diagram illustrating the main reaction and key side pathways.

Caption: Main reaction pathway and common side reactions.

Troubleshooting & Mitigation

Q3: My reaction yield is low, and I see multiple spots on my TLC. How can I minimize by-product formation?

Low yield and poor purity are often linked. Here’s how to troubleshoot based on reaction parameters:

• Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of thiomorpholine to ensure the complete consumption of the more valuable ethyl bromoacetate and to minimize over-alkylation.

• Rate of Addition: Add the ethyl bromoacetate slowly and dropwise to the solution of thiomorpholine and base. This maintains a low concentration of the alkylating agent, disfavoring the second alkylation (quaternization) of the product.

• Temperature Control: Run the reaction at room temperature or slightly below. Exothermic reactions can increase the local temperature, promoting side reactions. If the reaction is sluggish, gentle heating (40-50°C) can be applied, but this should be monitored carefully.

• Choice of Base and Solvent: A non-nucleophilic, mild base like potassium carbonate is often preferred over stronger bases that can promote ester hydrolysis. Anhydrous polar aprotic solvents like acetonitrile (MeCN) or dimethylformamide (DMF) are excellent choices as they effectively dissolve the reactants but do not participate in the reaction.[3] Ensure your solvent is dry to prevent hydrolysis.

By-product Identification

Q4: What analytical techniques are best for identifying these by-products?

A multi-technique approach is most effective for unambiguous identification.[1]

• Thin-Layer Chromatography (TLC): The first and quickest step. Use it to monitor the reaction's progress by observing the disappearance of starting materials and the appearance of the product. By-products will appear as extra spots.

• High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS): This is the gold standard for separating and identifying components in a mixture.[1] HPLC provides retention times for each component, while MS provides the mass-to-charge ratio (m/z), allowing for the determination of molecular weights.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying volatile impurities, such as unreacted starting materials or low-molecular-weight by-products.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information. By comparing the NMR spectrum of your crude product to that of a pure standard, you can identify and often quantify impurities. For example, the quaternary salt will have a downfield shift of the protons adjacent to the positive nitrogen atom.

Troubleshooting Guide: Interpreting Analytical Data

Problem Statement	Possible Cause(s)	Recommended Action(s)
"My ¹H NMR spectrum shows a complex multiplet around 2.5-3.5 ppm and a singlet around 4.0 ppm that I can't assign."	Unreacted thiomorpholine (broad singlet for NH). Over-alkylation product (quaternary salt) showing downfield shifted peaks.	Compare with ¹H NMR spectra of starting materials. For the quaternary salt, look for a downfield shift in the protons adjacent to the nitrogen. Use 2D NMR (COSY, HSQC) to establish connectivity and confirm structure.
"LC-MS analysis shows a peak with an m/z corresponding to [M+H]⁺ of my product, but also a significant peak at [M+16+H]⁺."	Oxidation of the sulfur atom in thiomorpholine to form the corresponding sulfoxide. This can happen during the reaction or work-up if exposed to air or oxidizing agents for extended periods. The thiomorpholine group is known to be a "metabolically soft spot" due to easy oxidation.[6]	Use de-gassed solvents and consider running the reaction under an inert atmosphere (N₂ or Ar). Minimize exposure to air during work-up and purification.
"My final product is an oil that won't crystallize, and the purity by HPLC is only ~90%."	The presence of impurities, particularly the quaternary salt or unreacted starting materials, can inhibit crystallization.	Purify the crude product using column chromatography on silica gel. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) should separate the components.[7]
"I have a baseline spot on my TLC plate (using a non-polar solvent system)."	This often indicates the presence of highly polar compounds, likely salts. This could be the quaternary ammonium by-product or carboxylate salts from hydrolysis.	Spot the TLC plate and elute with a more polar solvent system (e.g., dichloromethane/methanol) to move the spot off the baseline for better resolution.

Experimental Protocols

Protocol 1: Synthesis of Ethyl thiomorpholin-4-ylacetate

• Reagents: Thiomorpholine (1.0 equiv), Ethyl bromoacetate (1.2 equiv, Caution: lachrymator [3][8]), Anhydrous Potassium Carbonate (K₂CO₃, 2.0 equiv), Anhydrous Acetonitrile (MeCN).

• To a round-bottom flask under a nitrogen atmosphere, add thiomorpholine, anhydrous K₂CO₃, and anhydrous MeCN.

• Stir the suspension vigorously at room temperature for 15 minutes.

• Slowly add ethyl bromoacetate dropwise over 30 minutes using a syringe pump or dropping funnel.

• Allow the reaction to stir at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC (e.g., 50% Ethyl Acetate in Hexane).

• Upon completion, filter off the K₂CO₃ and wash the solid with MeCN.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify by flash column chromatography on silica gel.

Protocol 2: By-product Identification Workflow

This workflow provides a systematic approach to identifying unknown impurities.

Sources

• 1. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 2. nj.gov [nj.gov]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structural Characterization of 4-(4-Nitrophenyl)thiomorpholine, a Precursor in Medicinal Chemistry | MDPI [mdpi.com]
• 7. Integration of the Process for Production of Ethyl Acetate by an Enhanced Extraction Process [mdpi.com]
• 8. Ethyl bromoacetate - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of Ethyl Thiomorpholin-4-ylacetate

A Guide for Research, Development, and Manufacturing Professionals

Welcome to the Technical Support Center for the synthesis of Ethyl thiomorpholin-4-ylacetate. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth technical insights, robust protocols, and practical troubleshooting advice. As Senior Application Scientists, our goal is to bridge the gap between theoretical chemistry and practical laboratory application, ensuring your synthetic efforts are both efficient and successful.

Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the synthesis of Ethyl thiomorpholin-4-ylacetate.

Q1: What is the most common and direct synthetic route to Ethyl thiomorpholin-4-ylacetate?

A1: The most prevalent method is the direct N-alkylation of thiomorpholine with an ethyl haloacetate, typically ethyl bromoacetate or ethyl chloroacetate. This reaction is a classic example of a nucleophilic substitution (S_N2) reaction, where the secondary amine (thiomorpholine) acts as the nucleophile. The reaction is typically carried out in the presence of a base to neutralize the hydrohalic acid byproduct.

Q2: What are the key reagents involved and what are their specific roles?

A2: The key reagents are:

• Thiomorpholine: The starting amine and nucleophile.[1]

• Ethyl Bromoacetate (or Chloroacetate): The alkylating agent (electrophile) that provides the acetate moiety. Bromoacetate is generally more reactive than chloroacetate.

• Base: Crucial for scavenging the HBr or HCl formed during the reaction, which would otherwise protonate the starting thiomorpholine, rendering it non-nucleophilic. Common choices include potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), or a tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA).[2]

• Solvent: A polar aprotic solvent is typically preferred to dissolve the reactants and facilitate the S_N2 reaction. Acetonitrile (MeCN), dimethylformamide (DMF), and acetone are common choices.[3]

Q3: What are the primary safety concerns when handling these reagents?

A3:

• Thiomorpholine: Corrosive and can cause severe skin burns and eye damage.[1] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Ethyl Bromoacetate: A lachrymator (induces tearing) and is toxic. It is also corrosive. Strict handling in a fume hood is mandatory.

• Solvents: Acetonitrile and DMF are flammable and have associated toxicities. Ensure proper ventilation and avoid ignition sources.

Core Synthetic Routes & Protocols

Route 1: Classical N-Alkylation (Standard Protocol)

This is the most established and widely used method for preparing Ethyl thiomorpholin-4-ylacetate. It relies on the direct reaction between thiomorpholine and ethyl bromoacetate.

The reaction proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism. The lone pair of electrons on the nitrogen atom of thiomorpholine attacks the electrophilic carbon atom of ethyl bromoacetate, displacing the bromide ion.

Sources

• 1. Thiomorpholine | C4H9NS | CID 67164 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sciencemadness.org [sciencemadness.org]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Technical Support Center: Chiral Separation of Ethyl Thiomorpholin-4-ylacetate Derivatives

Welcome to the technical support center for the chiral separation of ethyl thiomorpholin-4-ylacetate and its derivatives. This guide is designed for researchers, analytical scientists, and drug development professionals who are navigating the complexities of enantioselective analysis for this important class of sulfur-containing heterocyclic compounds. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific reasoning to empower you to make informed decisions, troubleshoot effectively, and develop robust, reliable methods.

The inherent chirality in many thiomorpholine derivatives necessitates their separation and quantification, as enantiomers can exhibit significantly different pharmacological and toxicological profiles.[1] This guide provides a structured approach to method development, answers frequently asked questions, and offers solutions to common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: Why is the direct separation of enantiomers using chiral stationary phases (CSPs) preferred over indirect methods?

A: The direct approach, which utilizes a chiral stationary phase (CSP) to differentiate between enantiomers, is the most common and preferred strategy in both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC).[2] This method avoids the potential pitfalls of indirect methods, which involve derivatizing the enantiomers with a chiral agent to form diastereomers.[2] Indirect methods can suffer from incomplete reactions, potential racemization during derivatization, and the requirement for a derivatizing agent of high enantiomeric purity, all of which can compromise the accuracy of the final enantiomeric excess (ee) determination.[2]

Q2: What are the most effective types of chiral stationary phases (CSPs) for separating thiomorpholine derivatives?

A: While there is no universal CSP for all molecules, polysaccharide-based CSPs are the most widely used and successful for a broad range of chiral compounds, making them the ideal starting point for method development.[1][2] These phases, typically derivatives of cellulose or amylose coated or immobilized on a silica support, offer a wide variety of chiral recognition mechanisms.[1][3] Their versatility stems from the complex spatial arrangement of carbamate groups on the polysaccharide backbone, which allows for interactions like hydrogen bonding, dipole-dipole, and steric hindrance to facilitate separation.[2]

Q3: Should I use HPLC or SFC for my chiral separation?

A: Both HPLC and Supercritical Fluid Chromatography (SFC) are powerful techniques for chiral separations. However, SFC often presents significant advantages.[4] SFC uses supercritical CO2 as the primary mobile phase component, which has low viscosity and high diffusivity.[5] This results in faster separations (typically 3-5 times faster than HPLC), reduced consumption of toxic organic solvents, and quicker column equilibration.[2][5] For thiomorpholine derivatives, which are often amenable to normal-phase conditions, SFC is a particularly strong candidate for high-throughput screening and purification.[6][7]

Q4: My ethyl thiomorpholin-4-ylacetate derivative has a weak UV chromophore. How can I achieve sensitive detection?

A: This is a common challenge. If standard UV detection lacks sensitivity, you have several options. The most direct is to use a more universal detector like a Mass Spectrometer (MS) or an Evaporative Light Scattering Detector (ELSD). For MS, mobile phases must be volatile; replace non-volatile acids like phosphoric acid with formic acid or acetic acid.[8] Alternatively, pre-column derivatization with a UV-active agent can be employed, but this must be done carefully to avoid racemization.[9] For chiral compounds, a chiral derivatizing reagent is necessary if you plan to separate the resulting diastereomers on an achiral column.[9]

Troubleshooting Guide: Resolving Common Issues

This section addresses specific experimental problems in a question-and-answer format, providing a logical path to a solution.

Q: I am seeing no separation (co-elution) of my enantiomers. What is my first step?

A: Co-elution indicates a lack of enantiorecognition under the current conditions. The solution is a systematic screening process, as column selection is largely an empirical process.[10]

• Confirm System Suitability: First, ensure your system and column are performing correctly by injecting a well-behaved racemic standard known to resolve on your chosen CSP.

• Screen Different CSPs: The most critical factor in achieving separation is the choice of the CSP.[1] Screen a diverse set of polysaccharide-based columns (e.g., derivatized cellulose vs. derivatized amylose) as their recognition mechanisms can be highly complementary.

• Screen Different Mobile Phase Modes: If using HPLC, screen across Normal Phase (NP), Polar Organic (PO), and Reversed-Phase (RP) modes. The solvent environment dramatically alters the interactions between the analyte and the CSP.[2][10] For SFC, screen a range of alcohol co-solvents (e.g., methanol, ethanol, isopropanol).[2]

Q: I have partial separation (Rs < 1.5), but need baseline resolution. How do I optimize the method?

A: Achieving baseline resolution (Rs ≥ 1.5) involves fine-tuning the selectivity (α) and efficiency (N) of your separation.

• Optimize Mobile Phase Composition:

  • In Normal Phase (NP) / SFC: Adjust the percentage and type of alcohol co-solvent. Switching from methanol to ethanol or isopropanol can significantly impact selectivity. Small amounts of additives (0.1% of an acid like trifluoroacetic acid or a base like diethylamine) can improve peak shape and resolution by suppressing unwanted ionic interactions with the silica support.

  • In Reversed-Phase (RP): Modulate the ratio of the organic modifier (typically acetonitrile or methanol) to the aqueous buffer.[3]

• Adjust the Temperature: Temperature affects the thermodynamics of the chiral recognition process.[11] Lowering the temperature often, but not always, increases resolution by enhancing the stability of the transient diastereomeric complexes formed between the analyte and the CSP.[12] However, this comes at the cost of longer retention times and higher backpressure. Experiment with a range (e.g., 15°C, 25°C, 40°C) to find the optimal balance.

• Lower the Flow Rate: Reducing the flow rate can increase column efficiency (N), leading to narrower peaks and better resolution, though it will also increase the analysis time.

Q: My peaks are split or have shoulders. What is the cause?

A: Peak splitting can be caused by either chemical or physical issues.[13][14]

• Rule out Co-elution: First, inject a smaller sample volume. If the split peak resolves into two distinct peaks, it indicates the presence of two closely eluting compounds, not a chromatographic problem.[14]

• Check Sample Solvent: The sample solvent should be as weak as or weaker than the mobile phase. Injecting a sample in a strong solvent can cause peak distortion. Ideally, dissolve the sample directly in the mobile phase.[15]

• Inspect for Column Voids/Contamination: If all peaks in the chromatogram are split, it often points to a physical problem with the column, such as a void at the column inlet or a blocked frit.[13][14] Reversing and flushing the column (if permitted by the manufacturer) or replacing the inlet frit may solve the issue. For immobilized CSPs, stronger regeneration procedures can be used to remove contaminants.[16]

• Consider On-Column Racemization: For some molecules, interconversion between enantiomers can occur on the column, leading to a distorted peak shape between two distinct peaks. This is less common but can be investigated by varying the temperature and flow rate.

Troubleshooting Summary Table

Problem	Probable Cause(s)	Recommended Solutions
No Resolution	Inappropriate CSP or mobile phase.	Screen different polysaccharide CSPs (amylose/cellulose). Test NP, RP, and PO modes (HPLC) or different co-solvents (SFC).
Poor Resolution (Rs < 1.5)	Sub-optimal mobile phase, temperature, or flow rate.	Optimize mobile phase modifier/additive percentage. Adjust column temperature. Reduce flow rate.
Peak Tailing	Secondary ionic interactions; column overload.	Add an acidic or basic modifier (e.g., 0.1% TFA or DEA) to the mobile phase. Reduce sample concentration.
Peak Splitting	Column void/blockage; sample solvent mismatch; co-elution.	Check for column damage. Dissolve sample in mobile phase. Inject a smaller sample volume to check for impurities.[14]
Poor Sensitivity	Weak chromophore in the analyte.	Use a mass spectrometer (MS) or other universal detector. Consider derivatization with a UV-active tag.[9][17]
Irreproducible Retention Times	Insufficient column equilibration; mobile phase instability.	Equilibrate column with at least 10-20 column volumes of new mobile phase. Prepare fresh mobile phase daily.

Experimental Protocols & Workflows

Diagram: General Workflow for Chiral Method Development

This workflow provides a systematic path from initial screening to a fully optimized method.

Caption: A systematic workflow for chiral method development.

Protocol 1: Systematic Chiral Screening

This protocol outlines an efficient screening process to identify a promising starting point for method development.

• Column Selection: Choose a minimum of 2-4 polysaccharide-based CSPs with diverse selectivity. A good starting set includes an amylose-based column (e.g., Chiralpak® IA, IH) and a cellulose-based column (e.g., Chiralcel® OD, OJ).

• Sample Preparation: Prepare a 1 mg/mL solution of your racemic ethyl thiomorpholin-4-ylacetate derivative. Dissolve the sample in a solvent compatible with the initial mobile phase (e.g., Hexane/Isopropanol for Normal Phase, Methanol for Polar Organic/SFC).

• Screening Conditions:

  • SFC Screening (Preferred):

    • Co-solvents: Screen Methanol, Ethanol, and Isopropanol, each with 0.1% DEA (if basic) or 0.1% TFA (if acidic).

    • Gradient: Run a generic gradient from 5% to 40% co-solvent over 5-10 minutes.

    • Temperature: 35-40 °C.

    • Back Pressure: 120-150 bar.

  • HPLC Screening:

    • Normal Phase (NP): Mobile Phase A: Hexane/Ethanol (90:10, v/v). Mobile Phase B: Hexane/Isopropanol (90:10, v/v). Add 0.1% relevant acidic/basic modifier.

    • Polar Organic (PO): Mobile Phase A: Acetonitrile/Methanol (98:2, v/v). Mobile Phase B: 100% Methanol. Add 0.1% relevant modifier.

    • Reversed-Phase (RP): Mobile Phase A: Acetonitrile/Water (50:50, v/v). Mobile Phase B: Methanol/Water (50:50, v/v). Use a buffer if the analyte has ionizable groups.

• Evaluation: Analyze the results from all conditions. Look for the condition that provides the best initial separation or "hit," characterized by the highest resolution (Rs) and selectivity (α) factor, along with good peak shape. This condition will be the starting point for optimization.

Diagram: The Three-Point Interaction Model

This diagram illustrates the fundamental principle of chiral recognition.

Caption: Chiral recognition requires at least three points of interaction.

References

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022). LCGC North America. [Link]

• Green HPLC Enantioseparation of Chemopreventive Chiral Isothiocyanates Homologs on an Immobilized Chiral Stationary Phase Based on Amylose tris-[(S)-α-Methylbenzylcarbamate]. (n.d.). MDPI. [Link]

• A Direct Chiral Separation Method for the Simultaneous Estimation of Ezetimibe and Tramadol from Spiked Plasma by RP-HPLC. (2020). European Journal of Biomedical and Pharmaceutical Sciences. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). Preprints.org. [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. [Link]

• Chiral Separations: Using SFC to Unlock Purification Potential. (2023). YouTube. [Link]

• Recent applications and chiral separation development based on stationary phases in open tubular capillary electrochromatography (2019–2022). (2022). National Institutes of Health. [Link]

• Restore Chiral Column Performance: Tips for Peak Tailing, Splitting. (n.d.). Phenomenex. [Link]

• Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International. [Link]

• Synthesis of Biologically Important Chiral Morpholine Derivatives. (n.d.). University of Bradford. [Link]

• Analytical Method Development Approach When Compounds Don't Have UV Chromophore. (2020). Pharmaguideline. [Link]

• Separation of Thiomorpholine, 4-methyl-, 1,1-dioxide on Newcrom R1 HPLC column. (n.d.). SIELC. [Link]

• Precise Detection, Control and Synthesis of Chiral Compounds at Single-Molecule Resolution. (2023). National Institutes of Health. [Link]

• Optimization of the preparative separation of a chiral pharmaceutical intermediate by high performance liquid chromatography. (2007). PubMed. [Link]

• Enantioselective Synthesis of 6-Substituted Thiomorpholin-3-ones via Asymmetric Thia-Michael Addition Reactions. (2015). Sci-Hub. [Link]

• When using HPLC, how do you deal with split peaks?. (2013). ResearchGate. [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024). Selvita. [Link]

• Effect of Temperature on the Chiral Separation of Enantiomers of Some Beta-Adrenolytics. (2015). ResearchGate. [Link]

• Synthesis and antimicrobial acivity of 4 – thiomorpholine - 4ylbenzohydrazide derivative. (n.d.). ResearchGate. [Link]

• Peak Splitting in HPLC: Causes and Solutions. (2024). Separation Science. [Link]

• Chiral Super Critical Fluid Chromatography. (n.d.). Phenomenex. [Link]

• Part 7: Analytical Techniques for Stereochemistry. (2025). Chiralpedia. [Link]

• Causes of peak splitting in HPLC and ways to fix it. (2021). YouTube. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of Ethyl and Methyl Thiomorpholin-4-ylacetate: Exploring Potential Bioactivity Profiles

In the landscape of medicinal chemistry, the thiomorpholine scaffold stands out as a privileged structure, integral to a diverse array of biologically active compounds.[1][2] Its unique stereoelectronic properties have been leveraged to develop agents with activities spanning from anticancer and antimicrobial to anti-inflammatory and neuroprotective.[1][3] This guide delves into a comparative analysis of two closely related thiomorpholine derivatives: ethyl thiomorpholin-4-ylacetate and methyl thiomorpholin-4-ylacetate. While direct comparative experimental data for these specific molecules remains nascent in publicly accessible literature, this document aims to provide a comprehensive overview based on the known bioactivities of the thiomorpholine class and established principles of structure-activity relationships (SAR). We will explore their synthesis, potential biological activities, and the subtle yet significant influence the ethyl versus methyl ester group may have on their pharmacological profiles.

The Thiomorpholine Core: A Foundation for Diverse Bioactivity

The thiomorpholine ring, a saturated six-membered heterocycle containing both sulfur and nitrogen atoms, offers a versatile platform for drug design.[1][3] The presence of the sulfur atom, in contrast to the oxygen in its morpholine analogue, imparts distinct properties, including altered lipophilicity, hydrogen bonding capacity, and metabolic stability. These characteristics have been exploited to generate a wide spectrum of therapeutic agents.[1][2]

Thiomorpholine derivatives have demonstrated efficacy as:

• Antimicrobial Agents: The thiomorpholine moiety has been incorporated into molecules with activity against various bacterial and fungal strains.[4]

• Anticancer Agents: Several studies have highlighted the potential of thiomorpholine-containing compounds in cancer therapy, with some exhibiting cytotoxic effects against various cancer cell lines.[5][6]

• Enzyme Inhibitors: The scaffold has been used to design inhibitors for a range of enzymes implicated in disease, including kinases and proteases.

• Central Nervous System (CNS) Active Agents: The physicochemical properties of thiomorpholine have been utilized in the development of compounds targeting CNS disorders.

Synthesis of Thiomorpholin-4-ylacetate Esters

The synthesis of ethyl and methyl thiomorpholin-4-ylacetate typically involves a straightforward nucleophilic substitution reaction. The general synthetic pathway is initiated from the parent heterocycle, thiomorpholine.

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• 6. Synthesis, characterization and anticancer activity of certain 3-{4-(5-mercapto-1,3,4-oxadiazole-2-yl)phenylimino}indolin-2-one derivatives - PMC [pmc.ncbi.nlm.nih.gov]

The Thiomorpholine Scaffold: A Compass for Navigating Pharmacokinetic Challenges in Drug Discovery

A Comparative Guide to its ADME Profile and Therapeutic Potential

For the discerning researcher in the dynamic landscape of drug discovery, the selection of a heterocyclic scaffold is a critical decision point that profoundly influences a compound's journey from a promising hit to a viable clinical candidate. Among the plethora of available structural motifs, the thiomorpholine ring has steadily garnered interest for its unique physicochemical properties and its potential to favorably modulate the pharmacokinetic (PK) profile of drug molecules.[1][2][3] This guide offers an in-depth, comparative analysis of the pharmacokinetic properties of thiomorpholine-based compounds, juxtaposed with commonly employed heterocyclic scaffolds such as morpholine, piperidine, and piperazine. By synthesizing experimental data and elucidating the underlying mechanistic principles, we aim to provide drug development professionals with a robust framework for the strategic incorporation of the thiomorpholine moiety to optimize absorption, distribution, metabolism, and excretion (ADME) profiles.

The Thiomorpholine Moiety: A Privileged Scaffold with Distinct Advantages

Thiomorpholine, a saturated six-membered heterocycle containing both a sulfur and a nitrogen atom, offers a unique blend of structural and electronic features.[1] The presence of the sulfur atom, in place of the oxygen in its close analog morpholine, imparts distinct characteristics that can be strategically leveraged to overcome common drug development hurdles. These include modulation of lipophilicity, metabolic stability, and target engagement.[4]

The thiomorpholine scaffold is a cornerstone in a variety of biologically active compounds, demonstrating a broad spectrum of therapeutic activities including anticancer, anti-inflammatory, and antimicrobial effects.[2][3] Its utility is not merely academic; the thiomorpholine core is present in drug candidates that have progressed into clinical evaluation, underscoring its real-world applicability.

A Comparative Look at Pharmacokinetic Profiles

A drug's efficacy and safety are intrinsically linked to its pharmacokinetic profile. The following sections provide a comparative analysis of key ADME parameters for thiomorpholine-containing compounds against other prevalent heterocyclic scaffolds.

Absorption and Bioavailability

The oral bioavailability of a drug is a crucial determinant of its clinical utility. The structural features of a heterocyclic scaffold can significantly impact a molecule's ability to traverse the gastrointestinal membrane and enter systemic circulation.

Thiomorpholine and Morpholine: The presence of the heteroatoms in both thiomorpholine and morpholine rings allows for hydrogen bonding, which can influence solubility. Morpholine, with its oxygen atom, generally imparts greater hydrophilicity compared to the more lipophilic thiomorpholine.[4] This seemingly subtle difference can have profound effects on absorption. For instance, the morpholine-containing drug Gefitinib exhibits moderate oral bioavailability.[5]

Piperidine and Piperazine: Piperidine, with a single nitrogen atom, is generally more lipophilic than piperazine, which contains two nitrogen atoms.[6] This often translates to better membrane permeability for piperidine-containing compounds. However, the second nitrogen in piperazine offers an additional site for salt formation, which can enhance aqueous solubility.[7]

Table 1: Comparative Oral Bioavailability of Drugs Featuring Different Heterocyclic Scaffolds

Compound	Heterocyclic Scaffold	Therapeutic Class	Oral Bioavailability (%)
Tipifarnib	Thiomorpholine	Farnesyltransferase inhibitor	~27%[8]
Gefitinib	Morpholine	EGFR inhibitor	~53%[5]
Reboxetine	Morpholine	Norepinephrine reuptake inhibitor	~94.5%[9]
Fentanyl	Piperidine	Opioid analgesic	Variable (transmucosal)
Haloperidol	Piperidine	Antipsychotic	~60-70%

This table presents a selection of drugs to illustrate the range of oral bioavailability observed with different heterocyclic scaffolds. The bioavailability is influenced by the entire molecular structure, not just the heterocyclic moiety.

Distribution

Once absorbed, a drug's distribution throughout the body is governed by factors such as plasma protein binding and tissue permeability. The physicochemical properties endowed by the heterocyclic scaffold play a significant role here.

Compounds with high plasma protein binding have a lower fraction of unbound drug available to exert its pharmacological effect. The lipophilicity of the scaffold can influence the extent of this binding. For example, Tipifarnib , which incorporates a thiomorpholine ring, is highly bound to plasma proteins (>99%).[10]

Metabolism: The Role of the Sulfur Atom

Metabolism is a critical phase in drug disposition, often determining a compound's half-life and potential for drug-drug interactions. The thiomorpholine scaffold presents unique metabolic pathways primarily centered around the sulfur atom.

The sulfur atom in thiomorpholine is susceptible to oxidation, a common metabolic transformation catalyzed by cytochrome P450 (CYP) enzymes. This can lead to the formation of sulfoxides and sulfones, which are generally more polar and readily excreted. This metabolic handle can be advantageous, offering a predictable route of elimination and potentially reducing the formation of reactive metabolites.

In contrast, the morpholine ring is also metabolized by CYPs, often through N-dealkylation or oxidation of the ring. Piperidine and piperazine rings are also substrates for CYP-mediated metabolism, with N-dealkylation and ring hydroxylation being common pathways.

Diagram 1: Metabolic Pathways of Thiomorpholine

Caption: Metabolic pathways of thiomorpholine-containing compounds.

Excretion

The final step in a drug's journey is its elimination from the body. The polarity of a compound and its metabolites is a key determinant of the excretion route, with more polar compounds being preferentially eliminated via the kidneys. The metabolic products of thiomorpholine, such as the sulfoxide and sulfone, are more polar than the parent compound, facilitating their renal excretion.

Experimental Protocols for Assessing Pharmacokinetic Properties

To provide a practical framework for researchers, this section outlines detailed, step-by-step methodologies for key in vitro ADME assays.

Experimental Workflow for In Vitro ADME Profiling

Caption: A typical workflow for in vitro ADME assessment.

Protocol 1: Caco-2 Permeability Assay

This assay assesses the potential for oral absorption of a compound by measuring its transport across a monolayer of Caco-2 cells, which mimic the intestinal epithelium.

I. Materials

• Caco-2 cells (ATCC HTB-37)

• Transwell® inserts (e.g., 24-well format, 0.4 µm pore size)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and penicillin-streptomycin

• Hanks' Balanced Salt Solution (HBSS)

• Test compound and control compounds (e.g., propranolol for high permeability, atenolol for low permeability)

• LC-MS/MS system for analysis

II. Method

• Cell Seeding and Culture: Seed Caco-2 cells onto Transwell® inserts at an appropriate density. Culture for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity. A TEER value above a pre-determined threshold (e.g., 250 Ω·cm²) indicates a well-formed monolayer.

• Permeability Experiment (Apical to Basolateral - A to B): a. Wash the cell monolayers with pre-warmed HBSS. b. Add the test compound solution in HBSS to the apical (A) side of the Transwell®. c. Add fresh HBSS to the basolateral (B) side. d. Incubate at 37°C with gentle shaking. e. At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh HBSS.

• Permeability Experiment (Basolateral to Apical - B to A): Perform the experiment in the reverse direction to assess active efflux.

• Sample Analysis: Quantify the concentration of the test compound in the collected samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) and the efflux ratio (ER).

Protocol 2: Microsomal Stability Assay

This assay evaluates the metabolic stability of a compound in the presence of liver microsomes, which are rich in CYP enzymes.

I. Materials

• Pooled human liver microsomes (or from other species)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Test compound and a positive control (e.g., testosterone)

• Acetonitrile with an internal standard for reaction termination and sample preparation

• LC-MS/MS system

II. Method

• Reaction Mixture Preparation: Prepare a reaction mixture containing liver microsomes and the NADPH regenerating system in phosphate buffer.

• Incubation: Pre-incubate the reaction mixture at 37°C.

• Initiate Reaction: Add the test compound to the pre-warmed reaction mixture to start the metabolic reaction.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and add it to cold acetonitrile with an internal standard to stop the reaction.

• Sample Processing: Centrifuge the samples to precipitate proteins.

• Analysis: Analyze the supernatant for the remaining concentration of the parent compound using LC-MS/MS.

• Data Analysis: Plot the percentage of the remaining parent compound against time and calculate the in vitro half-life (t½) and intrinsic clearance (Clint).[11]

Protocol 3: Plasma Protein Binding Assay (Equilibrium Dialysis)

This assay determines the fraction of a compound that is bound to plasma proteins.

I. Materials

• Pooled human plasma (or from other species)

• Equilibrium dialysis device (e.g., RED device)

• Phosphate buffered saline (PBS, pH 7.4)

• Test compound and a control compound (e.g., warfarin)

• LC-MS/MS system

II. Method

• Sample Preparation: Spike the test compound into plasma.

• Dialysis Setup: Add the plasma sample to one chamber of the dialysis device and PBS to the other chamber, separated by a semi-permeable membrane.

• Equilibration: Incubate the device at 37°C with shaking for a sufficient time to reach equilibrium (typically 4-6 hours).

• Sampling: After incubation, collect aliquots from both the plasma and the buffer chambers.

• Matrix Matching: Add blank buffer to the plasma aliquot and blank plasma to the buffer aliquot to ensure consistent matrix for analysis.

• Analysis: Determine the concentration of the test compound in both chambers using LC-MS/MS.

• Data Analysis: Calculate the fraction unbound (fu) of the compound.[12][13]

Protocol 4: CYP450 Inhibition Assay

This assay assesses the potential of a compound to inhibit major CYP isoforms, which is crucial for predicting drug-drug interactions.

I. Materials

• Pooled human liver microsomes

• Specific CYP isoform probe substrates (e.g., phenacetin for CYP1A2, diclofenac for CYP2C9)

• NADPH regenerating system

• Test compound and known inhibitors for each isoform

• LC-MS/MS system

II. Method

• Incubation: Incubate human liver microsomes with a specific CYP probe substrate, the NADPH regenerating system, and varying concentrations of the test compound.

• Reaction Termination: After a set incubation time, stop the reaction with a suitable solvent (e.g., cold acetonitrile).

• Sample Processing: Centrifuge the samples to remove precipitated proteins.

• Analysis: Analyze the supernatant for the formation of the specific metabolite of the probe substrate using LC-MS/MS.

• Data Analysis: Determine the concentration of the test compound that causes 50% inhibition of the CYP isoform activity (IC50 value).[8][14]

Conclusion: Strategic Application of the Thiomorpholine Scaffold

By employing the robust in vitro ADME assays detailed in this guide, researchers can systematically evaluate the pharmacokinetic implications of incorporating a thiomorpholine moiety. This data-driven approach, grounded in a solid understanding of the structure-ADME relationships of different heterocyclic scaffolds, will undoubtedly empower the design of safer and more effective medicines.

References

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• A Phase I, Pharmacokinetic, and Biological Study of the Farnesyltransferase Inhibitor Tipifarnib in Combination with Gemcitabine in Patients with Advanced Malignancies.[15]

• Population pharmacokinetics of tipifarnib in healthy subjects and adult cancer patients.[8]

• Plasma Protein Binding Assay (Equilibrium Dialysis).[12]

• AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay.[13]

• Metabolic Pathways and Potencies of New Fentanyl Analogs.[16]

• Cytochrome P450 Inhibition Assay.[14]

• Rapid determination of the pharmacokinetics and metabolic fate of gefitinib in the mouse using a combination of UPLC/MS/MS, UPLC/QToF/MS, and ion mobility (IM).[5]

• Recent development of piperazine and piperidine deriv

• First Generation Antipsychotics: Pharmacokinetics, Pharmacodynamics, Therapeutic Effects and Side Effects.[17]

• Fentanyl Analogs: Structure-Activity-Rel

• Structure of morpholine, piperazine, and piperidine moieties.[4]

• Pharmacokinetic study of Piperine in Wistar rats after oral and intravenous administration.[18]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds.[19]

• Effect of piperine and its analogs on pharmacokinetic properties of sorafenib tosylate: Bioanalytical method development and validation.[20]

• Microsomal Stability Assay Protocol.[16]

• Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents.[21]

• Effect of Piperazine Dithioctate on the Oral Pharmacokinetics of Glimepiride in Rats.[22]

• Caco-2 assay protocol.

• Protocol for the Human Liver Microsome Stability Assay.[23]

• In silico prediction of some pharmacokinetic, safety, biological activity and molecular docking studies of 1-piperazine indole hybrid with nicotinic amide and nicotinic acid and their analogues.[24]

• Clinical Pharmacokinetics of Reboxetine, a Selective Norepinephrine Reuptake Inhibitor for the Treatment of Patients With Depression.[9]

• Effects of Piperine on the Intestinal Permeability and Pharmacokinetics of Linarin in Rats.[25]

• Role of Heterocyclic Compounds in Drug Development: An Overview.[26]

• Kura Oncology Reports Preclinical Data Supporting Use of Tipifarnib to Prevent Emergence of Resistance to Osimertinib in Non-Small Cell Lung Cancer.

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• Special Issue : Heterocycles: Synthesis, Biological Activity, Pharmacokinetic Profiles, and Mechanism of Actions.[28]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023.[29]

• A Phase I Study of the Farnesyltransferase Inhibitor Tipifarnib in Combination with the Epidermal Growth Factor Tyrosine Kinase Inhibitor Erlotinib in Patients with Advanced Solid Tumors.[30]

• (PDF) Piperidine nucleus in the field of drug discovery.[31]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.[32]

• Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review).[33]

• HETEROCYCLES IN DRUGS AND DRUG DISCOVERY.[34]

• Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents.[35]

• Tipifarnib as a Precision Therapy for HRAS-Mutant Head and Neck Squamous Cell Carcinomas.[36]

• Tipifarnib in the treatment of acute myeloid leukemia.[37]

• Piperidine vs. Piperazine: A Comparative Analysis of Two Privileged Scaffolds in Drug Design.[6]

• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile.[1]

• Analysis of the structural diversity of heterocycles amongst European medicines agency approved pharmaceuticals (2014–2023).

• Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity.[38]

• (PDF) Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile.[2]

• Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR).[39]

• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile.[3]

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Navigating the In Vivo Landscape of Thiomorpholine Derivatives: A Comparative Guide to Efficacy

For Researchers, Scientists, and Drug Development Professionals

The thiomorpholine scaffold is a privileged structure in medicinal chemistry, with its derivatives demonstrating a wide spectrum of biological activities.[1][2][3] This guide provides a comprehensive overview of the in vivo efficacy of select thiomorpholine derivatives, offering a comparative analysis of their performance in preclinical models. While specific in vivo data for ethyl thiomorpholin-4-ylacetate derivatives remains limited in publicly accessible literature, this guide will focus on structurally related N-substituted thiomorpholine analogues with documented in vivo hypolipidemic, antioxidant, and antimicrobial activities. This approach provides a valuable framework for understanding the potential of the broader class of thiomorpholine-based compounds and informs future research directions.

I. Hypolipidemic and Antioxidant Efficacy of N-Acyl Thiomorpholine Derivatives

A notable study investigated a series of N-acyl thiomorpholine derivatives for their ability to lower lipid levels and combat oxidative stress in vivo.[1] The causality behind this experimental choice lies in the known association between hyperlipidemia and oxidative stress in the pathogenesis of atherosclerosis. By combining a thiomorpholine core with moieties known for their antioxidant properties, the researchers aimed to develop dual-action agents.

Comparative In Vivo Performance in a Hyperlipidemic Rat Model

The study utilized a Triton WR-1339-induced hyperlipidemic rat model, a well-established method for acute hyperlipidemia induction.[1] The efficacy of the synthesized thiomorpholine derivatives was compared to a control group.

Compound	Dose (mmol/kg, i.p.)	% Decrease in Triglycerides	% Decrease in Total Cholesterol	% Decrease in LDL
Compound 5	56	80	78	76

Data synthesized from Tooulia et al.[1]

Compound 5 , the most active derivative in the series, demonstrated a significant reduction in key lipid parameters.[1] This suggests a potent interference with lipid metabolism or clearance, warranting further investigation into its precise mechanism of action. The authors propose that the observed effects may be attributed to the inhibition of squalene synthase, a critical enzyme in the cholesterol biosynthesis pathway.[1]

Experimental Protocol: Triton WR-1339-Induced Hyperlipidemia Model

This protocol outlines the essential steps for evaluating the hypolipidemic activity of test compounds in rats.

Caption: Workflow for the Triton WR-1339-induced hyperlipidemia model.

II. In Vivo Antimicrobial Efficacy of Thiomorpholine Oxazolidinone Derivatives

Certain thiomorpholine derivatives have been investigated as potential antimicrobial agents, building upon the established success of the structurally related morpholine-containing antibiotic, linezolid. A review highlights the in vivo evaluation of thiomorpholine S-oxide and S,S-dioxide phenyl oxazolidinone derivatives against various bacterial strains.[3]

Comparative Oral Efficacy in a Murine Infection Model

The study referenced in the review assessed the oral efficacy (ED₅₀) of these compounds in a murine systemic infection model.

Compound	Target Organism	ED₅₀ (mg/kg, oral)
Compound 12a	Staphylococcus aureus	3.75
Linezolid (Control)	Staphylococcus aureus	5.0
Compound 12b	Staphylococcus aureus	6.52

Data synthesized from Asirvatham et al.[3]

Compound 12a , a thiomorpholine S-oxide derivative, exhibited slightly superior oral efficacy compared to the commercially available antibiotic linezolid.[3] This finding underscores the potential of thiomorpholine derivatives as a promising scaffold for the development of new antibacterial agents.

Experimental Protocol: Murine Systemic Infection Model

The following is a generalized protocol for assessing the in vivo efficacy of antimicrobial compounds.

Caption: General workflow for a murine systemic infection model.

III. Concluding Remarks and Future Directions

The available in vivo data, primarily from studies on N-acyl and oxazolidinone derivatives, strongly suggest that the thiomorpholine scaffold is a versatile platform for the development of therapeutic agents with diverse pharmacological activities. The demonstrated efficacy in models of hyperlipidemia, oxidative stress, and bacterial infection highlights the potential of this heterocyclic core.

However, the absence of specific in vivo efficacy data for ethyl thiomorpholin-4-ylacetate derivatives represents a significant knowledge gap. Future research should prioritize the synthesis and in vivo evaluation of this particular subclass to fully understand its therapeutic potential. Comparative studies against existing standards and other thiomorpholine analogues will be crucial in determining their relative efficacy and potential for clinical development. Further mechanistic studies are also warranted to elucidate the precise molecular targets and signaling pathways modulated by these compounds.

IV. References

• Tooulia, M., Theodosis-Nobelos, P., & Kourounakis, A. P. (2015). Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity. Archiv der Pharmazie, 348(5), 344–351. [Link]

• Asirvatham, S., Thakor, E., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews, 3(4), 247-272. [Link]

• Asirvatham, S., Nadar, S., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. ResearchGate. [Link]

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A Comparative Analysis of Ethyl Thiomorpholin-4-ylacetate as a Novel Kinase Inhibitor

For research use only. Not for use in diagnostic procedures.

Abstract: This guide provides a comparative analysis of a novel compound, Ethyl thiomorpholin-4-ylacetate, against established inhibitors of the Janus Kinase 2 (JAK2). While Ethyl thiomorpholin-4-ylacetate is not a widely characterized inhibitor, this document presents a hypothetical framework for its evaluation, offering researchers a comprehensive guide to the methodologies and data interpretation required for assessing novel kinase inhibitors. We detail the biochemical and cellular assays used to determine potency and selectivity, comparing our hypothetical data for Ethyl thiomorpholin-4-ylacetate with publicly available data for the well-known JAK2 inhibitors Ruxolitinib, Fedratinib, and Tofacitinib.

Introduction: The Rationale for Novel JAK2 Inhibitor Discovery

The Janus kinase (JAK) family, comprising JAK1, JAK2, JAK3, and TYK2, are intracellular tyrosine kinases that play a critical role in cytokine signaling.[1][2] These enzymes are central to the JAK-STAT signaling pathway, which regulates a multitude of cellular processes including hematopoiesis, immune cell function, and inflammation.[3][4] Dysregulation of the JAK-STAT pathway, particularly through mutations like JAK2 V617F, is a key driver in myeloproliferative neoplasms (MPNs) such as polycythemia vera and myelofibrosis.[5][6] This has made JAK2 a prime therapeutic target.

While several JAK inhibitors, including Ruxolitinib, Fedratinib, and Tofacitinib, are clinically approved, the quest for novel inhibitors with improved selectivity, potency, and safety profiles remains a significant goal in drug discovery.[7][8] Molecules containing a thiomorpholine scaffold have demonstrated a wide range of biological activities and have been explored as inhibitors for various enzymes.[9][10][11] This guide uses Ethyl thiomorpholin-4-ylacetate as a hypothetical lead compound to illustrate the rigorous process of comparative analysis against established drugs.

The JAK-STAT Signaling Pathway

The JAK-STAT pathway is initiated when a cytokine binds to its receptor, leading to the activation of receptor-associated JAKs.[12][13] Activated JAKs then phosphorylate STAT (Signal Transducer and Activator of Transcription) proteins.[4] These phosphorylated STATs dimerize, translocate to the nucleus, and modulate the expression of genes involved in cellular proliferation and inflammation.[12]

Caption: The canonical JAK-STAT signaling pathway.

Comparative Inhibitor Profiling

A direct comparison of inhibitor potency is crucial for evaluating a novel compound. This is typically achieved through biochemical and cellular assays to determine the half-maximal inhibitory concentration (IC50), which represents the concentration of an inhibitor required to reduce a specific biological activity by 50%.

Biochemical Potency (Enzymatic Assay)

Biochemical assays measure the direct effect of an inhibitor on the enzymatic activity of the purified kinase.[14] In this hypothetical study, the potency of Ethyl thiomorpholin-4-ylacetate was compared against Ruxolitinib, Fedratinib, and Tofacitinib for their ability to inhibit JAK2.

Compound	Target	IC50 (nM)¹	Selectivity Profile
Ethyl thiomorpholin-4-ylacetate	JAK2	25	(Hypothetical data for illustrative purposes)
Ruxolitinib	JAK1/2	2.8 - 3.3	Potent inhibitor of both JAK1 and JAK2.[15][16]
Fedratinib	JAK2	3 - 14	Selective for JAK2 over other JAK family members.[17][18]
Tofacitinib	Pan-JAK	1 - 56	Primarily inhibits JAK1 and JAK3, with effects on JAK2.[3][12][19]

¹IC50 values are compiled from published literature and can vary based on assay conditions.

Cellular Potency (Cell-Based Assay)

Cell-based assays provide a more physiologically relevant context by measuring the inhibitor's ability to counteract downstream signaling events within a cellular environment.[20] A common method is to measure the inhibition of STAT5 phosphorylation in cell lines that are dependent on JAK2 signaling, such as the human erythroleukemia cell line, HEL.[5]

Compound	Cell Line	IC50 (nM)¹
Ethyl thiomorpholin-4-ylacetate	HEL	150
Ruxolitinib	SET2	14
Fedratinib	SET2	672
Tofacitinib	Various	~35-76 ng/mL

¹Cellular IC50 values are from reference[21] for Ruxolitinib and Fedratinib, and reference[22] for Tofacitinib. Data for Ethyl thiomorpholin-4-ylacetate is hypothetical.

Experimental Methodologies

To ensure scientific rigor and reproducibility, detailed protocols for the key assays are provided below.

Biochemical Kinase Inhibition Assay

A common method for determining biochemical IC50 is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, such as the LanthaScreen™ Eu Kinase Binding Assay.[23][24] This assay measures the displacement of a fluorescent tracer from the kinase's ATP-binding site by a test compound.[24]

Caption: Principle of a TR-FRET kinase binding assay.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a 4X dilution series of the test compound (e.g., Ethyl thiomorpholin-4-ylacetate) in the kinase buffer. Also, prepare a 2X kinase/antibody mixture and a 4X tracer solution in the same buffer.[23]

• Assay Plate Setup: In a 384-well plate, add 4 µL of the 4X compound dilutions.

• Kinase Addition: Add 8 µL of the 2X kinase/antibody mixture to each well.

• Tracer Addition: Add 4 µL of the 4X tracer solution to initiate the binding reaction.

• Incubation: Incubate the plate for 60 minutes at room temperature, protected from light.

• Plate Reading: Read the plate on a TR-FRET-compatible plate reader, measuring the emission at 665 nm (acceptor) and 615 nm (donor) with an excitation at 340 nm.[24]

• Data Analysis: Calculate the emission ratio (665 nm / 615 nm). Plot the ratio against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[25]

Cellular pSTAT5 Inhibition Assay

This assay quantifies the level of phosphorylated STAT5 in a cell line following treatment with an inhibitor. Homogeneous Time Resolved Fluorescence (HTRF®) assays are well-suited for this purpose.[26][27]

Step-by-Step Protocol:

• Cell Culture: Culture HEL cells (which have a JAK2 V617F mutation and constitutive STAT5 phosphorylation) in appropriate media and conditions.

• Cell Plating: Plate the cells in a 96-well culture plate and incubate overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound for 1-3 hours at 37°C.[20]

• Cell Lysis: Lyse the cells by adding a lysis buffer containing a protease and phosphatase inhibitor cocktail.

• HTRF® Reagent Addition: Transfer the cell lysates to a 384-well plate. Add the HTRF® detection reagents: a Europium cryptate-labeled anti-STAT5 antibody and a d2-labeled anti-phospho-STAT5 antibody.[28]

• Incubation: Incubate for 4 hours at room temperature.

• Plate Reading: Read the plate on an HTRF®-compatible reader, measuring the fluorescence at 665 nm and 620 nm.[26]

• Data Analysis: Calculate the HTRF® ratio (665 nm / 620 nm) and plot it against the inhibitor concentration to determine the cellular IC50.

Discussion and Future Directions

This guide presents a hypothetical yet structured approach to evaluating a novel compound, Ethyl thiomorpholin-4-ylacetate, as a JAK2 inhibitor. The presented data, while illustrative, highlights the critical comparisons needed to benchmark a new chemical entity against established drugs. Our hypothetical results suggest that Ethyl thiomorpholin-4-ylacetate has moderate biochemical potency (25 nM) and cellular activity (150 nM).

The difference between biochemical and cellular IC50 values is expected and can be attributed to factors such as cell membrane permeability, off-target effects, and engagement with intracellular ATP concentrations.

Key Causality Behind Experimental Choices:

• Choice of Assays: A TR-FRET binding assay was chosen for its robustness and direct measurement of target engagement at the ATP-binding site.[23] The HTRF® cellular assay was selected for its high-throughput capability and direct measurement of the downstream signaling event (STAT5 phosphorylation), providing a clear link between target inhibition and cellular response.[27]

• Choice of Cell Line: The HEL cell line was chosen as it endogenously expresses the JAK2 V617F mutation, providing a constitutively active pathway for assessing inhibitor efficacy without the need for external cytokine stimulation.[5][20]

Future work should focus on a comprehensive kinase panel to determine the selectivity of Ethyl thiomorpholin-4-ylacetate across the entire kinome. Additionally, studies on its mechanism of action (e.g., ATP-competitive vs. allosteric) and in vivo efficacy in animal models of myeloproliferative neoplasms would be essential next steps.

References

• Development of a HTRF® Kinase Assay for Determination of Syk Activity. National Institutes of Health.[Link]

• Tofacitinib (Mechanism of Action). PT Master Guide.[Link]

• Automation of HTRF elF4E Kinase Assay Using a 3D Tumoroid-Based Cell Model. Agilent.[Link]

• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews.[Link]

• Mechanisms Underlying the Anti-inflammatory and Immunosuppressive Activity of Ruxolitinib. Frontiers.[Link]

• HTRF® Kinase Assay Protocol. ResearchGate.[Link]

• Fedratinib in 2025 and beyond: indications and future applications. National Institutes of Health.[Link]

• Ruxolitinib: a new JAK1/2 inhibitor that offers promising options for treatment of myelofibrosis. National Institutes of Health.[Link]

• Functional and Structural Characterization of Clinical-Stage Janus Kinase 2 Inhibitors Identifies Determinants for Drug Selectivity. ACS Publications.[Link]

• Clinically approved drugs and inhibitors of JAK2. ResearchGate.[Link]

• Comparison of the Enzymatic and Cellular Profiles of Clinical JAK2 Inhibitors for the Treatment of Myelofibrosis. ResearchGate.[Link]

• What is the mechanism of Tofacitinib Citrate?. Patsnap Synapse.[Link]

• Janus kinase inhibitor. Wikipedia.[Link]

• Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. ResearchGate.[Link]

• Development of selective JAK2 inhibitors. Cancer Research.[Link]

• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews.[Link]

• The mechanism of action of tofacitinib - an oral Janus kinase inhibitor for the treatment of rheumatoid arthritis. ResearchGate.[Link]

• Tofacitinib. National Institutes of Health.[Link]

• “Tofacitinib Is a Mechanism-Based Inactivator of Cytochrome P450 3A4”: Revisiting the Significance of the Epoxide Intermediate and Glutathione Trapping. Chemical Research in Toxicology.[Link]

• What is the mechanism of Fedratinib Hydrochloride?. Patsnap Synapse.[Link]

• JAK2 Inhibitor, Fedratinib, Inhibits P-gp Activity and Co-Treatment Induces Cytotoxicity in Antimitotic Drug-Treated P-gp Overexpressing Resistant KBV20C Cancer Cells. National Institutes of Health.[Link]

• Ruxolitinib: A New JAK1/2 Inhibitor That Offers Promising Options for Treatment of Myelofibrosis. ResearchGate.[Link]

• What is the mechanism of action of Ruxolitinib Phosphate?. Patsnap Synapse.[Link]

• Ruxolitinib Mechanism of Action Action Pathway. PathWhiz.[Link]

• Janus kinase inhibitors. DermNet.[Link]

• Next-Generation JAK2 Inhibitors for the Treatment of Myeloproliferative Neoplasms: Lessons from Structure-Based Drug Discovery Approaches. National Institutes of Health.[Link]

• DOT Language. Graphviz.[Link]

• A Comprehensive Overview of Globally Approved JAK Inhibitors. National Institutes of Health.[Link]

• Fedratinib in myelofibrosis. National Institutes of Health.[Link]

• Biochemical and cellular characterization of a selective Janus kinase 2... ResearchGate.[Link]

• A Novel Selective JAK2 Inhibitor Identified Using Pharmacological Interactions. Frontiers.[Link]

• Insights on JAK2 Modulation by Potent, Selective, and Cell-permeable Pseudokinase-Domain Ligands. National Institutes of Health.[Link]

• Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity. PubMed.[Link]

• In Vitro JAK Kinase Activity and Inhibition Assays. Springer Nature Experiments.[Link]

• Drawing graphs with dot. Graphviz.[Link]

• Dot Language Graphviz. YouTube.[Link]

• Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. PubMed.[Link]

• JAK2 inhibitors: are they the solution?. National Institutes of Health.[Link]

• Graphviz dot. YouTube.[Link]

• CRISPR/Cas9-Based Modeling of JAK2 V617F Mutation in K562 Cells Reveals Enhanced Proliferation and Sensitivity to Therapeutic Agents. MDPI.[Link]

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A Guide to Characterizing the Cross-Reactivity of Novel Chemical Entities: The Case of Ethyl thiomorpholin-4-ylacetate

An objective comparison guide by a Senior Application Scientist.

In early-stage drug discovery, the synthesis of a novel chemical entity (NCE) like Ethyl thiomorpholin-4-ylacetate is both a moment of opportunity and the beginning of a rigorous journey of characterization. Before its therapeutic potential can be realized, a critical question must be answered: How specific is it? This guide provides a comprehensive framework for systematically evaluating the cross-reactivity of an NCE, using Ethyl thiomorpholin-4-ylacetate as our central example. We will move from computational prediction to robust in vitro assays and comparative analysis, providing the rationale behind each step to ensure the generation of reliable and actionable data.

The structure of Ethyl thiomorpholin-4-ylacetate, featuring a thiomorpholine ring and an ethyl acetate group, presents a unique scaffold whose interactions with the proteome are unknown. A thorough cross-reactivity study is not merely a checklist item; it is fundamental to de-risking a candidate compound, predicting potential toxicities, and building a solid foundation for further development.

Part 1: Initial Target Prediction and Hypothesis Generation

For a truly novel compound where the primary biological target is not yet confirmed, in silico prediction serves as a cost-effective and rapid first step to generate hypotheses. These tools use machine learning models trained on vast ligand-target databases to predict potential protein targets based on chemical structure similarity.

A recommended and freely accessible tool for this purpose is SwissTargetPrediction. By inputting the SMILES string of Ethyl thiomorpholin-4-ylacetate (O=C(OCC)CN1CCSC1), the algorithm screens for 2D and 3D similarity against a library of known active compounds.

Hypothetical Outcome of In Silico Analysis:

Let's hypothesize that the in silico screen for Ethyl thiomorpholin-4-ylacetate returns a list of potential target classes, with the highest probability scores for enzymes, particularly protein kinases and proteases. This initial prediction is not definitive proof but provides a crucial starting point for designing our experimental assays.

Predicted Target Class	Probability Score	Key Protein Families	Rationale for Prioritization
Enzymes	0.65	Protein Kinases, Serine Proteases	The thiomorpholine core is a versatile scaffold found in inhibitors of various enzyme families.
G-Protein Coupled Receptors	0.20	Chemokine Receptors	Less likely, but the cyclic amine could show some affinity.
Ion Channels	0.10	Sodium Channels	Low probability, but worth considering in broad safety screening.
Nuclear Receptors	0.05	-	Lowest priority based on structural dissimilarity to typical ligands.

Based on this hypothetical data, we will prioritize our investigation on protein kinases as the most probable target class.

Part 2: The Experimental Workflow for Cross-Reactivity Profiling

A tiered, or cascaded, approach to screening is the most efficient method for characterizing an NCE. We begin with a broad, low-resolution screen to identify any potential off-target interactions and then proceed to more focused, higher-resolution assays to confirm and quantify these "hits."

Caption: Tiered workflow for NCE cross-reactivity profiling.

Protocol 1: Broad Panel Screening

The objective here is to quickly identify potential off-target liabilities. We use a single, high concentration of the test compound against a large panel of diverse targets. A commercially available service like the Eurofins SafetyScreen44™ panel, which includes key kinases, GPCRs, and ion channels, is an industry standard.

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of Ethyl thiomorpholin-4-ylacetate in 100% DMSO.

• Assay Concentration: The compound is typically tested at a final concentration of 10 µM. This high concentration is used to maximize the chances of detecting even weak interactions.

• Assay Execution: The screening vendor performs binding or functional assays for each of the targets in the panel. The result is reported as the percent inhibition or activity relative to a control.

• Hit Criteria: A common threshold for identifying a "hit" is >50% inhibition in a binding assay. This cutoff is a balance between capturing meaningful interactions and avoiding an excessive number of false positives.

Protocol 2: Dose-Response Confirmation for Kinase Hits

Any hits from the broad screen must be confirmed. This involves generating a full dose-response curve to determine the potency (IC50) of the interaction. Assuming our screen identified p38α MAPK as a hit, we would perform the following assay.

Methodology (using Promega's ADP-Glo™ Kinase Assay as a model):

• Reagent Preparation:

  • Prepare a 2X kinase/substrate solution containing recombinant p38α kinase and its specific substrate (e.g., ATF2).

  • Prepare a serial dilution of Ethyl thiomorpholin-4-ylacetate in the assay buffer, typically from 100 µM down to 1 nM (10 points). Include a "no inhibitor" control (DMSO only) and a positive control inhibitor (e.g., Skepinone-L).

• Kinase Reaction:

  • Add 5 µL of the 2X kinase/substrate solution to the wells of a 384-well plate.

  • Add 5 µL of the serially diluted compound to the wells.

  • Add 5 µL of a 2X ATP solution to initiate the reaction.

  • Incubate for 1 hour at room temperature. The incubation time is critical and should be optimized to ensure the reaction is in the linear range (typically <30% ATP consumption).

• Signal Detection:

  • Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to convert the generated ADP into ATP, which then drives a luciferase reaction. Incubate for 30 minutes.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data using the "no inhibitor" (100% activity) and "positive control" (0% activity) wells.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Part 3: Comparative Analysis and Selectivity

To understand if the cross-reactivity profile of Ethyl thiomorpholin-4-ylacetate is favorable, we must compare it to a reference compound. Let's assume our primary target of interest is a hypothetical kinase, "Kinase A," and our screening has identified p38α as a significant off-target. We will compare our NCE to "Compound X," a known inhibitor of Kinase A.

Hypothetical Cross-Reactivity Data:

Compound	Primary Target IC50 (Kinase A)	Off-Target IC50 (p38α)	Selectivity Index (SI) (p38α IC50 / Kinase A IC50)
Ethyl thiomorpholin-4-ylacetate	50 nM	500 nM	10
Compound X (Reference)	25 nM	5,000 nM	200

The Selectivity Index (SI) is a critical metric for quantifying cross-reactivity. A higher SI value indicates greater selectivity for the primary target. In this hypothetical case, while Ethyl thiomorpholin-4-ylacetate is active, Compound X is 20-fold more selective. An SI of only 10 suggests a high likelihood of observing off-target effects related to p38α inhibition in cellular or in vivo models. A general rule of thumb in drug discovery is to aim for an SI of >100 for related off-targets.

Caption: Decision-making based on the Selectivity Index.

Conclusion

Characterizing the cross-reactivity of a novel compound like Ethyl thiomorpholin-4-ylacetate is a systematic process that forms the bedrock of preclinical safety and efficacy assessment. By leveraging a tiered approach—from broad in silico predictions and high-throughput screening to confirmatory dose-response assays—researchers can build a comprehensive selectivity profile. The comparison of this profile against reference compounds, quantified by the Selectivity Index, provides clear, data-driven guidance for the next steps in the drug discovery pipeline. This rigorous, front-loaded evaluation ensures that only the most promising and specific candidates proceed, ultimately saving time and resources while increasing the probability of success.

References

• SwissTargetPrediction: A tool for predicting the targets of bioactive small molecules. Maintained by the Swiss Institute of Bioinformatics. URL: [Link]

• Eurofins Discovery SafetyScreen44™ Panel: An example of a commercially available broad screening panel for early-stage drug discovery safety assessment. URL: [Link]

A Senior Application Scientist's Guide to Benchmarking Ethyl Thiomorpholin-4-ylacetate Against Structurally Related Heterocyclic Scaffolds

Abstract

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a pivotal decision that profoundly influences the ultimate pharmacological and pharmacokinetic profile of a drug candidate. Heterocyclic compounds are foundational to modern pharmaceuticals, with over 85% of drugs containing at least one such moiety.[1] Among these, saturated six-membered rings like thiomorpholine, morpholine, piperidine, and piperazine are considered "privileged structures" due to their favorable three-dimensional geometry and versatile synthetic handles.[2] This guide provides a comprehensive framework for benchmarking Ethyl thiomorpholin-4-ylacetate, a representative thiomorpholine derivative, against its structural analogues: Ethyl morpholin-4-ylacetate, Ethyl piperidin-1-ylacetate, and Ethyl piperazin-1-ylacetate. We will delve into the rationale behind experimental design, present detailed, self-validating protocols for key assays, and interpret illustrative data to guide scaffold selection in early-stage drug discovery.

Introduction: The Strategic Importance of Scaffold Selection

The thiomorpholine ring, a saturated heterocycle containing both sulfur and nitrogen, is a versatile scaffold in drug design, with derivatives showing a wide array of biological activities including antitubercular, antioxidant, and enzyme inhibitory properties.[3][4] Its unique physicochemical characteristics, imparted by the sulfur atom, distinguish it from its more common oxygen-containing analogue, morpholine. The decision to use a thiomorpholine core over other common scaffolds like piperidine or piperazine is not trivial; it involves a trade-off in properties such as lipophilicity, hydrogen bonding capacity, metabolic stability, and aqueous solubility.

Causality Behind Scaffold Choice: Why benchmark these specific scaffolds? They represent fundamental bioisosteric replacements.[5][6]

• Thiomorpholine vs. Morpholine: This is a classic thio-ether vs. ether comparison. The sulfur atom in thiomorpholine is larger, less electronegative, and more lipophilic than the oxygen in morpholine. It is also a potential site for metabolic oxidation to the corresponding sulfoxide and sulfone, which can dramatically alter solubility and biological activity.[3]

• Thiomorpholine vs. Piperidine: This comparison evaluates the impact of the ring heteroatom at position 1. Removing the sulfur atom to yield a piperidine analogue generally increases basicity (pKa) and may alter metabolic pathways, which often target the atoms adjacent to the piperidine nitrogen.[6]

• Thiomorpholine vs. Piperazine: Introducing a second nitrogen atom creates a piperazine, a scaffold renowned for its ability to improve aqueous solubility and provide an additional point for derivatization.[2][6]

This guide will systematically evaluate these differences through a series of standardized, high-value assays common in early drug discovery.

The Benchmarking Workflow: A Strategy for Comparative Analysis

A robust benchmarking campaign requires a logical flow from compound synthesis to multi-parametric data analysis. The goal is to build a comprehensive profile for each scaffold to enable an informed, data-driven selection for a lead optimization program.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Ethyl Thiomorpholin-4-ylacetate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide is intended for informational purposes only and should not replace a formal hazardous waste characterization conducted by a qualified environmental health and safety (EHS) professional. Always consult your institution's EHS department and adhere to all local, state, and federal regulations regarding hazardous waste disposal.

Hazard Profile Analysis: A Synthesis of Component Risks

Ethyl thiomorpholin-4-ylacetate's structure suggests a combination of hazards that must be addressed during its handling and disposal.

• Thiomorpholine Moiety: Thiomorpholine is a sulfur-containing heterocyclic compound. Safety Data Sheets for thiomorpholine indicate it is a corrosive liquid that can cause severe skin burns and eye damage[1][2]. As a sulfur-containing organic compound, it may also release toxic and irritating sulfur oxides upon combustion[2].

• Ethyl Acetate Moiety: Ethyl acetate is a highly flammable liquid and is classified as a hazardous waste by the U.S. Environmental Protection Agency (EPA) with the RCRA code U112[3][4]. Vapors are heavier than air and can travel to an ignition source[4]. It is also an eye irritant and can cause drowsiness or dizziness[3][5].

Based on this analysis, ethyl thiomorpholin-4-ylacetate should be treated as a flammable, corrosive, and potentially toxic hazardous waste .

Core Directive: The Imperative of Professional Waste Characterization

Before any disposal activities, a formal waste characterization is mandatory. The EPA requires a Hazardous Waste Profile for any hazardous waste removal[6]. This profile details the chemical properties of the waste to ensure it is handled and disposed of safely and legally by a licensed treatment, storage, and disposal facility (TSDF)[6].

Key Steps in Waste Characterization:

• Consult EHS: Contact your institution's Environmental Health and Safety department. They are trained to assess the hazards of novel compounds.

• Provide Information: Supply your EHS professional with all available information about the compound, including its synthesis, reactants, and any observed properties.

• Laboratory Analysis: If necessary, EHS may recommend analytical testing to determine the specific hazardous characteristics of the waste, such as its ignitability, corrosivity, reactivity, and toxicity[7][8][9].

The following diagram illustrates the initial decision-making process for the disposal of ethyl thiomorpholin-4-ylacetate.

Caption: Initial Decision Workflow for Disposal.

Step-by-Step Disposal Protocol

This protocol provides a conservative approach to handling and disposing of ethyl thiomorpholin-4-ylacetate waste.

3.1. Personal Protective Equipment (PPE)

Given the corrosive and flammable nature of the compound's constituents, robust PPE is essential.

PPE Item	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles and a face shield.	Protects against splashes of corrosive material and vapors[10].
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber), a flame-retardant lab coat, and closed-toe shoes.	Prevents skin contact with the corrosive compound and provides protection from fire hazards[10].
Respiratory Protection	Use in a certified chemical fume hood. If a fume hood is not available, consult EHS for appropriate respiratory protection.	Minimizes inhalation of flammable and potentially toxic vapors[2].

3.2. Waste Collection and Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions[11].

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for ethyl thiomorpholin-4-ylacetate. The container should be made of a material compatible with both flammable liquids and corrosive substances (e.g., glass or a suitable plastic).

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Ethyl thiomorpholin-4-ylacetate," and the associated hazards (Flammable, Corrosive).

• Segregation: Store the waste container in a designated satellite accumulation area, away from incompatible materials, particularly strong oxidizing agents, acids, and bases[2][12].

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Keep Closed: Keep the waste container securely closed at all times, except when adding waste[11].

3.3. Disposal of Empty Containers

Empty containers that held ethyl thiomorpholin-4-ylacetate must also be disposed of as hazardous waste unless they are triple-rinsed. The rinsate from the cleaning process must be collected and disposed of as hazardous waste.

Emergency Procedures: Spill Response

In the event of a spill, immediate and appropriate action is necessary to mitigate the risks.

The following diagram outlines the general workflow for responding to a spill of ethyl thiomorpholin-4-ylacetate.

Caption: Spill Response Workflow.

Detailed Spill Response Steps:

• Evacuate and Alert: Immediately evacuate the area and alert nearby personnel.

• Assess the Situation: From a safe distance, assess the size of the spill and any immediate fire hazards.

• Small, Controllable Spills:

  • If the spill is small and you are trained and equipped to handle it, don the appropriate PPE.

  • Contain the spill using a non-combustible absorbent material such as sand, earth, or vermiculite[10]. Do not use combustible materials like paper towels.

  • Carefully collect the absorbed material into a designated, labeled container for hazardous waste.

  • Decontaminate the spill area with a suitable cleaning agent, and collect the cleaning materials for disposal as hazardous waste.

• Large or Uncontrolled Spills:

  • If the spill is large, uncontrolled, or there is a fire, evacuate the area immediately.

  • Activate the nearest fire alarm if necessary.

  • Contact your institution's emergency response team and EHS department from a safe location.

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A Comprehensive Guide to the Safe Handling of Ethyl Thiomorpholin-4-ylacetate

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development and scientific research. Ethyl thiomorpholin-4-ylacetate, a member of the thiomorpholine derivative family, presents unique opportunities in these fields.[1][2][3] However, realizing its full potential necessitates a robust understanding of its safe handling, storage, and disposal. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a culture of safety and precision in your laboratory.

Hazard Identification and Risk Assessment

Understanding the potential hazards is the first step in ensuring a safe working environment. While specific toxicological data for Ethyl thiomorpholin-4-ylacetate is limited, data from structurally similar compounds, such as ethyl thiomorpholine-3-carboxylate hydrochloride, indicates a clear need for caution.[4]

Primary Hazards:

• Skin Irritation: Classified as a Category 2 skin irritant, direct contact can cause inflammation and discomfort.[4]

• Serious Eye Irritation: Poses a significant risk of serious eye irritation upon contact.[4]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to irritation of the respiratory system.[4]

Risk Assessment Summary:

Hazard	Potential Consequences	Severity	Likelihood (Without Controls)	Risk Level
Skin Contact	Irritation, redness, dermatitis	Moderate	High	High
Eye Contact	Serious irritation, potential for lasting damage	High	Medium	High
Inhalation	Respiratory tract irritation, coughing	Moderate	Medium	Medium
Ingestion	Gastrointestinal irritation	Moderate	Low	Low

This risk assessment underscores the necessity of the stringent engineering controls and personal protective equipment (PPE) detailed below.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling Ethyl thiomorpholin-4-ylacetate. The following table outlines the minimum required PPE.

Body Part	PPE Specification	Rationale and Best Practices
Eyes/Face	Chemical safety goggles or a face shield.	Standard safety glasses are insufficient. Goggles provide a seal to protect against splashes and aerosols. A face shield should be used when there is a significant splash risk.[4][5]
Hands	Chemical-resistant gloves (e.g., Nitrile, Butyl rubber).	Always inspect gloves for tears or punctures before use. Consult the glove manufacturer's compatibility chart and be mindful of breakthrough times.[4][6] Remove gloves using the proper technique to avoid skin contamination.
Body	Laboratory coat, long-sleeved clothing.	A lab coat provides a removable barrier in case of a spill. Long-sleeved clothing protects the arms. For larger quantities, a chemical-resistant apron is recommended.[5][7]
Respiratory	Not typically required with adequate engineering controls.	If there is a risk of generating aerosols or dust, or if working outside of a ventilated enclosure, a NIOSH-approved respirator is necessary.[5]

Engineering Controls: Designing a Safe Workspace

Engineering controls are the most effective way to minimize exposure by isolating the hazard from the operator.

• Ventilation: All handling of Ethyl thiomorpholin-4-ylacetate should be conducted in a well-ventilated area.[6][8] A certified chemical fume hood is the preferred engineering control to minimize inhalation exposure.

• Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible and have been recently tested.[4][5] Their proximity is crucial for a rapid response in an emergency.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling ensures that safety is integrated into every step of your workflow.

Preparation:

• Designate a Workspace: Clearly define the area where the chemical will be handled, preferably within a fume hood.

• Assemble Materials: Gather all necessary equipment, including PPE, spill kits, and waste containers, before you begin.

• Review the SDS: Always have the Safety Data Sheet readily available for reference.

Handling:

• Don PPE: Put on all required personal protective equipment as outlined in Section 2.

• Dispensing: Carefully dispense the required amount of Ethyl thiomorpholin-4-ylacetate, avoiding splashing or the creation of dust.

• Keep Containers Closed: When not in use, ensure the primary container is tightly sealed.[4][9]

• Avoid Incompatibilities: Keep the compound away from strong oxidizing agents, strong acids, and strong bases.[4][7]

Post-Handling:

• Decontamination: Wipe down the work surface with an appropriate solvent and cleaning agent.

• Remove PPE: Remove your PPE in the correct order to prevent cross-contamination.

• Personal Hygiene: Wash your hands thoroughly with soap and water after handling the chemical.[4][10]

Safe Handling Workflow Diagram

Caption: Workflow for handling Ethyl thiomorpholin-4-ylacetate.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle and environmental stewardship.

• Waste Segregation: All waste contaminated with Ethyl thiomorpholin-4-ylacetate, including empty containers, disposable gloves, and absorbent materials, must be collected in a designated, properly labeled, and sealed hazardous waste container.[4]

• Consult Local Regulations: Dispose of the chemical waste in accordance with all local, state, and federal regulations. Do not dispose of it down the drain or in regular trash.[5][11] Contact your institution's Environmental Health and Safety (EHS) department for specific guidance.

Emergency Procedures: Preparedness and Response

In the event of an accidental exposure or spill, a swift and informed response is vital.

Incident	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4][8]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][8]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms occur.[4][8]
Spill	Evacuate the immediate area. If the spill is small, absorb it with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[5] For large spills, contact your EHS department immediately.

This guide is intended to provide a comprehensive framework for the safe handling of Ethyl thiomorpholin-4-ylacetate. Adherence to these protocols is essential for protecting yourself, your colleagues, and your research.

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